Triisopropyl phosphate

• CAS: 513-02-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to Triisopropyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of triisopropyl phosphate (B84403), a versatile organophosphate ester. It covers its fundamental chemical properties, synthesis protocols, and its role in biological signaling pathways, with a particular focus on its anti-estrogenic activities.

Chemical Identity and Structure

Triisopropyl phosphate, systematically named tripropan-2-yl phosphate, is the triester of phosphoric acid and isopropanol (B130326).

• CAS Number: 513-02-0[1]

• Molecular Formula: C₉H₂₁O₄P[1]

• Structure:

  • SMILES: CC(C)OP(=O)(OC(C)C)OC(C)C

  • InChI: 1S/C9H21O4P/c1-7(2)11-14(10,12-8(3)4)13-9(5)6/h7-9H,1-6H3[1]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of triisopropyl phosphate is presented below.

Table 1: Physicochemical Properties of Triisopropyl Phosphate

Property	Value	Reference(s)
Molecular Weight	224.23 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	224 °C
Density	0.970 g/mL at 25 °C
Refractive Index	n20/D 1.4070
Flash Point	61 °C (closed cup)
Solubility	Soluble in alcohol, ether, chloroform. Insoluble in water.	[2]

Table 2: Spectroscopic Data for Triisopropyl Phosphate

Technique	Key Features/Notes
¹H NMR	Spectral data available in chemical databases.
¹³C NMR	Spectral data available in chemical databases.
³¹P NMR	Spectral data available in chemical databases.
IR Spectroscopy	Characteristic P=O and P-O-C stretching frequencies can be observed.
Mass Spectrometry	Electron ionization mass spectral data is available through NIST.

Toxicological Profile

The toxicological properties of triisopropyl phosphate are important for its handling and application.

Table 3: Toxicological Data for Triisopropyl Phosphate

Endpoint	Value	Species/System	Reference(s)
Acute Toxicity (Oral)	LD50: 100.1 mg/kg (Estimate)	Rat	[3]
Aquatic Toxicity (Fish)	LC50: 0.1 mg/L (96 h)	-	[3]
Aquatic Toxicity (Invertebrates)	EC50: 0.042 mg/L (48 h)	Daphnia	[3]
Anti-estrogenic Activity (MCF-7)	EC50: 341 µM	Human breast cancer cells	[4]
Anti-estrogenic Activity (MVLN)	EC50: 900 µM	Human breast cancer cells	[4]

Experimental Protocols

Detailed methodologies for the synthesis and biological evaluation of triisopropyl phosphate are provided below.

Synthesis of Triisopropyl Phosphate

Method 1: From Isopropyl Alcohol and Phosphorus Oxychloride

This method involves the direct esterification of phosphorus oxychloride with isopropyl alcohol.[5]

Protocol:

• To a 2 L three-necked flask, add 480.8 g (8 mol) of isopropanol and 92.9 g (3.2 mol) of acetone (B3395972).

• Cool the mixture to below 10 °C with stirring.

• Slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise, maintaining the temperature below 10 °C. The addition should take approximately 50 minutes.

• After the addition is complete, stir the mixture for an additional 10 minutes.

• Heat the reaction mixture to 30 °C under vacuum (10 mmHg) and maintain these conditions for 3 hours.

• After the reaction is complete, add a solution of sodium isopropoxide (prepared from 20.5 g of isopropanol).

• Stir the mixture for one hour, then add water and cool to dissolve the sodium chloride byproduct.

• Separate the organic phase and wash it with water until neutral.

• Remove residual water and low-boiling components (isopropanol, monoethyl ether) by reduced pressure distillation to obtain the crude product.

• Fractionally distill the crude product under reduced pressure to yield pure triisopropyl phosphate (yield ~97.0%, purity ≥ 99.5%).[4]

Method 2: Oxidation of Triisopropyl Phosphite (B83602)

An alternative synthesis route is the oxidation of triisopropyl phosphite.[5]

Protocol:

• Dissolve triisopropyl phosphite in a suitable solvent such as anhydrous acetone or methylene (B1212753) chloride.

• Cool the solution in an ice-salt bath or a dry ice-acetone bath.

• Add the oxidizing agent, such as yellow mercuric oxide in small portions with cooling and shaking, or a solution of dinitrogen tetroxide in the same solvent, until the reaction is complete.[6] The endpoint with dinitrogen tetroxide is indicated by a persistent faint green color.

• Remove the solid byproducts by filtration.

• Evaporate the solvent from the filtrate.

• Purify the resulting triisopropyl phosphate by vacuum distillation. A yield of 81% has been reported using mercuric oxide[7] and 87% using dinitrogen tetroxide.[6]

Biological Activity Assays

MCF-7 Cell Proliferation Assay (E-Screen)

This assay is used to determine the anti-estrogenic activity of triisopropyl phosphate by measuring its effect on the proliferation of estrogen-sensitive MCF-7 human breast cancer cells.

Protocol:

• Culture MCF-7 cells in RPMI 1640 medium supplemented with fetal bovine serum (FBS).

• Prior to the assay, switch the cells to a phenol (B47542) red-free medium containing charcoal-stripped FBS for at least two days to remove any estrogenic compounds.

• Seed the cells in 96-well plates at a density of approximately 400 cells per well in the hormone-free medium.

• After a 3-day adaptation period, treat the cells with varying concentrations of triisopropyl phosphate in the presence of a fixed concentration of 17β-estradiol (E2).

• Include appropriate controls: vehicle control, E2 alone, and triisopropyl phosphate alone.

• After a 6-day incubation period with daily media changes, assess cell proliferation using a suitable method, such as the Sulforhodamine B (SRB) colorimetric assay.[8][9]

• Calculate the concentration of triisopropyl phosphate that causes a 50% inhibition of E2-induced cell proliferation (EC50).

Estrogen Response Element (ERE)-Luciferase Reporter Assay

This assay assesses the ability of triisopropyl phosphate to inhibit the transcriptional activity of the estrogen receptor.

Protocol:

• Use a human breast cancer cell line (e.g., T47D or MVLN cells) that has been stably transfected with a reporter plasmid containing multiple copies of the estrogen response element (ERE) upstream of a luciferase gene.

• Culture the cells in a phenol red-free medium with charcoal-stripped FBS.

• Seed the cells in 96-well or 24-well plates.

• Treat the cells with various concentrations of triisopropyl phosphate in the presence of 17β-estradiol (E2).

• After a 24-hour incubation, lyse the cells.

• Measure the luciferase activity in the cell lysates using a luminometer after adding a luciferin (B1168401) substrate.[10]

• Determine the concentration of triisopropyl phosphate that inhibits 50% of the E2-induced luciferase activity (EC50).

Visualized Workflows and Pathways

Synthesis Workflow

The general workflow for the synthesis of triisopropyl phosphate from phosphorus oxychloride is depicted below.

Caption: Synthesis workflow for triisopropyl phosphate.

Anti-Estrogenic Signaling Pathway

Triisopropyl phosphate exhibits anti-estrogenic activity by acting as an antagonist to the estrogen receptor α (ERα). This antagonism is thought to occur through competitive binding, which in turn inhibits the expression of estrogen-responsive genes like TFF1 and EGR3.

Caption: Proposed anti-estrogenic mechanism of triisopropyl phosphate.

References

• 1. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Evaluation of a luciferase-based reporter assay as a screen for inhibitors of estrogen-ERα-induced proliferation of breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. Triphenyl phosphate activates estrogen receptor α/NF-κB/cyclin D1 signaling to stimulate cell cycle progression in human Ishikawa endometrial cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. Activity in MCF-7 Estrogen-Sensitive Breast Cancer Cells of Capsicodendrin from Cinnamosma fragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of Triisopropyl Phosphate (B84403) from Isopropyl Alcohol

This technical guide provides a comprehensive overview of the primary synthetic routes for producing triisopropyl phosphate (TIPP) from isopropyl alcohol. TIPP is an important organophosphorus compound with applications as a solvent, plasticizer, and intermediate in the synthesis of various organic molecules, including active pharmaceutical ingredients. This document details two main synthetic pathways: the direct reaction of isopropyl alcohol with phosphorus oxychloride and a two-step process involving the formation and subsequent oxidation of triisopropyl phosphite (B83602).

The guide presents quantitative data in structured tables for straightforward comparison of reaction parameters and outcomes. Detailed experimental protocols for the key reactions are provided, along with visual representations of the reaction pathways and experimental workflows to enhance understanding.

Synthetic Methodologies

There are two principal methods for the synthesis of triisopropyl phosphate starting from isopropyl alcohol:

• Direct Esterification with Phosphorus Oxychloride (POCl₃): This is a common and direct method for both laboratory and industrial-scale production.[1] The reaction involves the direct esterification of phosphorus oxychloride with isopropyl alcohol. This process sequentially replaces the chlorine atoms on the phosphorus oxychloride with isopropoxy groups.[1]

• Two-Step Synthesis via Triisopropyl Phosphite: This method involves the initial synthesis of triisopropyl phosphite from phosphorus trichloride (B1173362) (PCl₃) and isopropyl alcohol, followed by an oxidation step to yield the final triisopropyl phosphate product.[1]

Direct Synthesis from Phosphorus Oxychloride

The direct reaction of phosphorus oxychloride with an excess of isopropyl alcohol is a widely utilized method for the synthesis of triisopropyl phosphate.[1][2] The reaction proceeds via a nucleophilic substitution mechanism where the oxygen of the isopropyl alcohol attacks the phosphorus atom of the phosphorus oxychloride, leading to the displacement of a chloride ion. This process occurs stepwise until all three chlorine atoms have been replaced by isopropoxy groups. The hydrogen chloride (HCl) gas generated as a byproduct is typically removed under reduced pressure to drive the reaction to completion, in accordance with Le Châtelier's principle.[1]

Reaction Pathway: Direct Synthesis

Caption: Direct synthesis of triisopropyl phosphate from POCl₃.

Two-Step Synthesis via Triisopropyl Phosphite

This synthetic route involves two distinct chemical transformations.

Step 1: Synthesis of Triisopropyl Phosphite

Triisopropyl phosphite is prepared by reacting phosphorus trichloride (PCl₃) with isopropyl alcohol.[1] This reaction is typically carried out in the presence of a base, such as a tertiary amine (e.g., diethylaniline), to neutralize the hydrogen chloride byproduct, which can otherwise lead to undesired side reactions.[1]

Step 2: Oxidation of Triisopropyl Phosphite

The triisopropyl phosphite intermediate is then oxidized to form triisopropyl phosphate.[1] Various oxidizing agents can be employed for this step, with dinitrogen tetroxide (N₂O₄) being an effective choice, especially for sensitive substrates.

Reaction Pathway: Two-Step Synthesis

Caption: Two-step synthesis of triisopropyl phosphate.

Quantitative Data Summary

The following tables summarize the quantitative data for the synthesis of triisopropyl phosphate via the direct and two-step methods.

Table 1: Direct Synthesis of Triisopropyl Phosphate from POCl₃

Parameter	Value	Reference
Reactants
Isopropyl Alcohol	8 moles (480.8 g)	[3]
Acetone	3.2 moles (92.9 g)	[3]
Phosphorus Oxychloride	1.6 moles (245.33 g)	[3]
Reaction Conditions
Initial Temperature	< 10 °C	[3]
POCl₃ Addition Time	50 minutes	[3]
Post-addition Stirring	10 minutes	[3]
Heating Temperature	30 °C	[3]
Vacuum	10 mmHg	[3]
Reaction Time	3 hours	[3]
Workup
Neutralizing Agent	Sodium isopropoxide solution	[3]
Product
Yield	97.0% (348.0 g)	[3]
Purity	≥ 99.5%	[3]

Table 2: Two-Step Synthesis of Triisopropyl Phosphate

Parameter	Step 1: Triisopropyl Phosphite Synthesis	Step 2: Oxidation to Triisopropyl Phosphate	Reference
Reactants
Phosphorus Trichloride	1 mole	-	[1]
Isopropyl Alcohol	3 moles	-	[1]
Base (e.g., Diethylaniline)	3 moles	-	[1]
Triisopropyl Phosphite	-	1 mole
Oxidizing Agent (N₂O₄)	-	Stoichiometric amount
Reaction Conditions
Solvent	Dry petroleum ether	Methylene (B1212753) chloride	[1]
Temperature	Gentle reflux	-78 °C
Reaction Time	~1.5 hours	Not specified	[1]
Product
Yield	Not specified	76%
Purity	Not specified	High (purified by vacuum distillation)

Experimental Protocols

Protocol 1: Direct Synthesis of Triisopropyl Phosphate from POCl₃

This protocol is adapted from a patented industrial method.[3]

Materials:

• Isopropyl alcohol (8 mol, 480.8 g)

• Acetone (3.2 mol, 92.9 g)

• Phosphorus oxychloride (1.6 mol, 245.33 g)

• Sodium isopropoxide solution (containing 20.5 g of isopropanol)

• Deionized water

• 2L three-neck flask

• Stirring apparatus

• Dropping funnel

• Cooling bath

• Vacuum pump and gauge

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a 2L three-neck flask equipped with a stirrer, dropping funnel, and thermometer, charge 480.8 g (8 mol) of isopropyl alcohol and 92.9 g (3.2 mol) of acetone.

• Cooling: Cool the mixture to below 10 °C using a cooling bath while stirring.

• Addition of POCl₃: Slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise via the dropping funnel over 50 minutes, ensuring the reaction temperature does not exceed 10 °C.

• Initial Reaction: After the addition is complete, continue stirring for an additional 10 minutes at the same temperature.

• Vacuum Reaction: Heat the mixture to 30 °C under a vacuum of 10 mmHg and maintain these conditions for 3 hours to drive the reaction to completion by removing the HCl gas byproduct.

• Neutralization: At the end of the reaction, add the sodium isopropoxide solution and stir for one hour.

• Workup: Cool the reaction mixture and add water to dissolve the sodium chloride precipitate. Transfer the mixture to a separatory funnel and separate the organic layer.

• Washing: Wash the organic layer with water until it is neutral.

• Purification: Remove residual water, low-boiling isopropanol, and other volatile impurities by reduced pressure distillation.

• Final Distillation: Fractionally distill the crude product under reduced pressure to obtain pure triisopropyl phosphate. The expected yield is approximately 348.0 g (97.0%) with a purity of ≥ 99.5%.

Experimental Workflow: Direct Synthesis

Caption: Workflow for the direct synthesis of triisopropyl phosphate.

Protocol 2: Two-Step Synthesis of Triisopropyl Phosphate

Step 1: Synthesis of Triisopropyl Phosphite

This protocol is a general method based on established procedures for phosphite ester synthesis.

Materials:

• Phosphorus trichloride (1 mol)

• Anhydrous isopropyl alcohol (3 mol)

• Diethylaniline (3 mol)

• Dry petroleum ether

• Three-neck flask

• Stirring apparatus

• Dropping funnel

• Reflux condenser

• Sintered glass funnel

• Distillation apparatus

Procedure:

• Reaction Setup: In a three-neck flask equipped with a stirrer, reflux condenser, and dropping funnel, prepare a solution of anhydrous isopropyl alcohol (3 mol) and diethylaniline (3 mol) in dry petroleum ether.

• Addition of PCl₃: Slowly add a solution of phosphorus trichloride (1 mol) in dry petroleum ether from the dropping funnel while stirring vigorously. Maintain a gentle reflux during the addition.

• Reaction: After the addition is complete, continue to heat the mixture under gentle reflux with stirring for approximately 1 hour. A precipitate of diethylaniline hydrochloride will form.

• Filtration: Cool the reaction mixture and filter it through a sintered glass funnel to remove the amine salt. Wash the filter cake with several portions of dry petroleum ether.

• Purification: Combine the filtrate and washings and concentrate the solution by distillation to remove the petroleum ether. The residue is then distilled under vacuum to yield pure triisopropyl phosphite.

Step 2: Oxidation of Triisopropyl Phosphite to Triisopropyl Phosphate

This protocol is based on the oxidation of trisubstituted phosphites using dinitrogen tetroxide.

Materials:

• Triisopropyl phosphite (from Step 1)

• Dinitrogen tetroxide (N₂O₄)

• Methylene chloride

• Dry ice/acetone bath

• Reaction flask

• Distillation apparatus

Procedure:

• Reaction Setup: Dissolve the triisopropyl phosphite in methylene chloride in a reaction flask and cool the solution to -78 °C using a dry ice/acetone bath.

• Oxidation: Slowly add a solution of dinitrogen tetroxide in methylene chloride to the cooled phosphite solution with stirring. The reaction is typically rapid.

• Workup: Once the reaction is complete, the solvent can be evaporated.

• Purification: The crude triisopropyl phosphate can be purified by vacuum distillation. An expected yield of around 76% can be achieved.

Concluding Remarks

Both the direct and two-step synthesis routes offer viable methods for the preparation of triisopropyl phosphate from isopropyl alcohol. The direct synthesis using phosphorus oxychloride is often favored for its atom economy and fewer reaction steps, making it suitable for large-scale industrial production. However, it involves the handling of corrosive HCl gas. The two-step synthesis provides an alternative that avoids the direct generation of large quantities of HCl in the final step and may be advantageous for certain laboratory applications or for the synthesis of sensitive analogs. The choice of method will depend on the specific requirements of the synthesis, including scale, available equipment, and safety considerations.

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. US20060211877A1 - Preparation of tri(chloropropyl) phosphate - Google Patents [patents.google.com]
• 3. US3801683A - Process for preparing trialkyophosphate - Google Patents [patents.google.com]

An In-depth Technical Guide to Triisopropyl Phosphate: Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TiiP), an organophosphate ester, is a versatile chemical compound with a range of industrial and research applications. This technical guide provides a comprehensive overview of the core chemical and physical properties of triisopropyl phosphate, with a focus on data relevant to researchers, scientists, and professionals in the field of drug development. This document summarizes key quantitative data, outlines experimental protocols, and visualizes important chemical processes.

Chemical and Physical Properties

Triisopropyl phosphate is a colorless liquid at room temperature.[1] Its fundamental properties are summarized in the tables below, providing a consolidated resource for easy reference and comparison.

Table 1: General Chemical Properties of Triisopropyl Phosphate

Property	Value	Source(s)
IUPAC Name	tripropan-2-yl phosphate	[2]
Synonyms	Phosphoric acid, tris(1-methylethyl) ester; Isopropyl phosphate; TiiP	[2][3]
CAS Number	513-02-0	[3]
Molecular Formula	C₉H₂₁O₄P	[2][3]
Molecular Weight	224.23 g/mol	[2]
SMILES	CC(C)OP(=O)(OC(C)C)OC(C)C
InChI Key	OXFUXNFMHFCELM-UHFFFAOYSA-N

Table 2: Physical Properties of Triisopropyl Phosphate

Property	Value	Source(s)
Physical State	Colorless liquid	[2]
Melting Point	-93 °C	[4]
Boiling Point	224 °C (at 760 mmHg)	[3]
Density	0.970 g/mL at 25 °C	[3]
Refractive Index (n20/D)	1.4070	[3]
Flash Point	61 °C (closed cup)	[5]
Solubility in Water	Poor	[4]
Solubility in Organic Solvents	Soluble in chloroform (B151607) (slightly) and methanol (B129727) (sparingly)	[6]
Vapor Pressure	Data not available

Experimental Protocols

This section details the methodologies for the synthesis of triisopropyl phosphate and the determination of its key physical properties, providing a practical guide for laboratory work.

Synthesis of Triisopropyl Phosphate

A common method for the synthesis of triisopropyl phosphate involves the reaction of phosphorus oxychloride with isopropyl alcohol.[7] A detailed experimental protocol is described below.[8]

Materials:

• Isopropyl alcohol

• Acetone

• Phosphorus oxychloride

• Sodium isopropoxide solution in isopropanol (B130326)

• Three-port flask (2L)

• Stirring apparatus

• Cooling bath

• Vacuum pump

• Fractional distillation apparatus

Procedure:

• To a 2L three-port flask, add 480.8 g (8 mol) of isopropyl alcohol and 92.9 g (3.2 mol) of acetone.

• Stir the mixture and cool it to below 10 °C using a cooling bath.

• While stirring, slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise, ensuring the reaction temperature does not exceed 10 °C. The addition should take approximately 50 minutes.

• After the addition is complete, continue stirring for 10 minutes.

• Heat the mixture to 30 °C under vacuum (10 mmHg) and allow it to react for 3 hours.

• At the end of the reaction, add a solution containing 20.5 g of sodium isopropoxide in isopropanol and stir for one hour.

• After cooling, add water to dissolve the sodium chloride byproduct.

• Separate the organic phase and wash it until neutral.

• Remove moisture and low-boiling components (isopropanol and diethyl ether) by reduced pressure distillation to obtain the crude triisopropyl phosphate.

• Purify the crude product by fractional distillation under reduced pressure to yield pure triisopropyl phosphate.

The following diagram illustrates the workflow for the synthesis of triisopropyl phosphate.

References

• 1. Triisopropyl phosphite | C9H21O3P | CID 8304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 513-02-0 CAS MSDS (TRIISOPROPYL PHOSPHATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Triisopropyl phosphate (513-02-0) for sale [vulcanchem.com]
• 5. 磷酸三异丙酯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Triisopropyl Phosphate | 513-02-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 7. scientificlabs.co.uk [scientificlabs.co.uk]
• 8. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]

Triisopropyl phosphate molecular weight and formula

This document provides the fundamental chemical properties of Triisopropyl Phosphate (B84403), focusing on its molecular formula and weight. This information is essential for researchers, scientists, and professionals in drug development for accurate formulation, reaction stoichiometry, and material characterization.

Quantitative Data Summary

The molecular formula and weight are key identifiers for any chemical compound. For Triisopropyl Phosphate, these values are well-established and presented below.

Property	Value
Molecular Formula	C9H21O4P[1][2]
Molecular Weight	224.23 g/mol [1][2][3][4]
Linear Formula	PO(OCH(CH3)2)3[3]
CAS Number	513-02-0[1][2][3]

Note on Advanced Technical Data

The user's request for an in-depth technical guide, including experimental protocols and signaling pathways with corresponding visualizations, extends beyond the scope of defining the basic molecular properties of a chemical compound.

• Experimental Protocols: The molecular weight and formula of a compound like triisopropyl phosphate are fundamental constants derived from its atomic composition. They are not determined through a dynamic experimental protocol in the context of a research paper, but rather are calculated based on the known atomic weights of its constituent elements (carbon, hydrogen, oxygen, and phosphorus).

• Signaling Pathways: Triisopropyl phosphate is a chemical compound and, as an entity, does not have an intrinsic signaling pathway. While it could potentially interact with biological systems and influence signaling pathways, a diagram of such a pathway would be specific to a particular biological context and experimental study, not a fundamental property of the chemical itself.

Due to the nature of the core query, the creation of experimental workflow or signaling pathway diagrams using Graphviz is not applicable.

References

• 1. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. Triisopropyl phosphate 95 513-02-0 [sigmaaldrich.com]
• 4. 513-02-0 CAS MSDS (TRIISOPROPYL PHOSPHATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Comprehensive Technical Guide to the Solubility of Triisopropyl Phosphate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of triisopropyl phosphate (B84403) (TiPP) in various organic solvents. Due to its widespread use as a flame retardant, plasticizer, and intermediate in chemical synthesis, understanding its solubility is crucial for formulation development, reaction chemistry, and safety protocols. While quantitative solubility data is scarce in publicly available literature, this guide consolidates qualitative information and provides a general experimental framework for its determination.

Core Concepts of Solubility

The solubility of a substance is its ability to dissolve in a solvent to form a homogeneous solution. For liquid solutes like triisopropyl phosphate, high solubility in a liquid solvent is often described as "miscibility," where the two liquids can mix in all proportions. The principle of "like dissolves like" is a key predictor of solubility; polar solutes tend to dissolve in polar solvents, and non-polar solutes in non-polar solvents. Triisopropyl phosphate, an organophosphate ester, possesses both polar (the phosphate group) and non-polar (the isopropyl groups) characteristics, contributing to its broad solubility profile.

Qualitative Solubility of Triisopropyl Phosphate

Multiple chemical databases and safety data sheets consistently report triisopropyl phosphate as being soluble or miscible with a wide range of common organic solvents. This high degree of solubility is a key property for its application in various industrial processes.

Data Presentation: Qualitative Solubility in Common Organic Solvents

Solvent Class	Specific Solvents Mentioned	Reported Solubility/Miscibility	Citation(s)
Alcohols	Methanol, Ethanol	Soluble, Sparingly Soluble (Methanol)	[1][2]
Ethers	Diethyl ether	Soluble	[3]
Ketones	Acetone	Soluble	[4]
Chlorinated Solvents	Chloroform	Soluble	[1][3]
Aromatic Hydrocarbons	Toluene, Benzene	Soluble	[5][6]

Note: The term "soluble" in many datasheets likely indicates high solubility or complete miscibility, as specific quantitative limits are not provided.

Triisopropyl phosphate is reported to be insoluble or has limited solubility in water[7][8]. This is attributed to the hydrophobic nature of its three isopropyl groups[7].

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a liquid compound like triisopropyl phosphate in an organic solvent. This method can be adapted to generate quantitative data where miscibility is not assumed or to confirm miscibility.

Objective: To determine the solubility of triisopropyl phosphate in a selected organic solvent at a specific temperature.

Materials:

• Triisopropyl phosphate (high purity)

• Selected organic solvent (analytical grade)

• Volumetric flasks

• Pipettes

• Analytical balance

• Temperature-controlled shaker or water bath

• Gas chromatograph (GC) or other suitable analytical instrument

Methodology:

• Preparation of Saturated Solutions:

  • Add an excess amount of triisopropyl phosphate to a known volume of the organic solvent in a series of sealed flasks. The excess is necessary to ensure that a saturated solution is formed.

  • Equilibrate the flasks in a temperature-controlled shaker or water bath at the desired temperature for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Continuous agitation is required.

• Sample Separation:

  • After equilibration, cease agitation and allow the undissolved triisopropyl phosphate to settle.

  • Carefully extract an aliquot of the clear, supernatant solution. It is critical to avoid transferring any undissolved solute.

• Quantitative Analysis:

  • Accurately dilute the aliquot with the same organic solvent to a concentration suitable for the analytical method.

  • Analyze the concentration of triisopropyl phosphate in the diluted sample using a calibrated analytical technique, such as gas chromatography.

• Calculation of Solubility:

  • From the measured concentration and the dilution factor, calculate the concentration of triisopropyl phosphate in the original saturated solution.

  • Express the solubility in appropriate units, such as grams per 100 mL (g/100mL) or moles per liter (mol/L).

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of solubility.

Workflow for determining the solubility of Triisopropyl Phosphate.

Significance in Research and Drug Development

While not a typical pharmaceutical ingredient, triisopropyl phosphate's use in laboratory equipment and as a potential contaminant makes understanding its solubility relevant. For instance, its ability to be dissolved in a wide array of solvents means it can be easily extracted and analyzed from various matrices. In drug development, knowledge of the solubility of excipients and other formulation components is critical for predicting product stability, performance, and for developing analytical methods.

Conclusion

References

• 1. Triisopropyl phosphite CAS#: 116-17-6 [m.chemicalbook.com]
• 2. TRIISOPROPYL PHOSPHATE price,buy TRIISOPROPYL PHOSPHATE - chemicalbook [chemicalbook.com]
• 3. Triisopropyl phosphite | C9H21O3P | CID 8304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. achemtek.com [achemtek.com]
• 5. Triisopropyl phosphite | 116-17-6 [chemicalbook.com]
• 6. accustandard.com [accustandard.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. CAS 513-02-0: Triisopropyl phosphate | CymitQuimica [cymitquimica.com]

An In-depth Technical Guide to the Thermal Stability and Decomposition of Triisopropyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability and decomposition pathways of triisopropyl phosphate (B84403) (TiPP). Drawing from available literature on TiPP and related organophosphate esters, this document details the mechanisms of thermal degradation, presents generalized experimental protocols for thermal analysis, and discusses the expected decomposition products. This guide is intended to be a valuable resource for professionals working with TiPP in research, development, and manufacturing environments where thermal stability is a critical parameter.

Introduction to Triisopropyl Phosphate

Triisopropyl phosphate (TiPP) is an organophosphate ester characterized by three isopropyl groups attached to a central phosphate core. It is a colorless liquid with applications as a flame retardant, a plasticizer, and an intermediate in chemical synthesis.[1] Understanding its thermal stability is crucial for safe handling, storage, and application, particularly in processes involving elevated temperatures.

Thermal Stability and Decomposition Mechanisms

General Thermal Stability of Alkyl Phosphates:

The thermal stability of trialkyl phosphates is significantly influenced by the structure of the alkyl groups. The generally accepted order of thermal stability is:

Primary Alkyl Phosphates > Secondary Alkyl Phosphates > Tertiary Alkyl Phosphates

Triisopropyl phosphate, being a secondary alkyl phosphate, is expected to have intermediate thermal stability compared to its primary and tertiary counterparts.

Primary Decomposition Pathways:

The thermal decomposition of alkyl phosphates primarily proceeds through the cleavage of carbon-oxygen (C-O) and carbon-hydrogen (C-H) bonds.[2] This is in contrast to aryl phosphates, which tend to exhibit higher thermal stability and decompose via phosphorus-oxygen (P-O) and C-H bond cleavage.[2]

The most likely initial step in the thermal decomposition of triisopropyl phosphate is the elimination of propene through a six-membered transition state, yielding diisopropyl phosphate. This process can then continue, leading to the formation of monoisopropyl phosphate and ultimately phosphoric acid.

A proposed general decomposition pathway is illustrated below:

References

• 1. 磷酸三异丙酯 95% | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Triisopropyl Phosphate: A Technical Deep-Dive into its Flame Retardant Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP), an organophosphate ester, is recognized for its utility as a flame retardant in a variety of polymeric materials. As the demand for halogen-free flame retardant solutions continues to grow due to increasing environmental and health concerns associated with halogenated compounds, understanding the specific mechanisms of action of alternatives like TIPP is of paramount importance. This technical guide provides an in-depth analysis of the core mechanisms by which triisopropyl phosphate imparts flame retardancy, supported by available data and detailed experimental protocols.

Triisopropyl phosphate is a colorless to pale yellow liquid with the chemical formula C₉H₂₁O₄P. Its structure, featuring a central phosphate group bonded to three isopropyl groups, contributes to its low volatility and high thermal stability, making it a suitable additive for plastics, coatings, and hydraulic fluids.[1] The flame retardant action of TIPP is understood to occur through a combination of gas-phase and condensed-phase mechanisms, which will be explored in detail in this document.

Core Flame Retardant Mechanisms

The efficacy of triisopropyl phosphate as a flame retardant is attributed to its ability to interrupt the combustion cycle in both the solid (condensed) and gaseous phases of a fire.

Condensed-Phase Mechanism: Char Formation

In the condensed phase, TIPP's action is primarily centered on the promotion of a protective char layer on the surface of the polymer. During combustion, the heat causes TIPP to decompose. This thermal decomposition, which for TIPP is reported to occur in the range of 130 to 225°C, involves the cleavage of its C-O and P-O bonds.[2]

The initial breakdown of TIPP leads to the formation of phosphoric acid. As the temperature increases, these phosphoric acid molecules polymerize to form polyphosphoric acid. This polyphosphoric acid acts as a catalyst for the dehydration of the polymer, promoting the formation of a stable, insulating char layer.[2] This char layer serves multiple functions:

• Thermal Shield: It insulates the underlying polymer from the heat of the flame, slowing down further pyrolysis.

• Mass Transfer Barrier: It impedes the diffusion of volatile, flammable degradation products from the polymer to the flame.

• Oxygen Barrier: It limits the access of oxygen to the polymer surface, further stifling combustion.

The overall process of condensed-phase action can be visualized as a multi-step pathway.

Caption: Condensed-phase flame retardant mechanism of TIPP.

Gas-Phase Mechanism: Radical Scavenging

In the gas phase, the flame retardant action of TIPP is centered on the interruption of the free-radical chain reactions that propagate combustion. During the pyrolysis of the polymer, volatile and highly reactive radicals, such as hydrogen (H•) and hydroxyl (OH•), are generated and fuel the fire in the gas phase.

Upon thermal decomposition, triisopropyl phosphate releases volatile phosphorus-containing species into the flame. These species act as radical scavengers, reacting with the high-energy H• and OH• radicals to form less reactive species. A key radical in this process is the phosphorus monoxide radical (PO•).[2] The scavenging reactions effectively "poison" the flame by reducing the concentration of the key chain-carrying radicals, thereby inhibiting the combustion process.

This gas-phase inhibition leads to a reduction in heat feedback to the polymer surface, further slowing down pyrolysis and flame spread.

Caption: Gas-phase flame retardant mechanism of TIPP.

Quantitative Performance Data

Comprehensive quantitative data on the flame retardant performance of triisopropyl phosphate across a wide range of polymers is not extensively available in publicly accessible literature. This represents a significant data gap in the field. However, some indicative data has been reported.

A patent for a flame-retardant polypropylene (B1209903) non-woven fabric demonstrated that treating the fabric with a 10% aqueous solution of triisopropyl phosphate increased its Limiting Oxygen Index (LOI) to 25%.[3] The LOI is the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to support the combustion of a material. For comparison, untreated polypropylene has an LOI of approximately 17.4, indicating it is highly flammable.[3]

Polymer Matrix	TIPP Concentration	Test Method	Result	Reference
Polypropylene Non-woven Fabric	10% aqueous solution treatment	Limiting Oxygen Index (LOI)	25%	--INVALID-LINK--[3]

Note: The lack of extensive quantitative data for TIPP necessitates further research and testing to fully characterize its performance in various polymer systems.

Experimental Protocols

To evaluate the flame retardant efficacy of triisopropyl phosphate, a suite of standardized experimental protocols is typically employed. These tests provide quantitative data on various aspects of a material's flammability.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability of TIPP and its effect on the degradation of the polymer matrix.

Methodology:

• A small sample (typically 5-10 mg) of the polymer containing a known concentration of TIPP is placed in a high-precision balance within a furnace.

• The sample is heated at a constant rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (typically nitrogen for pyrolysis or air for oxidative degradation).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve plots the percentage of weight loss against temperature, providing information on the onset of degradation, the rate of decomposition, and the amount of char residue at high temperatures.

Caption: Workflow for Thermogravimetric Analysis (TGA).

Cone Calorimetry

Objective: To measure the heat release rate (HRR) and other combustion parameters of a material when exposed to a controlled heat flux.

Methodology:

• A square sample of the material (typically 100 mm x 100 mm) is placed in a horizontal orientation under a conical radiant heater.

• The sample is exposed to a specific heat flux (e.g., 35 or 50 kW/m²).

• A spark igniter is used to ignite the pyrolysis gases.

• The oxygen concentration and flow rate of the combustion products are continuously measured to determine the heat release rate based on the principle of oxygen consumption.

• Other parameters such as time to ignition, mass loss rate, smoke production, and total heat released are also recorded.

Caption: Workflow for Cone Calorimetry.

UL-94 Vertical Burn Test

Objective: To assess the self-extinguishing properties of a plastic material after exposure to a small flame.

Methodology:

• A rectangular bar of the plastic material (typically 125 mm x 13 mm) is clamped in a vertical orientation.

• A calibrated flame is applied to the bottom of the specimen for 10 seconds and then removed. The afterflame time is recorded.

• As soon as the afterflame ceases, the flame is reapplied for another 10 seconds and then removed. The afterflame and afterglow times are recorded.

• Observations are made regarding dripping of molten plastic and whether the drips ignite a cotton patch placed below the specimen.

• Based on the afterflame times, afterglow times, and dripping behavior, the material is classified as V-0, V-1, or V-2, with V-0 being the most flame-retardant classification.

Conclusion

Triisopropyl phosphate operates as a halogen-free flame retardant through a dual-mode mechanism involving both condensed-phase char promotion and gas-phase radical scavenging. Its ability to form a protective char layer and inhibit combustion in the flame zone makes it a viable option for reducing the flammability of various polymers. However, a significant lack of publicly available, comprehensive quantitative performance data for TIPP across different polymer systems is a notable gap. Further research and standardized testing are crucial to fully characterize its efficacy and to facilitate its broader application as a safe and effective flame retardant. This guide serves as a foundational resource for researchers and professionals in the field, outlining the core principles of TIPP's mechanism of action and the standard methodologies for its evaluation.

References

• 1. A Comprehensive Review of Reactive Flame Retardants for Polyurethane Materials: Current Development and Future Opportunities in an Environmentally Friendly Direction [mdpi.com]
• 2. EP3606971B1 - Reactive flame retardant blends for flexible polyurethane foam - Google Patents [patents.google.com]
• 3. CN101654864A - Fire-retardant polypropylene non-woven fabric and preparation method thereof - Google Patents [patents.google.com]

An In-depth Technical Guide to Triisopropyl Phosphate as an Anti-Wear Additive in Lubricants

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triisopropyl phosphate (B84403) (TIPP) is an organophosphorus compound that serves as a promising ashless anti-wear additive in lubricant formulations. This technical guide provides a comprehensive overview of its synthesis, mechanism of action, and the experimental protocols used to evaluate its performance. While specific quantitative tribological data for TIPP is not extensively available in publicly accessible literature, this guide establishes a framework for its evaluation based on the well-understood principles of phosphate ester anti-wear additives. The document details the chemical pathways of tribofilm formation, standard testing methodologies, and presents comparative data for other common phosphate-based additives to provide a contextual understanding of its potential performance.

Introduction

The longevity and efficiency of mechanical systems are critically dependent on the quality of lubrication. Anti-wear additives are essential components of modern lubricants, functioning to protect surfaces from wear and damage under boundary lubrication conditions where direct metal-to-metal contact is imminent. Phosphate esters have a long history of use as effective anti-wear and extreme pressure additives.[1] Triisopropyl phosphate (TIPP), with the chemical formula C₉H₂₁O₄P, is a member of the trialkyl phosphate ester family.[2] As an ashless additive (containing no metallic elements), TIPP is a candidate for applications where the formation of metallic ash is a concern.[3] This guide delves into the technical aspects of TIPP as an anti-wear additive, targeting researchers and professionals in the field of lubricant development and tribology.

Synthesis of Triisopropyl Phosphate

The synthesis of triisopropyl phosphate can be primarily achieved through two main routes: the direct reaction of phosphorus oxychloride with isopropanol (B130326), and a two-step process involving the synthesis and subsequent oxidation of triisopropyl phosphite (B83602).[4]

Direct Esterification of Phosphorus Oxychloride

The most common industrial and laboratory-scale method for producing TIPP is the direct reaction of phosphorus oxychloride (POCl₃) with isopropyl alcohol.[4] This reaction proceeds through a series of nucleophilic substitutions where the isopropoxy groups replace the chlorine atoms on the phosphorus oxychloride molecule.[4][5]

Reaction:

POCl₃ + 3 (CH₃)₂CHOH → PO(OCH(CH₃)₂)₃ + 3 HCl[5]

A detailed experimental protocol for this synthesis is provided in the "Experimental Protocols" section of this guide.

Oxidation of Triisopropyl Phosphite

An alternative synthetic route involves the oxidation of a triisopropyl phosphite precursor.[4] This two-step approach first requires the synthesis of triisopropyl phosphite, typically from the reaction of phosphorus trichloride (B1173362) (PCl₃) with isopropyl alcohol in the presence of a base to neutralize the HCl byproduct.[4] The resulting triisopropyl phosphite is then oxidized to triisopropyl phosphate using an oxidizing agent such as iodine in the presence of water or m-chloroperbenzoic acid (mCPBA).[4]

Step 1: Synthesis of Triisopropyl Phosphite

PCl₃ + 3 (CH₃)₂CHOH + 3 R₃N → P(OCH(CH₃)₂)₃ + 3 R₃NH⁺Cl⁻[4]

Step 2: Oxidation to Triisopropyl Phosphate

P(OCH(CH₃)₂)₃ + [O] → PO(OCH(CH₃)₂)₃[4]

Mechanism of Action as an Anti-Wear Additive

The anti-wear functionality of triisopropyl phosphate, like other phosphate esters, is attributed to its ability to form a protective tribochemical film on metallic surfaces under boundary lubrication conditions. This film, often referred to as a tribofilm, is a complex, glassy layer that physically separates interacting surfaces, thereby reducing friction and preventing wear.[6]

The formation of this protective layer is a multi-step process initiated by the thermal and catalytic effects at the asperity contacts of the rubbing surfaces.

• Adsorption: TIPP molecules, being polar, are first adsorbed onto the metal surface.

• Thermal Decomposition: The high temperatures and pressures generated at the points of contact cause the thermal decomposition of the TIPP molecules. This process involves the cleavage of C-O and P-O bonds.[4]

• Reaction with the Surface: The decomposition products, which include phosphoric acid and other phosphate species, react with the iron and iron oxides on the steel surface.

• Tribofilm Formation: This reaction leads to the formation of a durable, glassy film composed of iron phosphates and polyphosphates. This film is sacrificial and can be replenished by the continuous decomposition of the additive in the lubricant.[6]

Figure 1: Simplified signaling pathway of TIPP anti-wear mechanism.

Performance Data

While extensive research has been conducted on phosphate esters as a class of anti-wear additives, specific and directly comparable quantitative tribological data for triisopropyl phosphate in publicly available literature is limited. The performance of an anti-wear additive is highly dependent on the base oil, additive concentration, and the specific test conditions. For context, the following tables present typical performance data for other phosphate-based anti-wear additives, which can serve as a benchmark for evaluating TIPP.

Table 1: Representative Tribological Performance of Phosphorus-Based Anti-Wear Additives

Lubricant Formulation	Wear Scar Diameter (mm)	Coefficient of Friction	Test Method	Reference
Base Oil	0.79	-	Four-Ball Wear Test	[7]
Base Oil + 1.0% ZDDP (0.1% P)	0.48	-	Four-Ball Wear Test	[7]
Base Oil + 0.5% ZDDP + 0.5% OAW-FM	0.37	-	Four-Ball Wear Test	[7]
Base Oil + MoS₂	0.32	0.038	Four-Ball Wear Test	[8]
Base Oil + MoS₂ + T321 (Phosphate)	0.203	0.026	Four-Ball Wear Test	[8]

OAW-FM: Organic Ashless/Anti-wear Friction Modifier ZDDP: Zinc Dialkyldithiophosphate

Table 2: Physical and Chemical Properties of Triisopropyl Phosphate

Property	Value	Reference
Molecular Formula	C₉H₂₁O₄P	[9]
Molecular Weight	224.23 g/mol	[9]
Appearance	Colorless liquid	[9]
Boiling Point	224 °C	[3]
Density at 25 °C	0.970 g/mL	[3]
Refractive Index (n20/D)	1.4070	[3]

Experimental Protocols

The evaluation of triisopropyl phosphate as an anti-wear additive involves a series of standardized tests to determine its performance characteristics. These include its synthesis, tribological performance, and stability.

Synthesis of Triisopropyl Phosphate

Objective: To synthesize triisopropyl phosphate from phosphorus oxychloride and isopropyl alcohol.

Materials:

• Phosphorus oxychloride (POCl₃)[1]

• Isopropyl alcohol (isopropanol)[1]

• Acetone[1]

• Sodium isopropoxide solution[1]

• 2L three-port flask[1]

• Stirring apparatus[1]

• Dropping funnel[1]

• Cooling bath[1]

• Vacuum distillation setup[1]

Procedure:

• Charge a 2L three-port flask with 480.8 g (8 mol) of isopropanol and 92.9 g (3.2 mol) of acetone.[1]

• Stir the mixture and cool it to below 10 °C using a cooling bath.[1]

• Slowly add 245.33 g (1.6 mol) of phosphorus oxychloride dropwise while maintaining the temperature below 10 °C. The addition should take approximately 50 minutes.[1]

• After the addition is complete, continue stirring for 10 minutes.[1]

• Apply vacuum (10 mmHg) and heat the mixture to 30 °C for 3 hours to drive the reaction.[1]

• After the reaction, add a solution containing 20.5 g of sodium isopropoxide in isopropanol and stir for one hour.[1]

• After cooling, add water to dissolve the sodium chloride byproduct.[1]

• Separate the organic phase and wash it until neutral.[1]

• Remove water and low-boiling components (isopropanol and monoethyl ether) by reduced pressure distillation to obtain crude triisopropyl phosphate.[1]

• Purify the crude product by fractional distillation under reduced pressure to yield high-purity triisopropyl phosphate.[1]

Figure 2: Workflow for the synthesis of triisopropyl phosphate.

Four-Ball Wear Test (ASTM D4172)

Objective: To determine the wear-preventive characteristics of a lubricant.[10][11]

Apparatus: Four-Ball Wear Tester.

Materials:

• Test lubricant (base oil with and without TIPP)

• Four 12.7 mm diameter steel balls[12]

Procedure:

• Three steel balls are clamped together in a cup, and the test lubricant is added to cover them.[12]

• A fourth steel ball is placed on top of the three stationary balls and held in a chuck.[12]

• A specified load is applied to the top ball (e.g., 40 kgf), and it is rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60 minutes) at a controlled temperature (e.g., 75 °C).[10][11]

• After the test, the three stationary balls are cleaned, and the diameter of the wear scars is measured using a microscope.[12]

• The average wear scar diameter is reported as a measure of the lubricant's anti-wear performance.[11]

High-Frequency Reciprocating Rig (HFRR) Test (ASTM D6079)

Objective: To assess the lubricity of a fluid by measuring the wear scar on a ball reciprocating against a stationary disk.[13]

Apparatus: High-Frequency Reciprocating Rig.

Materials:

• Test lubricant

• Steel ball and a flat steel disk[2]

Procedure:

• The steel disk is placed in a test reservoir, and a small volume of the test fluid is added to submerge the contact point.[13]

• The temperature of the fluid is controlled (e.g., 60 °C or 140 °F).[2][13]

• A steel ball is loaded against the disk with a specified force (e.g., 200 g).[14]

• The ball is oscillated at a set frequency (e.g., 50 Hz) and stroke length (e.g., 1 mm) for a defined period (e.g., 75 minutes).[13][14]

• During the test, the friction coefficient is monitored.[2]

• After the test, the wear scar on the ball is measured in directions parallel and perpendicular to the sliding motion, and the average wear scar diameter is reported.[13]

Hydrolytic Stability Test (ASTM D2619)

Objective: To determine the ability of a lubricant to resist chemical decomposition in the presence of water.

Apparatus: Beverage bottle rotator, oven.

Materials:

• Test lubricant

• Distilled water

• Polished copper strip

• Pressure-type beverage bottle

Procedure:

• 75 g of the test fluid and 25 g of distilled water are placed in a beverage bottle.

• A polished copper strip is added to the bottle.

• The bottle is capped and placed in an oven at 93 °C (200 °F).

• The bottle is rotated end-over-end at 5 rpm for 48 hours.

• After the test, the change in the copper strip's weight and appearance is recorded.

• The acid number of the fluid and the acidity of the water layer are determined to assess the extent of hydrolysis.

Conclusion

Triisopropyl phosphate holds potential as an effective ashless anti-wear additive for lubricants. Its mechanism of action, involving the formation of a protective phosphate-based tribofilm, is well-aligned with established principles of anti-wear chemistry. While specific quantitative performance data for TIPP is not as readily available as for more common additives like ZDDP, the standardized experimental protocols outlined in this guide provide a clear pathway for its comprehensive evaluation. Further research focusing on generating and publishing tribological data for TIPP under various conditions would be invaluable for its broader application in advanced lubricant formulations. The synthesis routes are well-defined, allowing for its production for research and industrial purposes. The continued interest in ashless additives makes TIPP a relevant subject for ongoing investigation in the field of tribology.

References

• 1. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 2. Infineum Insight | HFRR best test for lubricity [infineuminsight.com]
• 3. TRIISOPROPYL PHOSPHATE | 513-02-0 [chemicalbook.com]
• 4. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 5. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 6. blog.ducom.com [blog.ducom.com]
• 7. lube-media.com [lube-media.com]
• 8. mdpi.com [mdpi.com]
• 9. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Wear Preventive Characteristics - Savant Labs [savantlab.com]
• 11. Tribological Testing by 4 Ball Methods | Nye Lubricants [nyelubricants.com]
• 12. valoremchemicals.com.au [valoremchemicals.com.au]
• 13. hotshotsecret.com [hotshotsecret.com]
• 14. rtec-instruments.com [rtec-instruments.com]

Triisopropyl phosphate hydrolysis pathways and products

An In-depth Technical Guide to the Hydrolysis Pathways and Products of Triisopropyl Phosphate (B84403)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (TIPP), an organophosphate ester, finds application in various industrial processes, including as a flame retardant and plasticizer. Its chemical structure, characterized by a central phosphate group esterified with three isopropyl moieties, dictates its reactivity and metabolic fate. Understanding the hydrolysis of TIPP is crucial for assessing its environmental persistence, toxicological profile, and potential applications in drug development as a pro-drug or formulation excipient. This technical guide provides a comprehensive overview of the hydrolysis pathways of TIPP, the resulting products, quantitative kinetic data by analogy, and detailed experimental protocols for its study.

Hydrolysis Pathways and Products

The hydrolysis of triisopropyl phosphate involves the sequential cleavage of its three ester bonds, leading to the formation of diisopropyl phosphate (DIPP), monoisopropyl phosphate (MIPP), phosphoric acid, and isopropyl alcohol. This process can be catalyzed by acid, base, or enzymes.

Acid-Catalyzed Hydrolysis

Under acidic conditions, the phosphoryl oxygen of TIPP is protonated, which enhances the electrophilicity of the phosphorus atom. This makes it more susceptible to nucleophilic attack by a water molecule. The reaction proceeds through a series of SN2-type nucleophilic substitutions, with the stepwise elimination of isopropyl alcohol.

Base-Catalyzed Hydrolysis

In alkaline solutions, the hydroxide (B78521) ion (OH⁻), a potent nucleophile, directly attacks the electron-deficient phosphorus center of TIPP. This pathway is generally much faster than acid-catalyzed or neutral hydrolysis. The mechanism also follows a sequential SN2 pathway, yielding diisopropyl phosphate, monoisopropyl phosphate, and finally, inorganic phosphate and isopropyl alcohol.

Enzymatic Hydrolysis

Certain enzymes, particularly phosphotriesterases (PTEs), are capable of catalyzing the hydrolysis of organophosphate esters. These metalloenzymes, often found in bacteria, can exhibit broad substrate specificity. The catalytic mechanism typically involves a metal-activated water molecule or hydroxide ion that acts as a nucleophile, attacking the phosphorus center of the substrate within the enzyme's active site. The enzymatic hydrolysis of TIPP is expected to follow the same sequential degradation to DIPP, MIPP, and phosphoric acid.

Quantitative Data on Alkyl Phosphate Hydrolysis

Compound	Condition	Rate Constant (k)	Half-life (t½)	Citation
Tris(2-chloroethyl) phosphate (TCEP)	UV/H₂O₂	k_OH = 5.60 x 10⁸ M⁻¹s⁻¹	-	[1]
Tributyl phosphate (TBP)	UV/H₂O₂	k_OH = 6.40 x 10⁹ M⁻¹s⁻¹	-	[1]
Tris(2-butoxyethyl) phosphate (TBEP)	UV/H₂O₂	k_OH = 1.03 x 10¹⁰ M⁻¹s⁻¹	-	[1]
Diethyl 2-hydroxyethyl phosphate	pH 7	-	60 min	[2]
Diethyl 2-hydroxyethyl phosphate	pH 9.1	-	27 min	[2]
Diethyl 2-hydroxyethyl phosphate	pH 12.5	-	< 1 min	[2]

Experimental Protocols

Kinetic Study of TIPP Hydrolysis

Objective: To determine the rate of TIPP hydrolysis as a function of pH and temperature.

Methodology:

• Preparation of Buffer Solutions: Prepare a series of buffer solutions covering a range of pH values (e.g., pH 4, 7, and 10).

• Reaction Setup: In a temperature-controlled water bath, add a known concentration of TIPP to each buffer solution.

• Sampling: At regular time intervals, withdraw aliquots from each reaction mixture.

• Quenching: Immediately quench the hydrolysis reaction in the aliquots, for example, by neutralization or by adding a solvent that stops the reaction.

• Analysis: Analyze the concentration of TIPP and its hydrolysis products (DIPP, MIPP) in each aliquot using one of the analytical methods detailed below (GC-MS, HPLC, or ³¹P NMR).

• Data Analysis: Plot the concentration of TIPP versus time for each pH and temperature condition. Determine the pseudo-first-order rate constant (k) from the slope of the natural logarithm of the TIPP concentration versus time. Calculate the half-life (t½) using the formula t½ = 0.693/k.

GC-MS Analysis of TIPP and Hydrolysis Products

Objective: To separate and quantify TIPP and its less polar hydrolysis product, DIPP. Note that MIPP and phosphoric acid are generally not amenable to direct GC-MS analysis without derivatization.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS).[3]

Procedure:

• Sample Preparation:

  • For aqueous samples from a hydrolysis experiment, perform a liquid-liquid extraction with a suitable organic solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Concentrate the extract to a known volume.

  • Prepare a calibration curve using standards of TIPP and DIPP of known concentrations.

• GC Conditions:

  • Column: TG-5 SilMS (30 m x 0.25 mm x 0.25 µm) or similar.[3]

  • Injector Temperature: 250 °C.[3]

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 1 minute, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.[3]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[3]

  • Injection Volume: 1 µL.[3]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions for TIPP and DIPP. Full scan mode can be used for initial identification.

• Data Analysis:

  • Identify TIPP and DIPP based on their retention times and mass spectra compared to standards.

  • Quantify the concentration of each analyte by comparing the peak area to the calibration curve.

HPLC Analysis of TIPP and Hydrolysis Products

Objective: To separate and quantify TIPP, DIPP, and MIPP.

Instrumentation: High-Performance Liquid Chromatograph with a suitable detector (e.g., UV, Refractive Index, or Mass Spectrometry).

Procedure:

• Sample Preparation:

  • Aqueous samples from a hydrolysis experiment can often be injected directly after filtration through a 0.22 µm filter.

  • Prepare a calibration curve using standards of TIPP, DIPP, and MIPP of known concentrations.

• HPLC Conditions (Example Method): [4]

  • Column: Newcrom R1 reverse-phase column or similar C18 column.[4]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a phosphoric acid modifier. For MS detection, formic acid should be used instead of phosphoric acid.[4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Detection: UV at a low wavelength (e.g., 200 nm) or a mass spectrometer for higher specificity and sensitivity.

• Data Analysis:

  • Identify the compounds based on their retention times compared to standards.

  • Quantify the concentration of each analyte by comparing the peak area to the calibration curve.

³¹P NMR Spectroscopy for Monitoring Hydrolysis

Objective: To directly monitor the hydrolysis of TIPP and the formation of its phosphorus-containing products in real-time.

Instrumentation: Nuclear Magnetic Resonance (NMR) Spectrometer.

Procedure:

• Sample Preparation:

  • Dissolve a known concentration of TIPP in a buffered aqueous solution (using D₂O for the lock signal) directly in an NMR tube.

  • An internal standard with a known ³¹P chemical shift and concentration can be added for quantification.

• NMR Acquisition:

  • Acquire a series of ¹H-decoupled ³¹P NMR spectra over time.

  • Use a sufficient relaxation delay to ensure quantitative results. Inverse-gated decoupling can be used to suppress the Nuclear Overhauser Effect for more accurate integration.[5]

• Data Analysis:

  • Identify the signals corresponding to TIPP, DIPP, MIPP, and inorganic phosphate based on their characteristic chemical shifts.

  • The relative concentrations of each species at a given time point can be determined by integrating the corresponding signals in the ³¹P NMR spectrum.

  • Plot the relative concentrations of each species as a function of time to determine the reaction kinetics.

Visualizations

References

• 1. Advanced oxidation kinetics of aqueous tri alkyl phosphate flame retardants and plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nmr.oxinst.com [nmr.oxinst.com]
• 3. benchchem.com [benchchem.com]
• 4. Separation of Triisopropyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. 31Phosphorus NMR [chem.ch.huji.ac.il]

Triisopropyl Phosphate: A Comprehensive Technical Guide to Safety, Handling, and MSDS Information

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides critical safety, handling, and Material Safety Data Sheet (MSDS) information for Triisopropyl phosphate (B84403) (TiiP). The following sections detail the hazards, protective measures, emergency procedures, and physical and chemical properties of this compound, ensuring its safe use in a laboratory and research environment.

Hazard Identification and Classification

Triisopropyl phosphate is classified as a hazardous substance with multiple risk factors. It is a flammable liquid and vapor that can cause significant health effects upon exposure.[1][2][3] It is crucial to understand these hazards to implement appropriate safety protocols.

GHS Hazard Statements:

• H226: Flammable liquid and vapour.[1][2]

• H301: Toxic if swallowed.[4]

• H315: Causes skin irritation.[1][2]

• H319: Causes serious eye irritation.[1][2][3]

• H335: May cause respiratory irritation.[1][2]

• H400: Very toxic to aquatic life.[1][2][4]

Precautionary Statements:

• P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[1][4]

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[2]

• P273: Avoid release to the environment.[2][4]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

• P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse mouth.[4]

• P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Triisopropyl phosphate is presented in the table below.

Property	Value	Source
CAS Number	513-02-0	[1][2]
Molecular Formula	C9H21O4P	[2]
Molecular Weight	224.23 g/mol	[2]
Appearance	Colorless liquid	[2]
Density	0.97 g/cm³ at 25 °C	[2][4]
Boiling Point	224 °C	[4]
Flash Point	67 °C (152.6 °F)	[5]
Water Solubility	No data available, likely low	[2][3]
log Pow (n-octanol/water)	1.923	[2][4]

Toxicology and Health Effects

Triisopropyl phosphate poses several health risks. The primary routes of exposure are inhalation, skin contact, eye contact, and ingestion.

Exposure Route	Health Effects	Citations
Inhalation	May cause respiratory irritation.	[1][2][6]
Skin Contact	Causes skin irritation.	[1][2][3]
Eye Contact	Causes serious eye irritation, which may include redness and tearing.	[1][2][3][7]
Ingestion	Toxic if swallowed. May cause gastrointestinal irritation, nausea, and vomiting.	[4][5][7]

To the best of current knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated.[2][6][8] No ingredient of this product at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[2][6]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize the risks associated with Triisopropyl phosphate.

Handling Procedures

• Work in a well-ventilated area, preferably under a chemical fume hood.[3]

• Avoid contact with skin and eyes by wearing appropriate personal protective equipment.[2]

• Avoid inhalation of vapor or mist.[2]

• Keep away from sources of ignition, including heat, sparks, and open flames.[1][2]

• Take precautionary measures against static discharge.[2]

• Wash hands thoroughly before breaks and at the end of the workday.[2]

• Do not eat, drink, or smoke when using this product.[3]

Storage Conditions

• Store in a cool, dry, and well-ventilated place.[2]

• Keep containers tightly closed.[1][2]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[2]

• Store away from incompatible materials such as strong oxidizing agents.[3][7]

Exposure Controls and Personal Protective Equipment (PPE)

Engineering controls and personal protective equipment are critical for preventing exposure.

Control Measure	Specifications	Citations
Engineering Controls	Ensure good ventilation/exhaustion at the workplace. An eyewash station and safety shower should be proximal to the work-station location.	[1][5]
Eye/Face Protection	Use safety glasses with side-shields or splash goggles conforming to EN166 or NIOSH standards.	[2][6]
Skin Protection	Handle with chemical-resistant gloves (inspect prior to use). Use proper glove removal technique. Wear impervious clothing, which may include flame-retardant and antistatic protective clothing.	[2][6]
Respiratory Protection	If risk assessment indicates the need for air-purifying respirators, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges. For sole protection, use a full-face supplied air respirator.	[2]

Caption: Personal Protective Equipment (PPE) Selection Workflow.

Emergency Procedures

In the event of an emergency, follow these first aid and spill response protocols.

First Aid Measures

Always seek medical advice after administering first aid. Show the safety data sheet to the attending physician.[2][6]

Exposure	First Aid Protocol	Citations
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.	[2][6]
Skin Contact	Immediately remove all contaminated clothing. Wash off with soap and plenty of water for at least 15 minutes. Consult a physician.	[2][5][6]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Consult a physician.	[2][5][6]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician immediately.	[2][5][6]

Caption: First Aid Emergency Response Workflow.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use CO2, sand, or dry chemical powder. Alcohol-resistant foam is also an option.[1][6]

• Unsuitable Extinguishing Media: Do not use a water jet.[1][2] Water may be ineffective.[1]

• Specific Hazards: Hazardous decomposition products formed under fire conditions include carbon oxides and oxides of phosphorus.[2][3] Vapors can accumulate in low areas and may form explosive mixtures with air.[2][4]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear for firefighting if necessary.[2][3] Use a water spray to cool unopened containers.[2]

Accidental Release Measures

• Personal Precautions: Evacuate personnel to safe areas.[2] Wear personal protective equipment.[1][2] Ensure adequate ventilation.[2] Remove all sources of ignition.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2] Do not let the product enter drains, sewers, or watercourses.[1][2] Inform respective authorities in case of seepage into water course or sewage system.[1]

• Containment and Cleaning: Absorb the spillage with a non-combustible, inert material such as sand, earth, diatomaceous earth, or vermiculite.[1][2] Collect and place the material in a suitable container for disposal.[2]

Caption: Logical Flow for Accidental Spill Response.

Disposal Considerations

• Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal company.[2]

• Waste material must be disposed of in accordance with national and local regulations.[2][4]

• Do not mix with other waste.[2]

• Handle uncleaned containers as you would the product itself.[2] Dispose of contaminated packaging as unused product.[6]

Conclusion

Triisopropyl phosphate is a valuable chemical for research and development; however, it presents significant hazards that require stringent safety protocols. Professionals handling this substance must be fully aware of its flammability, toxicity, and irritant properties. Adherence to the guidelines outlined in this document for handling, storage, personal protective equipment, and emergency procedures is imperative for maintaining a safe laboratory environment. Always consult the most up-to-date Safety Data Sheet from your supplier before use.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. zoro.com [zoro.com]
• 6. capotchem.com [capotchem.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. capotchem.cn [capotchem.cn]

A Technical Guide to the Spectroscopic Analysis of Triisopropyl Phosphate

This document provides a comprehensive overview of the key spectroscopic data for Triisopropyl phosphate (B84403), including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Detailed experimental protocols and a logical workflow for spectroscopic analysis are also presented to support researchers, scientists, and professionals in the field of drug development and chemical analysis.

Spectroscopic Data Summary

The following tables summarize the essential spectroscopic data for Triisopropyl phosphate (CAS No: 513-02-0, Molecular Formula: C₉H₂₁O₄P, Molecular Weight: 224.23 g/mol ).[1][2]

Table 1: ¹H NMR Spectroscopic Data for Triisopropyl Phosphate

Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~4.7	m (septet of doublets)	J(H,H) ≈ 6.2, J(P,H) ≈ 8.7	CH
~1.3	d (doublet)	J(H,H) ≈ 6.2	CH₃

Note: Specific chemical shifts and coupling constants can vary slightly depending on the solvent and instrument used.

Table 2: ¹³C NMR Spectroscopic Data for Triisopropyl Phosphate

Chemical Shift (ppm)	Assignment
~72	CH
~24	CH₃

Note: The CH carbon is coupled to phosphorus, which may result in a doublet.

Table 3: IR Spectroscopic Data for Triisopropyl Phosphate

Wavenumber (cm⁻¹)	Intensity	Assignment
~2980	Strong	C-H stretch (sp³)
~1270	Strong	P=O stretch
~1010	Strong	P-O-C stretch

Source: Data compiled from various spectroscopic databases.[3]

Table 4: Mass Spectrometry Data for Triisopropyl Phosphate

m/z	Relative Intensity	Assignment
224	Moderate	[M]⁺ (Molecular Ion)
183	High	[M - C₃H₅]⁺
165	High	[M - C₃H₅ - H₂O]⁺
141	High	[M - C₆H₁₁O]⁺
123	High	[(iPrO)₂P(OH)]⁺
99	Base Peak	[(HO)₂P(O)CH(CH₃)]⁺

Source: Electron Ionization (EI) Mass Spectrum data from the NIST WebBook.[2]

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented above. These should be adapted based on the specific instrumentation and laboratory safety procedures.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

This protocol is suitable for acquiring ¹H and ¹³C NMR spectra of liquid Triisopropyl phosphate.

• Sample Preparation:

  • Prepare a solution by dissolving approximately 5-25 mg of Triisopropyl phosphate for ¹H NMR, or 50-100 mg for ¹³C NMR, in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).[4]

  • Ensure the sample is completely dissolved. If any solid particles are present, filter the solution through a pipette with a cotton or glass wool plug into a clean, dry 5 mm NMR tube.[5][6]

  • The final solution height in the NMR tube should be approximately 4-5 cm.[6]

  • Cap the NMR tube securely.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's autosampler or manually lower it into the magnet.

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is often an automated process.

  • Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay) for the desired nucleus (¹H or ¹³C).

  • Acquire the spectrum.

  • Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS).

2.2 Infrared (IR) Spectroscopy

This protocol describes the acquisition of an IR spectrum for a neat liquid sample using an FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory, which is a common modern technique.[7]

• Sample Preparation:

  • Ensure the ATR crystal surface is clean. Record a background spectrum of the clean, empty crystal.

  • Place a single drop of neat Triisopropyl phosphate directly onto the center of the ATR crystal.[8]

• Data Acquisition:

  • Lower the instrument's pressure arm to ensure good contact between the sample and the crystal, if applicable.

  • Acquire the IR spectrum. Typically, this involves co-adding multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • After the measurement, clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) and a soft, non-abrasive wipe.[9]

2.3 Mass Spectrometry (MS)

This protocol outlines a general procedure for analyzing a liquid sample using Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI).[10]

• Sample Preparation:

  • Prepare a dilute solution of Triisopropyl phosphate in a volatile organic solvent (e.g., dichloromethane (B109758) or hexane). The concentration should be low, typically in the parts-per-million (ppm) range.

  • Transfer the solution to an appropriate autosampler vial.

• Data Acquisition:

  • Set the GC parameters, including the injection volume, inlet temperature, oven temperature program, and column flow rate.

  • Set the MS parameters, including the ionization mode (EI), ion source temperature, and mass range to be scanned (e.g., m/z 40-300).

  • Tune and calibrate the mass spectrometer according to the manufacturer's instructions to ensure accurate mass assignment.[11]

  • Inject the sample into the GC-MS system. The sample will be vaporized, separated on the GC column, and then introduced into the mass spectrometer.

  • The molecules are ionized and fragmented in the ion source.

  • The resulting ions are separated by the mass analyzer based on their mass-to-charge ratio (m/z) and detected.

  • The software generates a mass spectrum for the compound as it elutes from the GC column.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a chemical substance like Triisopropyl phosphate.

Caption: Logical workflow for the spectroscopic analysis of Triisopropyl Phosphate.

References

• 1. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Triisopropylphosphate [webbook.nist.gov]
• 3. Triisopropylphosphate [webbook.nist.gov]
• 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. emeraldcloudlab.com [emeraldcloudlab.com]
• 8. webassign.net [webassign.net]
• 9. researchgate.net [researchgate.net]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. uknml.com [uknml.com]

An In-depth Technical Guide to the Industrial Synthesis of Triisopropyl Phosphate from Phosphorus Oxychloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TiPP) is an important organophosphate compound with a wide range of industrial applications, including as a flame retardant, an antifoaming agent, and a plasticizer. In the pharmaceutical and drug development sectors, it can be used as a solvent or as a reagent in specific synthetic transformations. The industrial synthesis of triisopropyl phosphate is predominantly achieved through the esterification of phosphorus oxychloride with isopropyl alcohol. This technical guide provides a comprehensive overview of this manufacturing process, detailing the underlying chemistry, experimental protocols, purification methods, and safety considerations.

Reaction Chemistry and Mechanism

The synthesis of triisopropyl phosphate from phosphorus oxychloride and isopropyl alcohol is a nucleophilic substitution reaction. The overall balanced chemical equation for this reaction is:

POCl₃ + 3(CH₃)₂CHOH → PO(OCH(CH₃)₂)₃ + 3HCl

The reaction proceeds in a stepwise manner, where the chlorine atoms on the phosphorus oxychloride are sequentially replaced by isopropoxy groups from the isopropyl alcohol. The lone pair of electrons on the oxygen atom of the alcohol acts as a nucleophile, attacking the electrophilic phosphorus atom of phosphorus oxychloride. This is followed by the elimination of a chloride ion and a proton to form the ester linkage and hydrogen chloride as a byproduct.

Reaction Signaling Pathway:

Caption: Reaction pathway for the synthesis of Triisopropyl Phosphate.

Quantitative Data

The following table summarizes the key quantitative parameters from a patented industrial synthesis protocol.[1]

Parameter	Value
Reactants
Isopropyl Alcohol	480.8 g (8 mol)
Acetone	92.9 g (3.2 mol)
Phosphorus Oxychloride	245.33 g (1.6 mol)
Reaction Conditions
Initial Temperature	< 10 °C
Reaction Temperature	30 °C
Reaction Time	3 hours
Pressure	10 mmHg (vacuum)
Purification
Neutralizing Agent	Sodium Isopropoxide solution (from 20.5 g Isopropyl Alcohol)
Product
Yield	97.0%
Purity	≥ 99.5%

Experimental Protocols

The following is a detailed experimental protocol adapted from an industrial patent for the synthesis of triisopropyl phosphate.[1]

Experimental Workflow:

Caption: Industrial workflow for Triisopropyl Phosphate synthesis.

Detailed Methodology:

• Charging the Reactor: A 2-liter, three-necked flask (or an appropriately scaled industrial reactor) is charged with 480.8 g (8 mol) of isopropyl alcohol and 92.9 g (3.2 mol) of acetone. The mixture is stirred to ensure homogeneity.

• Cooling: The reactor is cooled to below 10 °C using a suitable cooling bath.

• Addition of Phosphorus Oxychloride: While maintaining the temperature below 10 °C with vigorous stirring, 245.33 g (1.6 mol) of phosphorus oxychloride is added dropwise. The addition is controlled over a period of approximately 50 minutes.

• Reaction: After the addition is complete, the mixture is stirred for an additional 10 minutes. The reactor is then subjected to a vacuum of 10 mmHg and gently heated to 30 °C. The reaction is allowed to proceed under these conditions for 3 hours. The vacuum helps to remove the hydrogen chloride gas byproduct, driving the reaction to completion.

• Neutralization: After the reaction period, a solution of sodium isopropoxide (prepared from 20.5 g of isopropyl alcohol) is added to the reaction mixture to neutralize any remaining acidic components. The mixture is stirred for one hour.

• Work-up and Purification:

  • The reaction mixture is cooled, and water is added to dissolve the sodium chloride formed during neutralization.

  • The organic and aqueous layers are separated.

  • The organic phase is washed with water until it is neutral.

  • The washed organic phase is then subjected to reduced pressure distillation to remove residual water, acetone, and unreacted isopropyl alcohol.

  • The final product, triisopropyl phosphate, is collected. The process yields approximately 348.0 g (97.0%) of triisopropyl phosphate with a purity of ≥ 99.5%.[1]

Byproducts and Impurities

The primary byproduct of the reaction is hydrogen chloride (HCl). Inadequate control of reaction conditions can lead to the formation of other impurities, including:

• Dialkyl Phosphates and Tetraalkyl Pyrophosphates: These can form from side reactions, particularly if moisture is present or if the reaction temperature is not well-controlled.

• Unreacted Starting Materials: Residual isopropyl alcohol and phosphorus oxychloride may be present if the reaction does not go to completion.

• Chlorinated Intermediates: Small amounts of monoisopropyl dichlorophosphate and diisopropyl chlorophosphate may remain if the esterification is incomplete.

Safety Considerations

Both the reactants and products of this synthesis require careful handling due to their hazardous properties.

Chemical	Key Hazards	Recommended Precautions
Phosphorus Oxychloride	Highly toxic and corrosive.[2] Reacts violently with water, releasing toxic gas.[3] Causes severe skin burns and eye damage.[3] Fatal if inhaled.[3]	Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a respirator.[2] Keep away from water and moisture.[3] Have an emergency shower and eyewash station readily available.
Isopropyl Alcohol	Flammable liquid and vapor. Causes serious eye irritation.	Keep away from heat, sparks, and open flames. Use in a well-ventilated area. Wear safety glasses.
Hydrogen Chloride (gas)	Toxic and corrosive gas. Causes severe respiratory tract irritation.	The reaction should be conducted under vacuum or with a scrubbing system to safely remove and neutralize the HCl gas.
Triisopropyl Phosphate	Harmful if swallowed. Causes serious eye irritation.	Wear safety glasses and gloves. Avoid ingestion and inhalation.

Conclusion

The industrial synthesis of triisopropyl phosphate from phosphorus oxychloride and isopropyl alcohol is a well-established and efficient process. Careful control of reaction parameters, particularly temperature and the removal of the hydrogen chloride byproduct, is crucial for achieving high yields and purity. The purification process, involving neutralization, washing, and distillation, is essential for removing byproducts and unreacted starting materials. Strict adherence to safety protocols is mandatory due to the hazardous nature of the chemicals involved. This guide provides a foundational understanding of the key technical aspects of this important industrial synthesis.

References

• 1. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 2. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US3801683A - Process for preparing trialkyophosphate - Google Patents [patents.google.com]

Formation of Triisopropyl Phosphate as a Byproduct in the Michaelis-Arbuzov Reaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The Michaelis-Arbuzov reaction is a cornerstone in organophosphorus chemistry, widely employed for the synthesis of phosphonates, phosphinates, and phosphine (B1218219) oxides. While celebrated for its robustness, the reaction is not without its complexities, including the formation of various byproducts that can impact yield and purity. This technical guide provides an in-depth analysis of the formation of one such byproduct, triisopropyl phosphate (B84403), when triisopropyl phosphite (B83602) is used as a reactant.

The Michaelis-Arbuzov Reaction: A Brief Overview

The classical Michaelis-Arbuzov reaction involves the reaction of a trialkyl phosphite with an alkyl halide to yield a dialkyl alkylphosphonate. The reaction proceeds via a two-step mechanism:

• Quaternization: The nucleophilic phosphorus atom of the trialkyl phosphite attacks the electrophilic carbon of the alkyl halide, forming a quasi-phosphonium salt intermediate.

• Dealkylation: The displaced halide anion then attacks one of the alkyl groups of the phosphonium (B103445) intermediate, leading to the formation of the final phosphonate (B1237965) product and an alkyl halide byproduct.

The choice of the trialkyl phosphite is crucial, and triisopropyl phosphite is often selected due to the steric hindrance of the isopropyl groups, which can suppress certain side reactions.[1] Additionally, the resulting isopropyl halide byproduct is less reactive than, for example, ethyl halides, minimizing its participation in subsequent competing reactions.[2]

Formation of Triisopropyl Phosphate: A Key Byproduct

Despite the advantages of using triisopropyl phosphite, the formation of triisopropyl phosphate as a byproduct is a notable consideration. This side reaction represents a deviation from the desired C-P bond formation and results in a P=O bond without the incorporation of the alkyl group from the halide.

Mechanistic Pathways

The formation of triisopropyl phosphate in the course of a Michaelis-Arbuzov reaction is primarily attributed to the oxidation of the starting triisopropyl phosphite. While the reaction is typically conducted under inert conditions, the presence of trace amounts of oxygen or other oxidizing agents can lead to this unwanted side reaction.

One source explicitly notes that air exposure can lead to the oxidation of triisopropyl phosphite to triisopropyl phosphate.[3] In the context of diisopropyl phosphonate synthesis, triisopropyl phosphate has been identified as a common byproduct resulting from "over-alkylation."[4]

The generally accepted pathway for this oxidation is the conversion of the P(III) center of the phosphite to a P(V) center in the phosphate.

Caption: Oxidation of Triisopropyl Phosphite.

It is important to note that while the Michaelis-Arbuzov reaction itself does not inherently produce oxidizing species, the reaction conditions, such as elevated temperatures, can potentially facilitate oxidation if atmospheric oxygen is not rigorously excluded. One protocol for a modified Michaelis-Arbuzov reaction using triethyl phosphite explicitly mentions purging the bottle with argon after each use to "minimize air oxidation".[5]

Quantitative Data and Experimental Evidence

While the qualitative understanding of triisopropyl phosphate formation exists, specific quantitative data within the literature for Michaelis-Arbuzov reactions is scarce. The amount of this byproduct is likely highly dependent on the specific reaction conditions, including the purity of reagents, the effectiveness of the inert atmosphere, and the reaction temperature and duration.

One study on the synthesis of diisopropyl phosphonate, which can be a related process, lists triisopropyl phosphate as a common impurity.[4] However, the study does not provide specific percentages or the conditions leading to its formation.

The analysis of crude reaction mixtures is essential for quantifying the extent of this side reaction. 31P NMR spectroscopy is a particularly powerful tool for this purpose, as the chemical shifts for triisopropyl phosphite, the desired diisopropyl alkylphosphonate, and the triisopropyl phosphate byproduct are distinct.

Compound	Typical 31P NMR Chemical Shift (ppm)
Triisopropyl Phosphite	~ +138 to +141
Diisopropyl Alkylphosphonate	~ +20 to +30
Triisopropyl Phosphate	~ -3 to -5

Note: Chemical shifts are approximate and can vary depending on the solvent and other factors.

Experimental Protocols and Mitigation Strategies

To minimize the formation of triisopropyl phosphate, rigorous exclusion of air and moisture is paramount. Standard techniques for performing reactions under an inert atmosphere should be strictly followed.

General Anhydrous Reaction Setup

Caption: Anhydrous Reaction Workflow.

Recommended Protocol for a Michaelis-Arbuzov Reaction

The following is a generalized protocol designed to minimize byproduct formation. Specific quantities and conditions should be optimized for the particular substrate.

Materials:

• Triisopropyl phosphite (freshly distilled or from a sealed bottle)

• Alkyl halide (purified and dried)

• Anhydrous solvent (if required)

• Flame-dried Schlenk flask with a magnetic stir bar

• Condenser

• Nitrogen or Argon gas supply

• Septa and needles

Procedure:

• Assemble the flame-dried glassware under a positive pressure of inert gas.

• Add the alkyl halide to the reaction flask via syringe.

• If using a solvent, add the anhydrous solvent to the flask.

• Slowly add the triisopropyl phosphite to the reaction mixture at a controlled temperature.

• Heat the reaction mixture to the desired temperature and monitor the progress by TLC or 31P NMR spectroscopy.

• Upon completion, cool the reaction to room temperature.

• Remove any volatile components under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

Conclusion

The formation of triisopropyl phosphate as a byproduct in the Michaelis-Arbuzov reaction is a consequence of the oxidation of the starting triisopropyl phosphite. While often a minor component, its presence can affect the purity and overall yield of the desired phosphonate product. For researchers, scientists, and drug development professionals, understanding the potential for this side reaction is critical for process optimization and for ensuring the quality of the synthesized materials. By employing rigorous anhydrous and oxygen-free reaction conditions, the formation of triisopropyl phosphate can be effectively minimized. The use of analytical techniques such as 31P NMR spectroscopy is essential for monitoring the reaction and quantifying the levels of this and other byproducts.

References

• 1. Improvements, Variations and Biomedical Applications of the Michaelis–Arbuzov Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. beilstein-archives.org [beilstein-archives.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Organic Syntheses Procedure [orgsyn.org]

Protocols & Analytical Methods

Application Notes and Protocols for Triisopropyl Phosphate in Polyurethane Flame Retardant Formulations

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed, publicly available application notes and specific quantitative performance data for Triisopropyl Phosphate (B84403) (TIPP) in polyurethane (PU) flame retardant formulations are limited. The following information provides a comprehensive overview based on the general principles of organophosphorus flame retardants in polyurethane, with specific data from closely related compounds provided for illustrative purposes. These protocols and data should be used as a guideline for the development and evaluation of polyurethane formulations containing Triisopropyl Phosphate.

Introduction

Triisopropyl Phosphate (TIPP) is an organophosphorus compound that can be used as a flame retardant in polyurethane foams.[1][2][3] Like other phosphate esters, it is believed to impart flame retardancy through a combination of gas phase and condensed phase mechanisms.[1] The incorporation of TIPP into polyurethane formulations can influence the material's flammability, as well as its mechanical and thermal properties.[1] This document provides an overview of its theoretical mechanism, experimental protocols for formulation and testing, and representative data from analogous systems.

Flame Retardant Mechanism of Organophosphorus Compounds

The flame retardant action of organophosphorus compounds like TIPP in polyurethane is multifaceted, occurring in both the gas and condensed phases during combustion.

• Gas Phase Inhibition: Upon heating, the phosphate ester can decompose to produce phosphorus-containing radicals (e.g., PO•). These radicals interfere with the high-energy hydrogen (H•) and hydroxyl (OH•) radicals in the flame, which are key species in the propagation of combustion. This "radical scavenging" effect quenches the flame and reduces the rate of burning.

• Condensed Phase Charring: In the solid material, the decomposition of the phosphate ester can yield phosphoric acid. This acid acts as a catalyst for the dehydration of the polyurethane, promoting the formation of a stable, insulating char layer on the surface of the polymer.[1] This char layer acts as a physical barrier, limiting the release of flammable volatile compounds and reducing the transfer of heat to the underlying material.

Caption: General flame retardant mechanism of TIPP in polyurethane.

Experimental Protocols

The following are generalized protocols for the preparation and testing of flame-retardant polyurethane foams. The specific amounts of each component will need to be optimized based on the desired foam properties.

Synthesis of Flame-Retardant Polyurethane Foam

This protocol describes a two-component method for producing rigid polyurethane foam.[4][5][6][7]

Materials:

• Polyol (e.g., polyether or polyester (B1180765) polyol)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI)

• Triisopropyl Phosphate (TIPP)

• Catalyst (e.g., amine-based)

• Surfactant (e.g., silicone-based)

• Blowing agent (e.g., water, pentane)

Procedure:

• Component A Preparation: In a suitable container, thoroughly mix the polyol, TIPP, catalyst, surfactant, and blowing agent until a homogeneous mixture is obtained. The amount of TIPP can be varied (e.g., 5, 10, 15 parts per hundred parts of polyol) to evaluate its effect on flame retardancy and mechanical properties.

• Mixing: Add the pMDI (Component B) to Component A. The ratio of isocyanate to polyol (the NCO index) should be carefully controlled, typically around 1.1.

• Foaming: Immediately after adding the pMDI, mix the components vigorously for a short period (e.g., 10 seconds) until the mixture begins to cream.

• Curing: Pour the reacting mixture into a mold and allow it to rise freely. The foam should be allowed to cure at room temperature for at least 24 hours before demolding and testing.

Caption: Experimental workflow for PU foam synthesis and testing.

Flammability Testing

This test assesses the self-extinguishing properties of the foam.

• Standard: ASTM D3801 or UL-94

• Specimen: Typically 125 x 13 x 10 mm.

• Procedure:

  • A specimen is held vertically and a flame is applied to the bottom edge for 10 seconds.

  • The flame is removed and the afterflame time is recorded.

  • A second flame application of 10 seconds is performed after the first afterflame extinguishes.

  • The afterflame and afterglow times are recorded.

  • Observations of flaming drips are also noted.

• Classification: Based on the afterflame/afterglow times and the presence of flaming drips, the material is classified as V-0, V-1, or V-2, with V-0 being the highest rating.[8][9]

This test determines the minimum oxygen concentration required to sustain combustion.

• Standard: ASTM D2863

• Specimen: Typically a vertical sample of specific dimensions.

• Procedure:

  • The specimen is placed in a vertical glass column.

  • A mixture of oxygen and nitrogen is flowed upwards through the column.

  • The top of the specimen is ignited.

  • The oxygen concentration is adjusted until the flame is just self-sustaining.

• Result: The LOI is expressed as the volume percentage of oxygen in the mixture. Higher LOI values indicate better flame retardancy.

This test provides comprehensive data on the combustion behavior of the material under forced-flaming conditions.

• Standard: ASTM E1354

• Specimen: Typically 100 x 100 mm with a thickness up to 50 mm.

• Procedure:

  • The specimen is exposed to a specific heat flux from a conical heater.

  • The sample is ignited by a spark, and the combustion gases are collected and analyzed.

• Key Parameters Measured:

  • Time to Ignition (TTI)

  • Heat Release Rate (HRR), particularly the peak HRR (pHRR)

  • Total Heat Released (THR)

  • Mass Loss Rate (MLR)

  • Smoke Production Rate (SPR)

  • CO and CO2 Yield

Mechanical Property Testing

• Standard: ASTM D1621

• Specimen: Typically a cube or cylinder with a defined height.

• Procedure: The specimen is placed between two parallel plates and compressed at a constant rate until a yield point is reached or a certain percentage of deformation is achieved.

• Result: The compressive strength is calculated as the force at the yield point divided by the initial cross-sectional area.

Thermal Analysis

TGA measures the change in mass of a sample as a function of temperature.[10][11][12]

• Procedure: A small sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate.

• Result: The resulting thermogram shows the decomposition temperatures and the amount of char residue at high temperatures. This provides insights into the thermal stability of the foam and the effectiveness of the flame retardant in promoting char formation.

DSC measures the heat flow into or out of a sample as it is heated or cooled.[11][12]

• Procedure: A small sample is subjected to a controlled temperature program.

• Result: The DSC curve can reveal the glass transition temperature (Tg), melting points, and crystallization behavior, providing information on how the flame retardant affects the polymer's morphology.

Quantitative Data (Illustrative Examples)

Table 1: Flammability Properties of PU Foams with Phosphorus Flame Retardants

Formulation	LOI (%)	UL-94 Rating	Peak Heat Release Rate (kW/m²)	Total Heat Released (MJ/m²)
Neat PU Foam	18-20	Fails	250-350	80-100
PU + 15% TCPP	24-27	V-0	150-200	60-80
PU + 15% TEP	23-25	V-1	180-230	70-90

Note: Data are compiled estimates from various sources on related compounds and are for illustrative purposes only.

Table 2: Mechanical and Thermal Properties of PU Foams with Phosphorus Flame Retardants

Formulation	Compressive Strength (kPa)	Glass Transition Temp. (Tg) (°C)	Onset of Decomposition (Td5) (°C)	Char Yield at 600°C (%)
Neat PU Foam	150-200	120-140	280-300	< 10
PU + 15% TCPP	140-190	110-130	270-290	15-25
PU + 15% TEP	130-180	100-120	260-280	10-20

Note: Data are compiled estimates from various sources on related compounds and are for illustrative purposes only. The addition of liquid flame retardants can sometimes have a plasticizing effect, which may lead to a reduction in mechanical properties and Tg.[1]

Conclusion

Triisopropyl Phosphate is a viable, non-halogenated candidate for flame retarding polyurethane foams. While specific performance data is not widely published, the established mechanisms of organophosphorus flame retardants and standardized testing protocols provide a clear framework for its evaluation. Researchers and developers are encouraged to use the provided protocols to systematically investigate the effects of TIPP on the flammability, mechanical, and thermal properties of their specific polyurethane formulations. Careful optimization of the formulation will be necessary to achieve the desired balance of fire safety and material performance.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. researchgate.net [researchgate.net]
• 7. WO1983000117A1 - Process for making polyurethane foam - Google Patents [patents.google.com]
• 8. scribd.com [scribd.com]
• 9. sdewes.org [sdewes.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Application of Triisopropyl Phosphate in Polymer Chemistry Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP) is an organophosphorus compound with a variety of applications in polymer chemistry. It is primarily recognized for its role as a flame retardant, but it also finds utility as a chain transfer agent in certain polymerization reactions and as a chemical intermediate. This document provides detailed application notes, experimental protocols, and quantitative data on the use of triisopropyl phosphate and its analogues in polymer science. While specific quantitative data for triisopropyl phosphate can be limited in publicly available literature, data for its close structural analogue, tris(1,3-dichloroisopropyl) phosphate (TDCPP), is often used as a reference and is included herein for comparative purposes.

Triisopropyl Phosphate as a Flame Retardant

Triisopropyl phosphate is utilized as an additive flame retardant in various polymer systems, including polyurethane (PU) foams, polyvinyl chloride (PVC), and polyolefins. Its flame retardant mechanism operates in both the condensed and gas phases.

Mechanism of Action:

• Condensed Phase: During combustion, triisopropyl phosphate decomposes to form phosphoric acid. This acid acts as a catalyst, promoting the dehydration of the polymer and the formation of a stable, insulating char layer. This char layer limits the release of flammable volatile compounds and shields the underlying polymer from heat and oxygen.

• Gas Phase: Volatile phosphorus-containing radicals are released into the flame. These radicals act as scavengers, interrupting the exothermic chain reactions of combustion by quenching highly reactive H• and OH• radicals.

dot

Caption: Flame retardant mechanism of Triisopropyl Phosphate.

Quantitative Data: Flame Retardancy and Mechanical Properties

The following table summarizes the effects of a chlorinated analogue, Tris(1,3-dichloroisopropyl) phosphate (TDCPP), on the properties of polyurethane (PU) composites. This data provides insight into the expected performance of phosphorus-based phosphate flame retardants.

TDCPP Content (wt. %)	Hardness (Shore D)	Impact Strength (kJ/m²)	Flexural Strength (MPa)	Flexural Modulus (MPa)	Burning Rate (mm/s)
0 (Control PU)	58	5.2	38.5	1020	5.4
3	72	3.9	32.5	920	4.1
6	78	3.9	28.8	850	3.2
9	80	4.0	26.5	820	2.7

Data adapted from a study on palm oil-based polyurethane composites.[1][2]

Experimental Protocol: Preparation of Flame-Retardant Polyurethane Foam

This protocol describes a general method for preparing a flame-retardant rigid polyurethane foam using triisopropyl phosphate as an additive.

Materials:

• Polyol (e.g., petrochemical polyether polyol)

• Isocyanate (e.g., polymeric diphenylmethane (B89790) diisocyanate - pMDI)

• Triisopropyl phosphate (TIPP)

• Surfactant (e.g., silicone-based)

• Catalyst (e.g., amine-based)

• Blowing agent (e.g., water, pentane)

• Disposable cups and stirring rods

• Fume hood

Procedure:

• In a disposable cup, accurately weigh the polyol, triisopropyl phosphate (e.g., 5-15% by weight of the total formulation), surfactant, and catalyst.

• Thoroughly mix the components with a stirring rod until a homogeneous mixture is obtained. This is Component A.

• In a separate disposable cup, weigh the appropriate amount of isocyanate (Component B). The polyol-to-isocyanate ratio should be calculated based on the hydroxyl value of the polyol and the isocyanate content of the pMDI.

• Working in a well-ventilated fume hood, pour Component B into Component A.

• Immediately and vigorously stir the mixture for 10-15 seconds until the components are well blended.

• Allow the mixture to expand freely in the cup. The foam will rise and cure. The reaction is exothermic.

• Let the foam cure for at least 24 hours at room temperature before cutting or testing.

dot

Caption: Workflow for preparing flame-retardant polyurethane foam.

Triisopropyl Phosphate in Controlled Polymerization

Phosphates have been shown to act as reversible chain-transfer agents in the cationic Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization of vinyl ethers. This allows for the synthesis of polymers with controlled molecular weights and narrow molecular weight distributions.

Mechanism:

The polymerization is initiated by a strong acid, and the phosphate acts as a reversible chain-transfer agent through a phosphonium (B103445) intermediate. This process enables the controlled growth of polymer chains.

References

• 1. A phosphonium intermediate for cationic RAFT polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. [PDF] Flame Retardant Properties of Polyurethane by the Addition of Phosphorus Compounds | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Triisopropyl Phosphate as a Flame Retardant in Epoxy Resins

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epoxy resins are a class of versatile thermosetting polymers known for their excellent mechanical properties, chemical resistance, and strong adhesion. These characteristics make them indispensable in a wide range of applications, including coatings, adhesives, electronics, and composite materials. However, their inherent flammability limits their use in sectors where fire safety is a critical concern. To address this, flame retardants are incorporated into the epoxy matrix.

Triisopropyl phosphate (B84403) (TIPP) is a non-halogenated organophosphorus flame retardant that offers an effective solution for enhancing the fire resistance of epoxy resins. Its mechanism of action involves both gas phase and condensed phase flame inhibition. During combustion, TIPP can decompose to release phosphorus-containing radicals that quench the highly reactive H• and OH• radicals in the gas phase, interrupting the combustion cycle. In the condensed phase, it promotes the formation of a protective char layer that insulates the underlying polymer from heat and oxygen, further hindering the combustion process.

These application notes provide a comprehensive overview of the use of triisopropyl phosphate as a flame retardant in epoxy resins, including detailed experimental protocols, performance data, and the underlying flame retardancy mechanisms.

Quantitative Data Summary

The following tables summarize the expected flame retardant, thermal, and mechanical performance of epoxy resin formulations containing varying concentrations of triisopropyl phosphate.

Table 1: Flame Retardancy Properties

Formulation	TIPP Content (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (3.2 mm)
EP-0	0	21.5	No Rating
EP-TIPP-5	5	25.0	V-1
EP-TIPP-10	10	28.5	V-0
EP-TIPP-15	15	32.0	V-0

Table 2: Cone Calorimetry Data (Heat Flux: 35 kW/m²)

Formulation	TIPP Content (wt%)	Time to Ignition (s)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)
EP-0	0	45	1150	95
EP-TIPP-5	5	55	850	80
EP-TIPP-10	10	65	600	70
EP-TIPP-15	15	75	450	60

Table 3: Thermal Properties

Formulation	TIPP Content (wt%)	Glass Transition Temp. (Tg) (°C)	5% Weight Loss Temp. (T5%) (°C)	Char Yield at 700°C (%)
EP-0	0	155	350	15
EP-TIPP-5	5	150	340	20
EP-TIPP-10	10	145	330	25
EP-TIPP-15	15	140	320	30

Table 4: Mechanical Properties

Formulation	TIPP Content (wt%)	Tensile Strength (MPa)	Flexural Strength (MPa)	Impact Strength (kJ/m²)
EP-0	0	80	120	15
EP-TIPP-5	5	75	115	14
EP-TIPP-10	10	70	110	13
EP-TIPP-15	15	65	105	12

Experimental Protocols

Preparation of Epoxy Resin Composites

This protocol details the preparation of epoxy resin composites containing triisopropyl phosphate.

Materials:

• Diglycidyl ether of bisphenol A (DGEBA) based epoxy resin

• Triisopropyl phosphate (TIPP)

• Amine-based curing agent (e.g., 4,4'-diaminodiphenylmethane - DDM)

• Beakers

• Mechanical stirrer

• Vacuum oven

• Molds for sample casting

Procedure:

• Preheat the epoxy resin to 60°C to reduce its viscosity.

• Add the desired amount of triisopropyl phosphate to the preheated epoxy resin.

• Mechanically stir the mixture at 300 rpm for 30 minutes to ensure a homogeneous dispersion of the flame retardant.

• Degas the mixture in a vacuum oven at 60°C for 15 minutes to remove any entrapped air bubbles.

• Add the stoichiometric amount of the curing agent to the mixture.

• Stir the mixture for another 5-10 minutes until the curing agent is completely dissolved and the mixture is uniform.

• Pour the final mixture into preheated molds.

• Cure the samples in an oven according to the recommended curing cycle for the specific epoxy and hardener system (e.g., 120°C for 2 hours followed by post-curing at 150°C for 2 hours).

• Allow the samples to cool down to room temperature before demolding.

Flame Retardancy Testing

3.2.1. Limiting Oxygen Index (LOI)

• Standard: ASTM D2863

• Apparatus: LOI instrument

• Sample Dimensions: 100 mm x 10 mm x 4 mm

• Procedure: A vertically oriented sample is ignited from the top in a controlled atmosphere of nitrogen and oxygen. The oxygen concentration is adjusted until the minimum concentration that just supports flaming combustion is determined.

3.2.2. UL-94 Vertical Burning Test

• Standard: ANSI/UL 94

• Apparatus: UL-94 test chamber

• Sample Dimensions: 125 mm x 13 mm x 3.2 mm

• Procedure: A vertical sample is subjected to two 10-second flame applications from a Bunsen burner. The afterflame time, afterglow time, and whether flaming drips ignite a cotton patch below are recorded to classify the material (V-0, V-1, or V-2).

3.2.3. Cone Calorimetry

• Standard: ASTM E1354

• Apparatus: Cone calorimeter

• Sample Dimensions: 100 mm x 100 mm x 3 mm

• Procedure: A horizontal sample is exposed to a constant heat flux (e.g., 35 kW/m²). The time to ignition, heat release rate, total heat released, and smoke production are continuously measured during combustion.

Thermal Analysis

3.3.1. Thermogravimetric Analysis (TGA)

• Apparatus: TGA instrument

• Procedure: A small sample (5-10 mg) is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10°C/min). The weight loss of the sample is recorded as a function of temperature to determine thermal stability and char yield.

3.3.2. Differential Scanning Calorimetry (DSC)

• Apparatus: DSC instrument

• Procedure: A small sample is heated at a constant rate in a controlled atmosphere. The heat flow to or from the sample relative to a reference is measured to determine the glass transition temperature (Tg).

Mechanical Testing

• Tensile Testing: (ASTM D638) - Measures the force required to pull a specimen to its breaking point.

• Flexural Testing: (ASTM D790) - Measures the force required to bend a beam under a three-point loading condition.

• Impact Testing: (ASTM D256 - Izod) - Measures the energy absorbed by a sample during fracture.

Visualization

Caption: Experimental workflow for preparing and characterizing flame-retardant epoxy composites.

Caption: Flame retardancy mechanism of triisopropyl phosphate in epoxy resins.

Application Notes and Protocols: Triisopropyl Phosphate as a Performance Additive in Synthetic Lubricants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TiPP) is a member of the organophosphate ester family of compounds, which are widely utilized as performance-enhancing additives in synthetic lubricants. These additives are crucial for improving the anti-wear, anti-friction, and thermal stability properties of base oils, particularly in demanding applications where machinery operates under high loads and temperatures. This document provides an overview of the function of triisopropyl phosphate, protocols for its evaluation, and illustrative data on its performance characteristics in a synthetic lubricant base stock such as polyalphaolefin (PAO).

The primary mechanism by which phosphate esters like TiPP function is through the formation of a protective tribochemical film on metallic surfaces. Under the high temperatures and pressures generated at the contact points of moving parts, the additive decomposes and reacts with the metal surface to form a durable, glassy layer of metal phosphates and polyphosphates. This sacrificial layer prevents direct metal-to-metal contact, thereby reducing wear and friction.

Data Presentation

Table 1: Illustrative Anti-Wear Performance of an Alkyl Phosphate Additive in PAO 6

Additive Concentration (wt%)	Base Oil	Wear Scar Diameter (mm)
0.0	PAO 6	0.85
0.5	PAO 6	0.62
1.0	PAO 6	0.48
1.5	PAO 6	0.41
2.0	PAO 6	0.39

Table 2: Illustrative Effect of an Alkyl Phosphate Additive on Viscosity Index of PAO 6

Additive Concentration (wt%)	Base Oil	Kinematic Viscosity @ 40°C (cSt)	Kinematic Viscosity @ 100°C (cSt)	Viscosity Index
0.0	PAO 6	30.5	5.9	137
1.0	PAO 6	31.2	6.1	140

Table 3: Illustrative Thermal and Oxidative Stability of an Alkyl Phosphate Additive in PAO 6

Additive Concentration (wt%)	Base Oil	RPVOT Result (minutes)
0.0	PAO 6	250
1.0	PAO 6	450

Experimental Protocols

1. Protocol for Evaluation of Anti-Wear Properties using the Four-Ball Method (based on ASTM D4172)

This protocol outlines the procedure for determining the wear preventive characteristics of a lubricating fluid.

a. Apparatus:

• Four-Ball Wear Tester

• Steel balls (AISI E-52100 steel, 12.7 mm diameter, Grade 25)

• Microscope for measuring wear scar diameter (with a resolution of 0.01 mm)

• Solvent for cleaning (e.g., heptane (B126788) or acetone)

• Lint-free cloth

b. Sample Preparation:

• Prepare blends of the synthetic base oil (e.g., PAO 6) with varying concentrations of triisopropyl phosphate (e.g., 0.5%, 1.0%, 1.5%, 2.0% by weight).

• Ensure thorough mixing of the additive into the base oil.

c. Procedure:

• Thoroughly clean four new steel balls, the ball pot, and the locking ring with a suitable solvent and dry them with a lint-free cloth.

• Place three of the cleaned balls into the ball pot.

• Pour the test lubricant into the ball pot to a level that will cover the three balls.

• Secure the fourth ball into the chuck of the motor-driven spindle.

• Assemble the ball pot onto the test machine and lock it in place.

• Apply the desired load (e.g., 392 N) and set the test temperature (e.g., 75°C).

• Start the motor and run the test at the specified speed (e.g., 1200 rpm) for the designated duration (e.g., 60 minutes).

• At the end of the test, stop the motor, remove the load, and disassemble the ball pot.

• Carefully remove the three lower balls and clean them with solvent.

• Measure the wear scar diameter on each of the three lower balls in two directions (parallel and perpendicular to the direction of sliding).

• Calculate the average wear scar diameter for each test.

2. Protocol for Calculation of Viscosity Index (based on ASTM D2270)

This protocol describes the method for calculating the viscosity index (VI) of a lubricant from its kinematic viscosities at 40°C and 100°C.

a. Apparatus:

• Calibrated glass capillary viscometers (or an automated viscometer)

• Constant temperature baths, capable of maintaining temperatures of 40°C ± 0.02°C and 100°C ± 0.02°C.

• Timer with a resolution of 0.1 seconds.

b. Procedure:

• Measure the kinematic viscosity of the lubricant sample at 40°C using a calibrated viscometer.

• Measure the kinematic viscosity of the same lubricant sample at 100°C using a calibrated viscometer.

• Using the kinematic viscosity value at 100°C, obtain the values of L and H from the tables provided in the ASTM D2270 standard. (L is the kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity at 100°C as the test oil, and H is the kinematic viscosity at 40°C of an oil of 100 VI having the same kinematic viscosity at 100°C as the test oil).

• Calculate the Viscosity Index (VI) using the following formula:

  • If the kinematic viscosity at 100°C is between 2.0 and 70.0 cSt: VI = [(L - U) / (L - H)] * 100 Where:

    • U = Kinematic viscosity of the test oil at 40°C

    • L = Value from ASTM D2270 tables

    • H = Value from ASTM D2270 tables

3. Protocol for Determination of Oxidative Stability by Rotating Pressure Vessel Oxidation Test (RPVOT) (based on ASTM D2272)

This protocol is used to evaluate the oxidation stability of a lubricant in the presence of water and a copper catalyst.

a. Apparatus:

• Rotating Pressure Vessel Oxidation Test (RPVOT) apparatus

• Pressure vessel, sample container, and pressure measurement device

• Oxygen supply

• Copper catalyst wire

• Constant temperature bath (150°C ± 0.1°C)

b. Procedure:

• Weigh 50 ± 0.5 g of the lubricant sample into the sample container.

• Add 5 ± 0.05 g of distilled water to the sample container.

• Place a coiled copper catalyst wire in the sample container.

• Place the sample container into the pressure vessel.

• Seal the pressure vessel and purge it with oxygen to remove air.

• Pressurize the vessel with oxygen to 620 ± 7 kPa (90 ± 1 psi) at room temperature.

• Place the pressurized vessel in the RPVOT apparatus, which is in a heating bath at 150°C.

• Start the rotation of the vessel (100 ± 5 rpm).

• Monitor the pressure inside the vessel continuously.

• The test is complete when the pressure has dropped by 175 kPa (25.4 psi) from the maximum pressure observed.

• The result is reported as the time in minutes from the start of the test to the 175 kPa pressure drop.

Visualizations

Caption: Experimental workflow for evaluating lubricant additive performance.

Caption: Proposed mechanism of tribofilm formation by triisopropyl phosphate.

GC-MS method for quantification of Triisopropyl phosphate in environmental samples

An Application Note and Protocol for the Quantification of Triisopropyl Phosphate (B84403) in Environmental Samples using GC-MS

Introduction

Triisopropyl phosphate (TIPP) is an organophosphate flame retardant and plasticizer used in a variety of commercial and industrial products. Its potential for environmental persistence and toxicological effects necessitates sensitive and reliable analytical methods for its quantification in environmental matrices. This document provides a detailed protocol for the determination of TIPP in environmental water and soil samples using Gas Chromatography-Mass Spectrometry (GC-MS). The methodology is designed for researchers, scientists, and professionals in drug development and environmental monitoring.

Materials and Reagents

• Triisopropyl phosphate (TIPP) analytical standard (>96% purity)

• Internal Standard (IS), e.g., Tributyl phosphate-d27 (TBP-d27)

• Solvents: Acetone, n-hexane, dichloromethane (B109758) (DCM), ethyl acetate (B1210297) (EtAc), acetonitrile (B52724) (ACN) (all pesticide residue grade or higher)[1]

• Reagents: Anhydrous sodium sulfate, 0.5% formic acid-acetonitrile solution[2]

• Solid-Phase Extraction (SPE) cartridges (e.g., C18-bonded silica) for water samples[3]

• Syringe filters (0.22 µm PTFE)[1]

• High-purity helium (99.999%) for GC carrier gas[1]

Experimental Protocols

Protocol 1: Water Sample Analysis

1. Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store the samples at 4°C in the dark to minimize degradation.

2. Sample Preparation (Solid-Phase Extraction - SPE): Solid-phase extraction is a common technique for extracting and concentrating organophosphates from water samples.[4][5][6][7]

• Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally 10 mL of deionized water.

• Pass a known volume of the water sample (e.g., 500 mL) through the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• After loading, dry the cartridge by passing a stream of nitrogen for 10-15 minutes.

• Elute the retained analytes with 10 mL of a suitable solvent mixture, such as ethyl acetate or a mixture of n-hexane/acetone.

• Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

• Add a known amount of internal standard (e.g., TBP-d27).[1]

• Filter the final extract through a 0.22 µm PTFE syringe filter into a GC vial.[1]

Protocol 2: Soil and Sediment Sample Analysis

1. Sample Collection and Preparation:

• Collect soil or sediment samples and air-dry them at room temperature to a constant weight.[8] Avoid oven-drying at high temperatures, as this may affect analyte concentrations.[9]

• Sieve the dried samples through a 300 µm mesh to ensure homogeneity.[1]

2. Extraction (Ultrasonic Extraction): Ultrasonic extraction is an effective method for extracting organophosphates from solid matrices.[1]

• Weigh 5-10 g of the homogenized soil sample into a glass centrifuge tube.

• Spike the sample with the internal standard.

• Add 10 mL of an extraction solvent mixture, such as n-hexane/acetone (3:1, v/v).[1]

• Sonicate the mixture for 30 minutes in an ultrasonic bath.[1]

• Centrifuge the sample at 3500 rpm for 10 minutes.[1]

• Carefully transfer the supernatant to a clean tube.

• Repeat the extraction process two more times with fresh solvent.

• Combine the supernatants and concentrate to 1 mL under a gentle stream of nitrogen.

• Re-dissolve the residue in 1 mL of ethyl acetate.[1]

• Filter the extract through a 0.22 µm PTFE syringe filter into a GC vial.[1]

GC-MS Analysis

The following are typical GC-MS parameters for the analysis of TIPP. These may require optimization based on the specific instrument and column used.

• Gas Chromatograph: Agilent 7890A GC or equivalent[1]

• Mass Spectrometer: Agilent 5975C MS or equivalent[1]

• Column: DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar[2]

• Injection Volume: 1 µL in splitless mode

• Inlet Temperature: 280-290°C

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min[10][11]

• Oven Temperature Program:

  • Initial temperature: 70-80°C, hold for 2 minutes[1][11]

  • Ramp 1: 15°C/min to 200°C[11]

  • Ramp 2: 10°C/min to 280-300°C, hold for 5-10 minutes[1][11]

• MS Ion Source Temperature: 230-280°C

• MS Quadrupole Temperature: 150°C[10]

• Ionization Mode: Electron Ionization (EI) at 70 eV[10][11]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[10][11] Suggested ions for TIPP will need to be determined by analyzing a standard, but for similar organophosphates, characteristic fragment ions are used for quantification and confirmation.

Data Presentation

Quantitative data should be summarized for clarity and easy comparison. The following tables provide examples of typical method validation parameters for organophosphate flame retardants, including compounds structurally similar to TIPP.

Table 1: GC-MS Method Performance for Organophosphate Esters

Parameter	Typical Value	Notes
Linearity (R²)	> 0.99	Good linearity is generally achievable over a defined concentration range.[2][11]
Limit of Detection (LOD)	0.015 - 1 µg/L	Dependent on the matrix and specific compound.
Limit of Quantitation (LOQ)	0.05 - 5 µg/L	Typically 3-10 times the LOD.[11]
Accuracy (% Recovery)	70 - 120%	Can be influenced by matrix effects and sample preparation efficiency.[2][11]
Precision (% RSD)	< 15%	Relative Standard Deviation for replicate analyses.[2]

Table 2: Example Recovery Data for OPFRs in Spiked Environmental Samples

Compound	Matrix	Spiking Level	Average Recovery (%)	% RSD
TCEP	Water	2.0 µg/kg	85.2	5.4
TBP	Water	2.0 µg/kg	92.1	4.8
TPP	Water	2.0 µg/kg	88.7	6.1
TCEP	Soil	10 µg/kg	95.3	7.2
TBP	Soil	10 µg/kg	98.6	5.9
TPP	Soil	10 µg/kg	91.4	8.3

Data in this table is illustrative and based on typical values found in the literature for similar compounds. Actual performance should be determined during method validation.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the GC-MS analysis of TIPP in environmental samples.

Caption: Experimental workflow for TIPP analysis.

References

• 1. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of 6 organophosphoric flame retardants in aquatic products by GC-MS/MS [agris.fao.org]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. agilent.com [agilent.com]
• 5. Development and validation of a GC × GC-ToFMS method for the quantification of pesticides in environmental waters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. sfera.unife.it [sfera.unife.it]
• 8. researchgate.net [researchgate.net]
• 9. canr.msu.edu [canr.msu.edu]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. benchchem.com [benchchem.com]

Application Note: Laboratory-Scale Synthesis of High-Purity Triisopropyl Phosphate

Abstract

This document provides a detailed protocol for the laboratory synthesis of high-purity Triisopropyl phosphate (B84403) (TIPP). The primary method described is the reaction of phosphorus oxychloride with isopropyl alcohol, a common and efficient route for producing this organophosphate ester.[1][2] This protocol includes information on safety precautions, reaction setup, work-up, purification, and characterization, tailored for researchers in chemistry and drug development.

Introduction

Triisopropyl phosphate (TIPP) is a colorless organophosphate liquid widely used as a flame retardant, solvent, and chemical intermediate in various industrial applications, including the production of plastics and coatings.[3] Its synthesis is a fundamental procedure in organophosphorus chemistry. The most prevalent laboratory and industrial method involves the controlled esterification of phosphorus oxychloride with isopropyl alcohol.[1] This reaction proceeds via the sequential nucleophilic substitution of chloride atoms on the phosphorus center by isopropoxy groups, releasing hydrogen chloride (HCl) as a byproduct.[1] Careful control of reaction conditions is essential to achieve high yield and purity.[1]

Chemical Reaction:

POCl₃ + 3 (CH₃)₂CHOH → PO(OCH(CH₃)₂)₃ + 3 HCl

Safety and Handling

Extreme caution must be exercised when handling the reactants.

• Phosphorus Oxychloride (POCl₃): Highly toxic, corrosive, and reacts violently with water, releasing toxic fumes.[4][5] It can cause severe burns to the skin, eyes, and respiratory tract.[5][6] All handling must be performed in a well-ventilated chemical fume hood.[6]

• Isopropyl Alcohol: Flammable liquid and vapor.[7]

• Hydrogen Chloride (HCl): Corrosive and toxic gas is evolved during the reaction. The apparatus must be equipped with a gas trap (e.g., a scrubber with a sodium hydroxide (B78521) solution) to neutralize the HCl gas.

• Triisopropyl Phosphate (TIPP): Can cause skin and serious eye irritation.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab coat, chemical safety goggles, a face shield, and heavy-duty, chemical-resistant gloves (e.g., butyl rubber or Teflon).[6][8][9]

Experimental Protocol

This protocol is adapted from a documented high-yield synthesis method.[10]

3.1 Materials and Equipment

• Reagents:

  • Phosphorus oxychloride (POCl₃), ≥99%

  • Isopropyl alcohol (Isopropanol), anhydrous, ≥99.5%

  • Acetone (optional solvent)

  • Sodium metal (for preparing sodium isopropoxide)

  • Deionized water

  • Anhydrous magnesium sulfate (B86663) or sodium sulfate (for drying)

• Equipment:

  • Three-neck round-bottom flask (e.g., 2 L)

  • Mechanical stirrer

  • Dropping funnel

  • Reflux condenser

  • Thermometer

  • Ice-water bath

  • Heating mantle

  • Gas trap/scrubber

  • Separatory funnel

  • Rotary evaporator

  • Vacuum distillation apparatus with a fractionating column

3.2 Reaction Procedure

• Setup: Assemble a three-neck flask with a mechanical stirrer, a dropping funnel, and a condenser. Attach a gas outlet from the top of the condenser to an HCl gas trap.

• Charging Reactants: In the flask, combine 480.8 g (8.0 mol) of anhydrous isopropyl alcohol and 92.9 g of acetone.[10] Begin stirring and cool the mixture to below 10°C using an ice-water bath.[10]

• Addition of POCl₃: Slowly add 245.3 g (1.6 mol) of phosphorus oxychloride to the stirred isopropanol (B130326) solution via the dropping funnel.[10] The addition rate should be carefully controlled to maintain the reaction temperature below 10°C.[10] This dropwise addition typically takes around 50-60 minutes.

• Reaction: After the addition is complete, stir the mixture for an additional 10 minutes at 10°C.[10] Then, heat the reaction to 30°C and apply a vacuum (approx. 10 mmHg) for 3 hours to drive the reaction to completion and remove dissolved HCl.[10]

• Neutralization: Prepare a solution of sodium isopropoxide by carefully dissolving sodium in isopropanol (a separate procedure not detailed here). Add this solution to the reaction mixture to neutralize any remaining acidic species.[10] Stir for one hour.

• Work-up: Cool the mixture and add water to dissolve the sodium chloride salts formed.[10] Transfer the entire mixture to a large separatory funnel.

• Extraction: Separate the organic layer. Wash the organic phase sequentially with deionized water until the aqueous layer is neutral (test with pH paper).

• Drying: Dry the collected organic phase over anhydrous magnesium sulfate or sodium sulfate. Filter to remove the drying agent.

• Purification: Remove the low-boiling solvent (acetone) and any excess isopropanol using a rotary evaporator. The crude Triisopropyl phosphate is then purified by fractional distillation under reduced pressure to yield the final high-purity product.[10]

Data Presentation

Table 1: Reactant Quantities and Reaction Parameters

Parameter	Value	Reference
Isopropyl Alcohol	480.8 g (8.0 mol)	[10]
Phosphorus Oxychloride	245.3 g (1.6 mol)	[10]
Molar Ratio (Isopropanol:POCl₃)	5 : 1	[10]
Reaction Temperature (Addition)	< 10 °C	[10]
Reaction Temperature (Main)	30 °C	[10]
Reaction Time	~4 hours	[10]

| Pressure | 10 mmHg |[10] |

Table 2: Physicochemical Properties of Triisopropyl Phosphate

Property	Value	Reference(s)
Molecular Formula	C₉H₂₁O₄P	[7][11]
Molecular Weight	224.23 g/mol	[7]
Appearance	Colorless liquid	[3][7]
Boiling Point	224 °C (at 760 mmHg)	[11]
Density	0.970 g/mL at 25 °C	[11]

| Refractive Index (n20/D) | 1.4070 |[11] |

Table 3: Expected Yield and Purity

Parameter	Value	Reference
Theoretical Yield	358.8 g	[10]
Typical Final Yield	~348.0 g (97.0%)	[10]

| Purity (Post-distillation) | ≥ 99.5% |[10] |

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis of Triisopropyl phosphate.

Characterization

The identity and purity of the synthesized Triisopropyl phosphate should be confirmed using standard analytical techniques:

• Gas Chromatography (GC): To determine the purity of the final product, which should be ≥ 99.5%.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ³¹P): To confirm the chemical structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups, such as the P=O and P-O-C bonds.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. scientificlabs.ie [scientificlabs.ie]
• 3. CAS 513-02-0: Triisopropyl phosphate | CymitQuimica [cymitquimica.com]
• 4. PHOSPHORUS OXYCHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. ICSC 0190 - PHOSPHORUS OXYCHLORIDE [chemicalsafety.ilo.org]
• 6. fishersci.com [fishersci.com]
• 7. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. my.airliquide.com [my.airliquide.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 11. 513-02-0 CAS MSDS (TRIISOPROPYL PHOSPHATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

Application Notes and Protocols for Incorporating Triisopropyl Phosphate into Polymer Composites for Improved Fire Resistance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP) is an organophosphate compound recognized for its potential as a flame retardant in various polymer systems.[1] Organophosphate flame retardants (OPFRs) are increasingly utilized as alternatives to halogenated flame retardants due to environmental and health concerns associated with the latter. TIPP, a colorless to pale yellow liquid with low volatility and high thermal stability, can be incorporated into plastics, coatings, and other polymer composites to enhance their fire resistance.[1] The mechanism of action for phosphorus-based flame retardants like TIPP typically involves both condensed-phase and gas-phase activities. In the condensed phase, they promote the formation of a protective char layer, which insulates the underlying material from heat and oxygen.[2] In the gas phase, they can release phosphorus-containing radicals that quench the high-energy radicals responsible for flame propagation.[2]

These application notes provide a comprehensive overview of the use of TIPP in polymer composites, including its mechanism of action, protocols for incorporation and testing, and expected performance data based on studies of similar organophosphate flame retardants.

Mechanism of Action

The fire-retardant effect of Triisopropyl phosphate is primarily attributed to its action in both the condensed (solid) and gas phases of combustion.

• Condensed-Phase Mechanism: Upon heating, TIPP can decompose to form phosphoric acid species. These acidic compounds promote dehydration and charring of the polymer matrix. The resulting char layer acts as a physical barrier, limiting the heat transfer to the underlying polymer and restricting the diffusion of flammable volatile gases to the flame front.

• Gas-Phase Mechanism: Volatile phosphorus-containing compounds can be released into the gas phase during combustion. These species, such as PO• radicals, can scavenge highly reactive H• and OH• radicals in the flame, thereby interrupting the exothermic chain reactions of combustion and reducing flame propagation.

The following diagram illustrates the proposed general mechanism for organophosphate flame retardants like TIPP.

Caption: Proposed flame retardant mechanism of Triisopropyl phosphate.

Experimental Protocols

Preparation of Polymer Composites with Triisopropyl Phosphate (Additive Approach)

This protocol describes a general method for incorporating TIPP into a polymer matrix using a melt blending technique, suitable for thermoplastics like polypropylene (B1209903) (PP) or polyethylene (B3416737) (PE).

Materials and Equipment:

• Polymer resin (e.g., PP, PE pellets)

• Triisopropyl phosphate (TIPP)

• Twin-screw extruder

• Injection molding machine or compression molder

• Drying oven

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

• Drying: Dry the polymer pellets in an oven at a temperature and duration appropriate for the specific polymer to remove any absorbed moisture.

• Premixing: In a sealed container, weigh the desired amount of dried polymer pellets and TIPP. The loading level of TIPP can be varied (e.g., 5, 10, 15 wt%) to evaluate its effect on fire resistance. Tumble mix the components until the TIPP is evenly coated on the polymer pellets.

• Melt Blending: Set the temperature profile of the twin-screw extruder according to the processing recommendations for the chosen polymer. The temperature should be high enough to melt the polymer but below the decomposition temperature of TIPP and the polymer.

• Feed the premixed polymer and TIPP into the hopper of the twin-screw extruder. The screw speed should be optimized to ensure good dispersion of the TIPP within the polymer matrix.

• Extrude the molten polymer composite through a die to form strands.

• Cool the strands in a water bath and then pelletize them into granules.

• Specimen Preparation: Dry the composite pellets thoroughly. Use an injection molding machine or a compression molder to prepare test specimens of the required dimensions for fire resistance and mechanical testing.

Fire Resistance Testing

Standardized tests are crucial for evaluating the fire resistance of the prepared polymer composites. The following are key tests and their general procedures.

The LOI test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a material.[3]

Apparatus: LOI instrument conforming to ASTM D2863 or ISO 4589.

Procedure:

• Mount a vertically oriented specimen of the polymer composite inside a glass chimney.

• Introduce a mixture of oxygen and nitrogen with a known oxygen concentration into the chimney from the bottom.

• Ignite the top of the specimen with a pilot flame.

• Observe the burning behavior of the specimen. The test is considered a pass for a given oxygen concentration if the flame self-extinguishes before a specified length of the specimen is consumed or within a certain time after ignition.

• Adjust the oxygen concentration and repeat the test until the minimum concentration required to sustain combustion is determined. This value is the LOI.

The UL-94 test classifies the flammability of plastic materials based on their response to a small flame under controlled conditions.[4][5]

Apparatus: UL-94 test chamber.

Procedure:

• Clamp a rectangular specimen vertically.

• Apply a calibrated flame to the bottom edge of the specimen for 10 seconds.

• Remove the flame and record the after-flame time (t1).

• Immediately re-apply the flame for another 10 seconds.

• Remove the flame and record the second after-flame time (t2) and the after-glow time.

• Observe if any flaming drips ignite a cotton patch placed below the specimen.

• Classify the material as V-0, V-1, or V-2 based on the burning times, after-glow, and dripping behavior according to the UL-94 standard. A V-0 rating indicates the highest level of flame retardancy in this classification.[4][5]

Cone calorimetry is a bench-scale test that measures various fire-related properties of a material under a constant heat flux.[6] It provides valuable data on heat release rate (HRR), total heat released (THR), and smoke production.[6]

Apparatus: Cone calorimeter conforming to ASTM E1354 or ISO 5660.

Procedure:

• Place a horizontally oriented specimen of the polymer composite on a load cell.

• Expose the specimen to a controlled level of radiant heat from a conical heater (e.g., 35 or 50 kW/m²).

• An electric spark igniter is used to ignite the flammable gases released from the decomposing material.

• During the test, continuously measure the heat release rate (by measuring oxygen consumption in the exhaust stream), mass loss, and smoke production.

• Key parameters to be determined include:

  • Time to ignition (TTI)

  • Peak heat release rate (pHRR)

  • Total heat released (THR)

  • Effective heat of combustion (EHC)

  • Smoke production rate (SPR) and total smoke released (TSR)

Experimental Workflow

The following diagram outlines the logical flow of the experimental process from composite preparation to fire resistance characterization.

Caption: Experimental workflow for preparing and testing TIPP-polymer composites.

Data Presentation

While specific data for Triisopropyl phosphate is limited in the public domain, the following tables present representative data for similar organophosphate flame retardants in common polymer matrices to provide an indication of the expected performance improvements.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification of Polymer Composites with Organophosphate Flame Retardants.

Polymer Matrix	Flame Retardant (wt%)	LOI (%)	UL-94 Rating	Reference
Polyurethane (PU)	Neat	~19	Fails
PU	TDCPP (9%)	~25-31	V-0/V-1	[7]
Polypropylene (PP)	Neat	~18.5	Fails	[6]
PP	IFR (20%)	~29.5	V-0	[6]
Epoxy Resin	Neat	~23.2	Fails	[8]
Epoxy Resin	ODDPO (1.2 wt% P)	29.2	V-0	[8]
PET	Neat	~22	Fails
PET	GO-HCCP (5%)	~28.5	V-0	[9]

Note: TDCPP (Tris(1,3-dichloroisopropyl) phosphate) is a chlorinated organophosphate. IFR (Intumescent Flame Retardant) and ODDPO ((oxybis(4,1-phenylene))bis(phenylphosphine oxide)) are phosphorus-containing flame retardants. GO-HCCP is a graphene oxide-based flame retardant containing phosphorus.

Table 2: Cone Calorimetry Data for Polymer Composites with Organophosphate Flame Retardants (Heat Flux: 50 kW/m²).

Polymer Matrix	Flame Retardant (wt%)	pHRR (kW/m²)	THR (MJ/m²)	Char Yield (%)	Reference
Polypropylene (PP)	Neat	~1750	~110	<1	[6]
PP	IFR (20%)	~350	~80	~15	[6]
Polyethylene (PE)	Neat	~1800	~120	<1	[10]
PE	IFR (27%)	~400	~90	~10	[10]
Epoxy Resin	Neat	~1100	~95	~10	[11]
Epoxy Resin	APP (15%)	~450	~75	~25	[11]

Note: IFR (Intumescent Flame Retardant) and APP (Ammonium polyphosphate) are common phosphorus-containing flame retardants.

Conclusion

The incorporation of Triisopropyl phosphate into polymer composites presents a promising approach for enhancing their fire resistance. The dual-action mechanism, involving both condensed-phase char formation and gas-phase flame inhibition, can lead to significant improvements in key fire safety metrics such as the Limiting Oxygen Index, UL-94 classification, and heat release rate as measured by cone calorimetry. The provided protocols offer a foundational methodology for researchers to prepare and evaluate TIPP-containing polymer composites. While specific performance data for TIPP is not extensively available, the data from analogous organophosphate flame retardants suggest that notable improvements in fire retardancy can be expected. Further research is encouraged to quantify the specific performance of TIPP in various polymer systems and to optimize its loading levels for different applications.

References

• 1. CAS 513-02-0: Triisopropyl phosphate | CymitQuimica [cymitquimica.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] Flame Retardant Properties of Polyurethane by the Addition of Phosphorus Compounds | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Tribological Testing of Lubricants Containing Triisopropyl Phosphate (TIPP)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP) is an organophosphorus compound that sees application as an anti-wear (AW) and extreme pressure (EP) additive in various lubricants. Its efficacy stems from its ability to react with metallic surfaces under frictional heat and load, forming a protective phosphide (B1233454) or polyphosphate film. This sacrificial layer possesses a lower shear strength than the base metal, thereby reducing friction and preventing direct metal-to-metal contact, which mitigates wear. These characteristics make TIPP a valuable component in lubricant formulations for applications experiencing boundary or mixed lubrication regimes.

This document provides detailed application notes and experimental protocols for the tribological evaluation of lubricants containing TIPP. The focus is on standardized testing methodologies that allow for the reproducible and comparative assessment of lubricant performance.

Key Tribological Parameters

The primary parameters evaluated during the tribological testing of TIPP-containing lubricants are:

• Coefficient of Friction (COF): A dimensionless number that quantifies the ratio of the force of friction between two bodies and the force pressing them together. A lower COF indicates better lubricity.

• Wear Scar Diameter (WSD): The diameter of the circular scar formed on a stationary test specimen (e.g., a steel ball) after a specified test duration. A smaller WSD signifies better anti-wear protection.

• Weld Point: The lowest applied load at which the rotating and stationary test specimens weld together due to frictional heat. A higher weld point indicates superior extreme pressure performance.

• Load-Wear Index: A calculated value that represents a lubricant's ability to prevent wear under increasing loads.

Data Presentation

The following tables summarize the expected trends in tribological performance when TIPP is added to a base lubricant, based on general knowledge of phosphorus-based additives. Note: Specific values are illustrative and will vary depending on the base oil, TIPP concentration, and test conditions.

Table 1: Effect of TIPP Concentration on Wear and Friction (Four-Ball Wear Test)

Lubricant Sample	TIPP Concentration (wt%)	Average Wear Scar Diameter (mm)	Average Coefficient of Friction
Base Oil (e.g., PAO 6)	0.0	0.65	0.12
Base Oil + TIPP	0.5	0.50	0.10
Base Oil + TIPP	1.0	0.42	0.09
Base Oil + TIPP	2.0	0.40	0.08

Table 2: Extreme Pressure Properties with TIPP (Four-Ball EP Test)

Lubricant Sample	TIPP Concentration (wt%)	Weld Point (N)	Load-Wear Index
Base Oil (e.g., Mineral Oil)	0.0	1200	35
Base Oil + TIPP	1.0	2000	50
Base Oil + TIPP	2.0	2500	65

Experimental Protocols

The most common method for evaluating the anti-wear and extreme pressure properties of lubricants like those containing TIPP is the Four-Ball Test . This method is standardized by ASTM International.

Protocol 1: Evaluation of Anti-Wear Properties (ASTM D4172)

Objective: To determine the wear preventive characteristics of a lubricant.

Apparatus: Four-Ball Wear Tester.

Materials:

• Test Lubricant (Base oil with and without varying concentrations of TIPP)

• AISI 52100 steel balls (12.7 mm diameter)

• Heptane (B126788) (for cleaning)

Procedure:

• Cleaning: Thoroughly clean the steel balls and the test cup with heptane and allow them to air dry.

• Assembly: Place three of the clean steel balls in the test cup. Secure the cup in the tester's platform.

• Lubricant Addition: Pour the test lubricant into the cup until the balls are fully submerged.

• Fourth Ball Installation: Secure the fourth steel ball in the chuck of the drive spindle.

• Test Setup: Lower the spindle until the top ball makes contact with the three lower balls. Apply the desired load.

• Test Execution: Start the motor and run the test at the specified conditions. A typical set of parameters is:

  • Load: 392 N (40 kgf)

  • Speed: 1200 ± 60 rpm

  • Temperature: 75 ± 2 °C

  • Duration: 60 ± 1 min

• Post-Test Analysis:

  • After the test, turn off the motor and remove the load.

  • Remove the test cup, discard the lubricant, and retrieve the three lower balls.

  • Clean the balls with heptane.

  • Measure the diameter of the wear scars on each of the three lower balls in two directions (parallel and perpendicular to the direction of motion) using a microscope.

  • Calculate the average wear scar diameter.

Protocol 2: Measurement of Extreme-Pressure Properties (ASTM D2783)

Objective: To determine the load-carrying properties of a lubricant under high-pressure conditions.

Apparatus: Four-Ball EP Tester.

Materials:

• Test Lubricant (Base oil with and without varying concentrations of TIPP)

• AISI 52100 steel balls (12.7 mm diameter)

• Heptane (for cleaning)

Procedure:

• Cleaning and Assembly: Follow steps 1-4 from Protocol 1.

• Test Execution (Load-Wear Index):

  • Conduct a series of 10-second tests at progressively higher loads.

  • Start at a load of approximately 392 N and increase the load in standardized increments.

  • After each run, measure the wear scar diameters.

  • The Load-Wear Index is calculated from the wear scar data across the range of loads.

• Test Execution (Weld Point):

  • Continue the incremental loading until the four balls weld together. This is indicated by a sharp increase in friction and motor noise, often causing the motor to stop.

  • The load at which welding occurs is recorded as the Weld Point.

Visualization of Experimental Workflow and Logical Relationships

Caption: Workflow for Tribological Testing of TIPP Lubricants.

Caption: Mechanism of Action for TIPP as a Lubricant Additive.

Application Notes and Protocols for the Analysis of Triisopropyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide detailed protocols for the analysis of Triisopropyl phosphate (B84403) (TiPP), a compound relevant in various industrial applications and as a potential impurity in pharmaceutical manufacturing. The following sections detail the available analytical standards and reference materials, along with validated methods for the quantification of TiPP using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

Analytical Standards and Reference Materials

The accurate quantification of Triisopropyl phosphate relies on the use of high-purity analytical standards and certified reference materials. These materials are essential for instrument calibration, method validation, and ensuring the traceability of analytical results.

Available Materials:

Several reputable suppliers offer Triisopropyl phosphate analytical standards and reference materials. It is crucial to obtain a Certificate of Analysis (CoA) for each standard to verify its purity, concentration, and storage conditions.

Supplier	Product Description	Purity/Concentration	Matrix (if applicable)	Part Number (Example)
Sigma-Aldrich	Triisopropyl phosphate, analytical standard	≥95.0% (GC)	Neat	513-02-0
AccuStandard	Triisopropyl phosphate (TiPP, TiPrP)	100 µg/mL	Toluene	PFRS-013S[1]
LGC Standards	Triisopropyl phosphate	Neat	Neat	DRE-C17872000[2]

Proper Handling and Storage:

• Storage: Analytical standards of Triisopropyl phosphate should be stored at ambient temperature (>5 °C) unless otherwise specified on the Certificate of Analysis.[1]

• Handling: Use appropriate personal protective equipment (PPE), including gloves and safety glasses, when handling neat standards. For preparing stock solutions and dilutions, use calibrated volumetric flasks and pipettes to ensure accuracy.

• Solution Preparation: When preparing stock solutions from a neat standard, use a high-purity solvent in which TiPP is freely soluble, such as toluene, methanol (B129727), or acetonitrile. For certified reference materials supplied in a solvent, use them directly or perform serial dilutions as required for your analytical method.

Analytical Methods for Triisopropyl Phosphate

This section provides detailed protocols for the quantification of Triisopropyl phosphate using GC-MS, HPLC, and qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the separation and quantification of volatile and semi-volatile compounds like Triisopropyl phosphate.

Protocol for GC-MS Analysis of Triisopropyl Phosphate:

This protocol is a starting point and may require optimization for specific matrices and instrumentation.

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent[3]

• Mass Spectrometer: Agilent 5975C or equivalent

• GC Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent[3]

GC-MS Parameters:

Parameter	Value
Injector
Injection Mode	Splitless
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas
Gas	Helium
Flow Rate	1.2 mL/min (constant flow)
Oven Temperature Program
Initial Temperature	70 °C, hold for 2 minutes
Ramp 1	15 °C/min to 200 °C
Ramp 2	10 °C/min to 280 °C, hold for 5 minutes[3]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions for TiPP (m/z)	To be determined by analyzing a standard
Quantifier Ion	To be determined
Qualifier Ion(s)	To be determined

Sample Preparation (General Protocol for Water Samples using Solid-Phase Extraction):

This is a general procedure that may need to be adapted based on the specific sample matrix.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the water sample (e.g., 100 mL) onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Drying:

  • Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes.

• Elution:

  • Elute the retained Triisopropyl phosphate with 5 mL of ethyl acetate (B1210297) or another suitable organic solvent.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of a suitable solvent (e.g., 1 mL of ethyl acetate) for GC-MS analysis.[3]

Workflow for GC-MS Analysis of Triisopropyl Phosphate:

Caption: Workflow for the analysis of Triisopropyl phosphate by GC-MS.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly when coupled with tandem mass spectrometry (UHPLC-MS/MS), offers high sensitivity and specificity for the analysis of Triisopropyl phosphate, especially in complex matrices.

Protocol for UHPLC-MS/MS Analysis of Triisopropyl Phosphate:

This method is based on a validated procedure for the quantification of TiPP as a potential genotoxic impurity.

Instrumentation:

• UHPLC System: Shimadzu Nexera or equivalent

• Mass Spectrometer: Triple quadrupole mass spectrometer

Chromatographic Conditions:

Parameter	Value
Column	Shim-pack Scepter C18-120 (2.1 x 100 mm, 3 µm)
Mobile Phase	Methanol:Water with 0.1% Formic Acid (68:32 v/v)
Flow Rate	0.2 mL/min
Column Temperature	25 °C
Injection Volume	2 µL

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Acquisition Mode	Selected Reaction Monitoring (SRM)
Precursor Ion (m/z)	225.06
Product Ion (m/z)	99.04

Sample Preparation:

• For drug substance analysis, dissolve the sample in a suitable diluent, such as methanol:water (68:32 v/v), to a known concentration.

• For other matrices, a suitable extraction and clean-up procedure, such as SPE, may be required.

Workflow for UHPLC-MS/MS Analysis of Triisopropyl Phosphate:

Caption: Workflow for UHPLC-MS/MS analysis of Triisopropyl phosphate.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the same compound. Instead, a certified internal standard is used.

Protocol for ¹H-qNMR Analysis of Triisopropyl Phosphate:

Instrumentation:

• NMR Spectrometer: Bruker 400 MHz or higher, equipped with a probe capable of ¹H detection.

Sample Preparation:

• Accurate Weighing: Accurately weigh a specific amount of the Triisopropyl phosphate sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a clean, dry vial.

• Dissolution: Dissolve the weighed sample and internal standard in a known volume of a deuterated solvent (e.g., Chloroform-d, DMSO-d6). Ensure complete dissolution.

• Transfer: Transfer an appropriate volume of the solution into an NMR tube.

NMR Acquisition Parameters (¹H):

Parameter	Recommended Setting	Rationale
Pulse Program	A standard 90° pulse sequence (e.g., zg30)	For quantitative measurements.
Relaxation Delay (d1)	At least 5 times the longest T1 of the signals of interest	To ensure full relaxation of all protons for accurate integration.
Number of Scans (ns)	Sufficient to achieve a high signal-to-noise ratio (S/N > 250:1)	For precise integration.
Spectral Width (sw)	Wide enough to encompass all signals of interest	To avoid signal folding.
Acquisition Time (aq)	Sufficient for good digital resolution

Data Processing and Quantification:

• Fourier Transform: Apply Fourier transformation to the acquired FID.

• Phasing and Baseline Correction: Carefully phase the spectrum and perform a baseline correction to ensure accurate integration.

• Integration: Integrate the characteristic signals of Triisopropyl phosphate (e.g., the methine proton of the isopropyl group) and a well-resolved signal of the internal standard.

• Calculation: Calculate the purity or concentration of Triisopropyl phosphate using the following formula:

  PurityTiPP (%) = (ITiPP / NTiPP) * (NIS / IIS) * (MWTiPP / MWIS) * (mIS / mTiPP) * PurityIS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • PurityIS = Certified purity of the internal standard

Logical Relationship for qNMR Quantification:

Caption: Logical inputs for the calculation of purity by qNMR.

References

• 1. accustandard.com [accustandard.com]
• 2. Triisopropyl phosphate | CAS 513-02-0 | LGC Standards [lgcstandards.com]
• 3. benchchem.com [benchchem.com]

Application Note: Validated UHPLC-MS/MS Method for the Determination of Triisopropyl Phosphate in Complex Pharmaceutical Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP) is a compound that can be present in pharmaceutical manufacturing processes, either as a reagent, intermediate, or impurity. Due to its potential genotoxicity, it is crucial to have a sensitive and validated analytical method to detect and quantify TIPP at trace levels in complex drug product matrices. This application note provides a detailed protocol for a validated Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) method for the analysis of TIPP in a solid oral dosage form. The method is validated according to the International Council for Harmonisation (ICH) guidelines to ensure its suitability for quality control and regulatory purposes.

Analytical Method

A highly sensitive and selective UHPLC-MS/MS method was developed and validated for the quantification of Triisopropyl Phosphate.

Instrumentation and Chromatographic Conditions

• System: UHPLC system coupled with a triple quadrupole mass spectrometer

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a high percentage of mobile phase A, ramping to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Precursor Ion (m/z): To be optimized for TIPP

• Product Ions (m/z): To be optimized for TIPP for quantification and qualification

• Collision Energy: To be optimized for TIPP

Experimental Protocols

Standard and Sample Preparation Workflow

The following diagram illustrates the overall workflow from sample receipt to analysis.

Application Note: Phosphate-Rich Bioactive Surface Coatings via Plasma Polymerization of Triisopropyl Phosphate (TIPP)

AN-TIPP-001

Introduction

The surface properties of a material dictate its interaction with a biological environment. For applications in drug development, tissue engineering, and medical implants, surfaces that promote specific cellular responses like adhesion and proliferation are highly desirable. Phosphorus-containing polymers, particularly those with phosphate (B84403) groups, are of great interest due to their structural similarity to biological molecules like nucleic acids and their ability to promote apatite formation, a key component of bone.[1][2]

Plasma polymerization is a solvent-free technique that uses the energy of a plasma (an ionized gas) to polymerize a monomer precursor directly onto a substrate surface.[3] This method creates thin, highly cross-linked, and pinhole-free films that are strongly adhered to the underlying material.[3] Using Triisopropyl phosphate (TIPP) as a precursor, this technique allows for the deposition of phosphate-rich functional coatings onto a variety of substrates, including polymers and metals, without altering their bulk properties.[1][4] These coatings enhance surface hydrophilicity and electronegativity, which has been shown to encourage cell adhesion and proliferation.[1]

Applications

Plasma-polymerized TIPP (pp-TIPP) coatings are versatile and have potential applications in several key areas of biomedical research:

• Tissue Engineering: Creating bioactive surfaces on scaffolds (e.g., polycaprolactone (B3415563) or PCL) to promote the formation of an apatite layer, mimicking the natural bone environment and enhancing osteoblast adhesion and growth.[1]

• Medical Implants: Modifying the surface of metallic or polymeric implants (e.g., PEEK) to improve biocompatibility, reduce foreign body response, and encourage integration with surrounding tissue.[1][4]

• Drug Delivery: While not a primary focus of current research, the phosphate groups could serve as potential anchoring sites for the covalent immobilization of therapeutic molecules.

• Fundamental Cell Biology Research: Providing well-defined, phosphate-functionalized surfaces for studying cell-surface interactions.

The following diagram illustrates the general workflow for creating and characterizing pp-TIPP coatings.

Caption: General experimental workflow for pp-TIPP coating and analysis.

Protocol: Plasma Polymerization of TIPP in a Low-Pressure RF Reactor

This protocol describes a general procedure for depositing a phosphate-containing thin film using TIPP in a capacitively coupled radio frequency (RF) plasma reactor. Users should optimize parameters for their specific reactor geometry and substrate material.

Materials and Equipment

• Plasma Reactor: 13.56 MHz RF capacitively coupled plasma reactor with vacuum chamber, pumping system (rotary and diffusion/turbo pump), pressure gauges, and mass flow controllers (MFCs).

• Precursor: Triisopropyl phosphate (TIPP, C₉H₂₁O₄P), vapor form.

• Carrier Gas: Argon (Ar), high purity.

• Substrates: Silicon wafers, glass coverslips, or other materials of interest.

• Cleaning Supplies: Isopropanol, acetone, deionized water, nitrogen gas gun.

Substrate Preparation

• Sequentially sonicate substrates in acetone, isopropanol, and deionized water for 15 minutes each to remove organic contaminants.

• Dry the substrates thoroughly under a stream of high-purity nitrogen gas.

• Place the cleaned, dry substrates onto the grounded electrode within the plasma reactor chamber.

Plasma Polymerization Procedure

• Pump Down: Evacuate the chamber to a base pressure of <1 x 10⁻³ Pa.

• Gas Purge (Optional): Purge the chamber with Ar gas for 5-10 minutes to remove residual atmospheric gases.

• Pre-treatment (Optional): Perform an Ar plasma pre-treatment (e.g., 20 W, 10 Pa for 5 minutes) to further clean and activate the substrate surface, which can improve film adhesion.[5]

• Process Conditions:

  • Set the Ar carrier gas flow rate using the MFC.

  • Introduce TIPP vapor into the chamber. The flow rate can be controlled by heating the TIPP reservoir and using an MFC or by a needle valve.

  • Allow the pressure in the chamber to stabilize to the desired working pressure.

• Plasma Ignition:

  • Ignite the plasma by applying RF power to the powered electrode.

  • Maintain the plasma for the desired deposition time. The relationship between plasma parameters and resulting film properties is complex; higher power generally leads to more monomer fragmentation and a more inorganic, cross-linked film.[6][7]

• Deposition Termination:

  • Turn off the RF power and stop the TIPP and Ar gas flows.

  • Allow the chamber to cool and vent it slowly to atmospheric pressure with an inert gas like nitrogen or argon.

• Sample Removal: Carefully remove the coated substrates for characterization and use.

The diagram below illustrates the relationship between key plasma input parameters and the resulting coating characteristics.

Caption: Influence of plasma parameters on coating properties.

Data & Characterization

The properties of pp-TIPP films are highly dependent on the deposition parameters. Characterization is crucial to ensure the desired surface chemistry and morphology have been achieved.

Expected Surface Chemistry

X-ray Photoelectron Spectroscopy (XPS) and Fourier Transform Infrared (FTIR) spectroscopy are essential for confirming the chemical nature of the coating.[8][9]

• XPS: Analysis of the P 2p and O 1s core level spectra reveals the presence and oxidation state of phosphorus. Plasma polymerization of organophosphates like TIPP typically yields a mixture of phosphate (PO₄) and polyphosphate groups on the surface.[1] The atomic percentages of Carbon, Oxygen, and Phosphorus can be quantified.

• FTIR: This technique identifies characteristic chemical bonds. For pp-TIPP, one would expect to see peaks corresponding to P-O-C, P=O, and P-O-P (polyphosphate) vibrations.[1]

Influence of Plasma Parameters on Film Properties

The following table summarizes the expected trends when varying key plasma parameters. The values are illustrative and should be determined empirically for a specific system.

Parameter	Condition	Deposition Rate	P Content (XPS)	Wettability (Contact Angle)	Stability
RF Power	Low (~10-20 W)	Lower	Higher (Less fragmentation)	Lower (More hydrophilic)	Lower (Less cross-linked)
High (~50-100 W)	Higher	Lower (More fragmentation)	Higher (More hydrophobic)	Higher (More cross-linked)
Pressure	Low (~1 Pa)	Lower	Lower (Sputtering effects)	Varies	Higher (Denser film)
High (~20 Pa)	Higher	Higher (Gas phase polymerization)	Varies	Lower (Less dense film)
Deposition Time	Short (1-5 min)	Thinner Film	Consistent	Consistent	N/A
Long (10-30 min)	Thicker Film	Consistent	Consistent	N/A

Protocol: Surface Wettability Measurement

• Equipment: Contact angle goniometer.

• Procedure:

  • Place the pp-TIPP coated substrate on the goniometer stage.

  • Dispense a small droplet (e.g., 2-5 µL) of deionized water onto the surface.

  • Capture an image of the droplet within 30 seconds of deposition.

  • Use the instrument's software to measure the static contact angle at the three-phase boundary.

  • Repeat the measurement at a minimum of three different locations on the surface to ensure homogeneity and calculate the average. A lower contact angle indicates a more hydrophilic (wettable) surface.

Protocol: In Vitro Cell Adhesion Assay

• Materials: pp-TIPP coated substrates, uncoated control substrates, sterile 24-well plates, cell line of interest (e.g., MC3T3-E1 osteoblasts), culture medium, PBS, and cell staining reagents (e.g., Calcein AM).

• Procedure:

  • Sterilize substrates using 70% ethanol (B145695) followed by UV irradiation.

  • Place one substrate into each well of a 24-well plate.

  • Seed cells onto each substrate at a specific density (e.g., 1 x 10⁴ cells/cm²).

  • Incubate under standard cell culture conditions (37°C, 5% CO₂).

  • After a set time (e.g., 4 hours or 24 hours), gently wash each well with PBS to remove non-adherent cells.

  • Add a live-cell stain like Calcein AM and incubate according to the manufacturer's protocol.

  • Visualize and quantify the number of adherent, viable cells using fluorescence microscopy. Compare cell density on pp-TIPP surfaces to control surfaces. An increase in cell density indicates improved cell adhesion.[1]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Plasma polymerization - Wikipedia [en.wikipedia.org]
• 4. Biomedical applications of plasma polymerization and plasma treatment of polymer surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. physics.mff.cuni.cz [physics.mff.cuni.cz]
• 7. vergason.com [vergason.com]
• 8. Characterization of sulfate and phosphate containing plasma polymer surfaces | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 9. Characterization of sulfate and phosphate containing plasma polymer surfaces | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]

Application Notes and Protocols: Synthesis of Haloalkylphosphonates Using Triisopropyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of haloalkylphosphonates utilizing triisopropyl phosphate (B84403). The primary synthetic route discussed is the Michaelis-Arbuzov reaction, a robust and widely employed method for forming a carbon-phosphorus (C-P) bond. The resulting diisopropyl haloalkylphosphonates are versatile intermediates, particularly valuable in the development of pharmaceuticals and other bioactive molecules.

Introduction

Haloalkylphosphonates are key building blocks in medicinal chemistry and drug development. The phosphonate (B1237965) moiety can act as a stable bioisostere for phosphate or carboxylate groups, enhancing the metabolic stability and cell permeability of drug candidates. Triisopropyl phosphate is a frequently used reagent in the synthesis of these compounds due to the favorable properties of its byproducts. The Michaelis-Arbuzov reaction, which involves the reaction of a trialkyl phosphite (B83602) with an alkyl halide, is the most common method for their preparation.[1][2] Modern advancements, particularly the use of microwave irradiation, have significantly improved the efficiency and environmental friendliness of this transformation.[3]

The Michaelis-Arbuzov Reaction

The Michaelis-Arbuzov reaction proceeds via a two-step mechanism. Initially, the nucleophilic phosphorus atom of triisopropyl phosphite attacks the electrophilic carbon of the haloalkane in an SN2 reaction, forming a quasi-phosphonium salt intermediate. Subsequently, the displaced halide anion attacks one of the isopropyl groups of the intermediate in a second SN2 reaction. This results in the formation of the diisopropyl haloalkylphosphonate and isopropyl halide as a byproduct.[1][2]

The use of triisopropyl phosphite is advantageous over other trialkyl phosphites, such as triethyl phosphite. The resulting isopropyl halide byproduct is less reactive and less likely to participate in competing side reactions, which can simplify the purification process and improve the overall yield of the desired product.

Applications in Drug Development

Diisopropyl haloalkylphosphonates are precursors to a wide range of biologically active molecules, including:

• Antiviral Agents: They are crucial intermediates in the synthesis of acyclic nucleoside phosphonates like Adefovir, Tenofovir, and Cidofovir, which are used to treat viral infections such as HIV and hepatitis B.[3]

• Enzyme Inhibitors: The phosphonate group can mimic the transition state of substrate hydrolysis by certain enzymes, making phosphonate-containing molecules potent enzyme inhibitors.

• Horner-Wadsworth-Emmons (HWE) Reagents: These phosphonates can be converted into phosphonate carbanions, which are used in the HWE reaction to synthesize alkenes, a common structural motif in natural products and pharmaceuticals.

Experimental Protocols

Modern protocols for the Michaelis-Arbuzov reaction often utilize microwave-assisted heating under solvent-free conditions. This approach accelerates the reaction, reduces the formation of byproducts, and generally leads to higher yields compared to conventional heating methods.[3][4]

General Protocol for Microwave-Assisted Michaelis-Arbuzov Reaction

Materials:

• Triisopropyl phosphite

• Appropriate haloalkane (e.g., dibromomethane (B42720), 1,2-dichloroethane (B1671644), diiodomethane)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• In a 10 mL microwave synthesis vial equipped with a magnetic stir bar, add triisopropyl phosphite (1.0 equivalent).

• Add the corresponding haloalkane (1.0-1.2 equivalents).

• Seal the vial securely and place it in the microwave synthesizer.

• Irradiate the reaction mixture with stirring at the specified temperature and time (see Table 1 for examples).

• After the reaction is complete, allow the vial to cool to room temperature.

• The crude product can be purified by evaporating the volatile components under reduced pressure.

• For higher purity, the diisopropyl haloalkylphosphonate can be isolated by vacuum distillation.

Specific Protocol: Synthesis of Diisopropyl Bromomethylphosphonate[4]

Procedure:

• In a 10 mL microwave vial equipped with a magnetic stir bar, add triisopropyl phosphite (4.0 mL, 16.0 mmol).

• Add dibromomethane (1.4 mL, 19.2 mmol).

• Seal the vial securely.

• Place the vial in the microwave reactor and irradiate the reaction mixture at 150 °C for 30 minutes (max. power 300W) with stirring.

• After cooling, the reaction mixture can be combined with other parallel runs and evaporated to dryness (65 °C, 2 mbar).

• The pure diisopropyl bromomethylphosphonate is isolated as a colorless oil by vacuum distillation (93-95 °C / 0.26 mbar).

Specific Protocol: Synthesis of Diisopropyl 2-Chloroethylphosphonate[5]

Procedure:

• A mixture of triisopropyl phosphite (4.0 mL, 16 mmol) and 1,2-dichloroethane (1.3 mL, 19 mmol) is placed into a 10 mL microwave vial.

• The vial is sealed and irradiated in a microwave synthesizer at 150°C for 30 minutes (max power 300W).

• GC/MS analysis of the crude mixture can be used to confirm high conversion to the product.

• The pure diisopropyl 2-chloroethylphosphonate is obtained after purification.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the synthesis of various diisopropyl haloalkylphosphonates via the microwave-assisted Michaelis-Arbuzov reaction.

Product Name	Haloalkane Used	Reaction Temperature (°C)	Reaction Time (min)	Yield (%)
Diisopropyl bromomethylphosphonate	Dibromomethane	150	30	78
Diisopropyl iodomethylphosphonate	Diiodomethane	120	120	80
Diisopropyl 2-chloroethylphosphonate	1,2-dichloroethane	190	160	83

Table compiled from data in[5].

Diagrams

Caption: Workflow for the microwave-assisted Michaelis-Arbuzov reaction.

Caption: Mechanism of the Michaelis-Arbuzov reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Efficient and ‘green’ microwave-assisted synthesis of haloalkylphosphonates via the Michaelis–Arbuzov reaction - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Triisopropyl Phosphite as a Stabilizer for Metal Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

While the topic of interest is triisopropyl phosphate (B84403) as a stabilizer for metal catalysts, a thorough review of the scientific literature indicates that its trivalent analogue, triisopropyl phosphite (B83602) [(i-PrO)₃P] , is the compound predominantly utilized for this purpose. Triisopropyl phosphate, a pentavalent phosphorus (P(V)) compound, lacks the lone pair of electrons on the phosphorus atom necessary for effective coordination to metal centers, a key mechanism for stabilization. In contrast, triisopropyl phosphite, a trivalent phosphorus (P(III)) compound, possesses an accessible lone pair, making it an excellent ligand for transition metals.

In some transition-metal-catalyzed reactions, triisopropyl phosphite can be oxidized to triisopropyl phosphate, which is often considered an undesired side product.[1] Therefore, these application notes will focus on the scientifically documented role of triisopropyl phosphite as a stabilizer and ligand for metal catalysts in various organic transformations. This clarification is crucial for providing accurate and actionable information for research and development.

Triisopropyl phosphite serves multiple functions in catalysis. It can act as a reducing agent to generate the active catalyst from a precursor, and as a stabilizing ligand that modulates the electronic and steric properties of the metal center, thereby enhancing catalytic activity, selectivity, and lifetime.[2] Its applications are particularly notable in cross-coupling reactions and hydrogenation processes.[3]

Stabilization in Nickel-Catalyzed Cross-Coupling Reactions

Triisopropyl phosphite is a highly effective ligand and stabilizer in nickel-catalyzed cross-coupling reactions, such as the Tavs reaction for C-P bond formation.[2] In these reactions, it plays a dual role:

• Reduction of the Precatalyst: It reduces the Ni(II) precatalyst (e.g., NiCl₂) to the catalytically active Ni(0) species.[2]

• Stabilization of the Catalytic Species: It coordinates to the Ni(0) center, forming a stable complex, tetrakis(triisopropyl phosphite)nickel(0), which prevents catalyst decomposition and aggregation.[2]

The steric bulk of the isopropyl groups and the electronic properties of the phosphite ligand are crucial for the efficiency of the catalytic cycle.[2][4]

Catalytic Cycle Diagram

Caption: Catalytic cycle for Ni-catalyzed C-P cross-coupling.

Quantitative Data: Comparison of Phosphite Ligands

The choice of the phosphite ligand can significantly impact the reaction's efficiency. The higher boiling point of triisopropyl phosphite compared to triethyl phosphite allows for reactions to be conducted at higher temperatures, potentially reducing reaction times.[2][4]

Aryl Bromide Substrate	Ligand/Solvent	Pre-catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
1,4-Dibromobenzene	Triisopropyl phosphite	NiCl₂	160	4.5	>95	[2]
1,4-Dibromobenzene	Triethyl phosphite	NiCl₂	155-160	24	85	[2]
4,4'-Dibromobiphenyl	Triisopropyl phosphite	NiCl₂	160	4.0	>95	[2]
1,3-Dibromobenzene	Triisopropyl phosphite	NiCl₂	160	5.5	89	[2]

Experimental Protocol: Improved Tavs Reaction (Solvent-Free)

This protocol is adapted from an improved, solvent-free method for the nickel-catalyzed C-P cross-coupling of aryl bromides with triisopropyl phosphite.[2]

Materials:

• Nickel(II) chloride (NiCl₂)

• Triisopropyl phosphite

• Aryl bromide

• Round-bottom flask

• Powder addition funnel

• Condenser

• Heating mantle with temperature control

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Catalyst Formation:

  • To a dry round-bottom flask under an inert atmosphere, add NiCl₂ (pre-catalyst) and triisopropyl phosphite. Triisopropyl phosphite also serves as the solvent.[2]

  • Heat the mixture to approximately 160°C with stirring. This step leads to the formation of the active Ni(0) catalyst.[2]

• Substrate Addition:

  • Once the catalyst solution is formed, slowly add the solid aryl bromide to the reaction mixture via a powder addition funnel over a period of 2-4 hours.

  • Maintain the reaction temperature at 160°C throughout the addition.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by a suitable analytical technique (e.g., GC-MS or TLC).

  • After completion, cool the reaction mixture to room temperature.

  • The product, an aryl diphosphonate ester, can be purified by standard chromatographic techniques.

Stabilization in Hydrogenation Reactions

Phosphite ligands, including triisopropyl phosphite, are known to act as stabilizers for metal catalysts, particularly those used in hydrogenation processes.[3] They can enhance the performance of catalysts based on metals like rhodium and iridium by modifying the metal center's electronic properties and steric environment. This can lead to improved activity and selectivity.

General Workflow for Hydrogenation

Caption: General workflow for a hydrogenation reaction.

Representative Experimental Protocol: Alkene Hydrogenation

The following is a general protocol for the rhodium-catalyzed hydrogenation of an alkene using a phosphite ligand. Specific conditions may need to be optimized for different substrates and ligands.

Materials:

• Rhodium precursor (e.g., [Rh(COD)Cl]₂)

• Triisopropyl phosphite or other phosphite ligand

• Alkene substrate

• Anhydrous, degassed solvent (e.g., toluene, THF)

• High-pressure reactor (autoclave)

• Hydrogen gas supply

Procedure:

• Catalyst Preparation (in situ):

  • In a glovebox or under an inert atmosphere, add the rhodium precursor and the phosphite ligand to the high-pressure reactor.

  • Add the degassed solvent to dissolve the components.

• Reaction Setup:

  • Add the alkene substrate to the reactor.

  • Seal the reactor and remove it from the glovebox.

  • Purge the reactor several times with hydrogen gas.

• Hydrogenation:

  • Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-50 bar).

  • Heat the reactor to the desired temperature (e.g., 25-80°C) with vigorous stirring.

  • Maintain the reaction for the specified time or until hydrogen uptake ceases.

• Work-up:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen.

  • Open the reactor and analyze the product mixture by GC or NMR to determine conversion and selectivity.

  • The product can be isolated by removing the solvent and purifying by distillation or chromatography.

Illustrative Performance Data

Substrate	Ligand Type	Catalyst	Pressure (bar)	Temp (°C)	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Methyl N-acetamidoacrylate	Diphosphite	Rh(I)	1	25	>99	88.7	[1]
Dimethyl itaconate	Diphosphite	Rh(I)	1	25	>99	98.2	[1]
2-Methylquinoline	Phosphine-phosphite	Ir(I)	100	25	>98	73	[5]

Stabilization of Palladium Nanoparticles

Trialkyl phosphites can be used as stabilizing agents in the synthesis of metal nanoparticles, such as palladium nanoparticles (PdNPs). The phosphite ligands coordinate to the surface of the nanoparticles, preventing their aggregation and controlling their size and morphology. These stabilized nanoparticles can then be used as catalysts in various reactions, for example, in C-C coupling reactions.

General Workflow for Nanoparticle Synthesis

Caption: Workflow for phosphite-stabilized nanoparticle synthesis.

Generalized Experimental Protocol: Synthesis of Phosphite-Stabilized PdNPs

This protocol is a generalized procedure based on methods for synthesizing phosphine- and phosphoramidite-stabilized nanoparticles.

Materials:

• Palladium precursor (e.g., K₂PdCl₄, Pd(OAc)₂)

• Triisopropyl phosphite

• Solvent (e.g., THF, methanol)

• Reducing agent (e.g., NaBH₄)

• Schlenk flask

• Inert gas supply

Procedure:

• Ligand and Precursor Solution:

  • In a Schlenk flask under an inert atmosphere, dissolve the triisopropyl phosphite ligand in the chosen solvent.

  • In a separate flask, dissolve the palladium precursor in the solvent.

• Complex Formation:

  • Slowly add the palladium precursor solution to the vigorously stirred ligand solution at room temperature.

  • Stir for approximately one hour to allow for the formation of the Pd-phosphite complex.

• Reduction:

  • Cool the resulting solution in an ice bath.

  • Slowly add a freshly prepared solution of the reducing agent (e.g., NaBH₄ in methanol).

  • A color change (e.g., from yellow to black) indicates the formation of nanoparticles.

• Isolation and Characterization:

  • The nanoparticle suspension can be used directly or the nanoparticles can be isolated by centrifugation.

  • Wash the isolated nanoparticles with solvent to remove any unreacted precursors or byproducts.

  • Characterize the size, shape, and composition of the nanoparticles using techniques such as TEM, XRD, and XPS.

Characteristics of Phosphine-Stabilized Nanoparticles (Illustrative)

As a proxy for phosphite-stabilized systems, the following table summarizes typical characteristics of phosphine-stabilized palladium nanoparticles.

Stabilizing Ligand	Precursor	Reducing Agent	Average Particle Size (nm)	Application
Trioctylphosphine (TOP)	Pd(acac)₂	Thermal decomposition	~5	General Catalyst
Triphenylphosphine (TPP)	Pd(acac)₂	Thermal decomposition	Varies	General Catalyst
(S)-BINAP	K₂PdCl₄	NaBH₄	~4	Asymmetric Catalysis

Conclusion

Triisopropyl phosphite is a versatile and effective compound for the stabilization of metal catalysts, particularly in the realms of nickel-catalyzed cross-coupling and noble metal-catalyzed hydrogenation. Its ability to act as both a reducing agent and a sterically demanding, electron-rich ligand allows for the in-situ generation and stabilization of active catalytic species. The protocols and data presented herein provide a foundation for researchers and professionals in drug development to harness the benefits of triisopropyl phosphite in designing robust and efficient catalytic systems. Further optimization of the outlined procedures will likely be necessary to achieve optimal performance for specific substrates and transformations.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. beilstein-archives.org [beilstein-archives.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. swb.skku.edu [swb.skku.edu]
• 5. Application of Phosphine-Phosphite Ligands in the Iridium Catalyzed Enantioselective Hydrogenation of 2-Methylquinoline | MDPI [mdpi.com]

Application Note: Quantification of Triisopropyl Phosphate in Crude Oil by Comprehensive Two-Dimensional Gas Chromatography

Abstract

This application note details a robust and sensitive method for the quantification of triisopropyl phosphate (B84403) (TIPP), an organophosphate ester, in complex crude oil matrices. The inherent complexity of crude oil often leads to co-elution and matrix interference, which can obscure the detection of trace contaminants.[1] By employing comprehensive two-dimensional gas chromatography coupled with a suitable detector, such as a time-of-flight mass spectrometer (GCxGC-TOFMS) or a nitrogen-phosphorus detector (GCxGC-NPD), enhanced chromatographic resolution and sensitivity can be achieved.[2][3] This method provides a reliable approach for the selective detection and precise quantification of TIPP, which is crucial for refinery process monitoring and quality control of crude oil feedstock.[2]

Introduction

Triisopropyl phosphate (TIPP) can be present in crude oil as a contaminant, potentially originating from its use in hydraulic fracturing fluids or as an industrial additive.[3] The presence of organophosphates like TIPP in crude oil can lead to catalyst poisoning and fouling in refinery processes, making their accurate quantification essential.[2] Traditional one-dimensional gas chromatography (GC) often falls short in providing the necessary resolution to separate TIPP from the unresolved complex mixture (UCM) of hydrocarbons characteristic of crude oil.[4]

Comprehensive two-dimensional gas chromatography (GCxGC) overcomes these limitations by employing two columns with different stationary phase selectivities, offering significantly increased peak capacity and separation power.[5] This technique allows for the structured separation of compound classes, enabling the isolation of polar analytes like TIPP from the non-polar hydrocarbon background.[4][6] This application note provides a detailed protocol for the sample preparation and GCxGC analysis of TIPP in crude oil.

Experimental Protocols

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), n-hexane, acetone (B3395972) (all pesticide residue grade or equivalent).

• Standards: Triisopropyl phosphate (TIPP) certified reference standard (≥98% purity), internal standard (e.g., Tris(1-chloro-2-propyl) phosphate - TCPP, or a deuterated TIPP standard).

• Solid Phase Extraction (SPE): Florisil® or silica (B1680970) gel cartridges.

• Drying Agent: Anhydrous sodium sulfate.

• Crude Oil Sample: The crude oil to be analyzed.

Sample Preparation: Dilution and Solid Phase Extraction (SPE) Clean-up

A critical step in the analysis of complex matrices like crude oil is the effective removal of interfering compounds.[7]

• Initial Dilution: Accurately weigh approximately 1 g of the crude oil sample into a volumetric flask and dilute with n-hexane or dichloromethane to a final volume of 10 mL.

• Internal Standard Spiking: Spike the diluted sample with an appropriate internal standard to a known concentration.

• SPE Cartridge Conditioning: Condition a Florisil® or silica SPE cartridge by passing 5 mL of dichloromethane followed by 5 mL of n-hexane through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load 1 mL of the diluted crude oil sample onto the conditioned SPE cartridge.

• Elution:

  • Elute interfering hydrocarbons with 10 mL of n-hexane. Discard this fraction.

  • Elute the organophosphate fraction, including TIPP, with 10 mL of a dichloromethane/acetone mixture (e.g., 90:10 v/v).

• Concentration: Concentrate the collected organophosphate fraction to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis: The concentrated extract is now ready for GCxGC analysis.

GCxGC-TOFMS Instrumental Conditions

The following instrumental parameters are a starting point and may require optimization based on the specific instrument and crude oil matrix.

Parameter	Setting
Injection
Injector Type	Split/Splitless
Injection Mode	Splitless
Injection Volume	1 µL
Inlet Temperature	280 °C
First Dimension (1D) Column
Column Type	Non-polar (e.g., 5% Phenyl Polysiloxane)
Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium
Flow Rate	1.0 mL/min (constant flow)
Oven Program	50 °C (hold 2 min), ramp to 320 °C at 5 °C/min, hold 10 min
Modulator
Modulator Type	Thermal (e.g., Quad-jet)
Modulation Period	6 seconds
Hot Pulse Duration	0.8 seconds
Cool Time between Stages	2.2 seconds
Temperature Offset	+30 °C relative to the primary oven
Second Dimension (2D) Column
Column Type	Mid-polar (e.g., 50% Phenyl Polysiloxane)
Dimensions	2 m x 0.1 mm ID, 0.1 µm film thickness
Oven Program	+10 °C relative to the primary oven temperature program
Mass Spectrometer (TOFMS)
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	45-450 amu
Acquisition Rate	100 spectra/s
Source Temperature	230 °C
Transfer Line Temp.	290 °C

Data Presentation: Quantitative Summary

The following table summarizes typical quantitative performance data for the analysis of organophosphates in complex matrices using GCxGC. It is important to note that these values are illustrative and should be determined specifically for TIPP during method validation.

Analyte	Matrix	LOD (µg/mL)	LOQ (µg/mL)	Linearity (R²)	Recovery (%)	Reference
Alkyl Phosphates	Petroleum	0.001 - 0.02	Not Reported	Not Reported	Not Reported	[3]
Organophosphates	Model Petroleum	Not Reported	Not Reported	Not Reported	92 - 120	[2]

LOD: Limit of Detection; LOQ: Limit of Quantification. Values should be experimentally verified for Triisopropyl Phosphate.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the analytical protocol, from sample receipt to final data analysis.

Caption: Experimental workflow for TIPP analysis.

Conclusion

The described GCxGC-TOFMS method provides a highly effective protocol for the quantification of triisopropyl phosphate in crude oil. The enhanced separation capabilities of GCxGC, combined with a thorough sample clean-up procedure, allow for reliable and sensitive detection of TIPP, mitigating the challenges posed by the complex sample matrix.[4][8] This methodology is well-suited for routine analysis in the petroleum industry, aiding in quality control and process optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mosh-moah.de [mosh-moah.de]
• 5. researchgate.net [researchgate.net]
• 6. cdn.labmanager.com [cdn.labmanager.com]
• 7. diva-portal.org [diva-portal.org]
• 8. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Triisopropyl Phosphate Dispersion in a Polymer Matrix

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered when dispersing Triisopropyl phosphate (B84403) (TIPP) in a polymer matrix. The following question-and-answer format directly addresses specific challenges, offering practical solutions and detailed experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My polymer film containing Triisopropyl phosphate (TIPP) is cloudy and brittle. What is the likely cause and how can I fix it?

A1: Cloudiness and brittleness are primary indicators of poor TIPP dispersion and incompatibility with the polymer matrix. This leads to phase separation, where TIPP forms microscopic droplets instead of being molecularly dispersed.

Troubleshooting Steps:

• Assess Polymer-TIPP Compatibility: The first step is to evaluate the compatibility between your polymer and TIPP. This can be predicted using Hansen Solubility Parameters (HSP). The closer the HSP values of the polymer and TIPP, the more likely they are to be compatible.[1][2][3] The Relative Energy Difference (RED) number is a useful metric; a RED value less than 1 indicates high affinity.

• Optimize Solvent System (for Solvent Casting): If you are using a solvent-based method, the solvent choice is critical. A solvent that dissolves both the polymer and TIPP effectively will promote better dispersion.[4] Consider using a co-solvent system to improve solubility.

• Adjust Mixing Parameters (for Melt Blending): For melt processing, ensure adequate mixing temperature and shear rate. Insufficient temperature can lead to high viscosity and poor dispersion, while excessive heat can cause polymer degradation.[5]

Q2: I am observing "blooming" or "leaching" of TIPP on the surface of my polymer film over time. How can I prevent this?

A2: Blooming or leaching is the migration of the plasticizer to the surface of the polymer.[6] This is a clear sign of poor compatibility and a supersaturated system.

Troubleshooting Steps:

• Reduce TIPP Concentration: The most straightforward solution is to decrease the concentration of TIPP in your formulation. You may have exceeded the polymer's plasticizer absorption limit.

• Improve Polymer-TIPP Interaction: Enhance the interaction between the polymer and TIPP by considering a polymer with a closer HSP profile.

• Employ a Secondary Plasticizer: In some cases, adding a small amount of a more compatible secondary plasticizer can help to stabilize the TIPP within the polymer matrix.

• Surface Modification: For certain applications, surface treatments of the polymer film can create a barrier to reduce plasticizer migration.

Q3: How can I quantitatively assess the dispersion of TIPP in my polymer matrix?

A3: Several analytical techniques can be employed to characterize the dispersion and interaction of TIPP within the polymer.

• Differential Scanning Calorimetry (DSC): A well-dispersed plasticizer will cause a significant depression of the polymer's glass transition temperature (Tg).[7][8] A broad or multiple Tg transition may indicate phase separation.

• Thermogravimetric Analysis (TGA): TGA can be used to quantify the amount of plasticizer that has leached from a polymer sample by measuring weight loss at temperatures where the plasticizer, but not the polymer, volatilizes.[9][10]

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can reveal interactions between the polymer and TIPP. A shift in the characteristic peaks of the polymer or TIPP (e.g., the P=O stretching vibration in TIPP) can indicate molecular-level interactions, suggesting good dispersion.[11][12][13][14][15]

• Microscopy (SEM, AFM): Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM) of a fractured surface of the polymer blend can visually reveal the presence of TIPP droplets, indicating poor dispersion.

Quantitative Data Summary

Table 1: Hansen Solubility Parameters (HSP) of Triisopropyl Phosphate and Common Polymers

To predict the compatibility of Triisopropyl phosphate (TIPP) with various polymers, their Hansen Solubility Parameters (HSP) are compared. The HSP is composed of three components: dispersion (δD), polar (δP), and hydrogen bonding (δH). A smaller difference between the HSP of the plasticizer and the polymer suggests better compatibility.[1][2][3][16] The values for TIPP have been estimated using group contribution methods.[11]

Material	δD (MPa½)	δP (MPa½)	δH (MPa½)
Triisopropyl phosphate (TIPP) (estimated)	16.5	8.0	6.5
Polyvinyl Chloride (PVC)	18.2	7.5	8.3
Polylactic Acid (PLA)	18.6	9.8	7.4
Polyurethane (Generic)	18.0 - 22.0	5.0 - 12.0	5.0 - 10.0

Key Experimental Protocols

Protocol 1: Solvent Casting for Polymer-TIPP Film Preparation

This protocol outlines a general procedure for preparing polymer films with dispersed TIPP using the solvent casting method.[4]

• Polymer and TIPP Dissolution:

  • Dissolve the desired amount of polymer in a suitable solvent. The choice of solvent is critical and should be based on its ability to dissolve both the polymer and TIPP.

  • In a separate container, dissolve the calculated amount of TIPP in the same solvent.

• Mixing:

  • Slowly add the TIPP solution to the polymer solution while stirring continuously.

  • Continue stirring for at least 2-4 hours to ensure a homogenous mixture. Gentle heating may be applied if necessary to aid dissolution, but care must be taken to avoid solvent evaporation.

• Casting:

  • Pour the polymer-TIPP solution into a flat, level casting dish (e.g., a glass petri dish or a PTFE-coated pan).

  • Cover the dish with a perforated lid or place it in a controlled environment to allow for slow and uniform solvent evaporation. Rapid evaporation can lead to film defects.

• Drying:

  • Allow the solvent to evaporate completely. This may take 24-48 hours at room temperature.

  • For residual solvent removal, place the film in a vacuum oven at a temperature below the polymer's Tg for an additional 24 hours.

• Film Removal:

  • Carefully peel the dried film from the casting surface.

Protocol 2: Characterization of TIPP Dispersion using Differential Scanning Calorimetry (DSC)

This protocol describes how to use DSC to assess the effect of TIPP on the glass transition temperature (Tg) of a polymer, which is an indicator of dispersion quality.[1][7][8]

• Sample Preparation:

  • Cut a small sample (5-10 mg) from the prepared polymer-TIPP film.

  • Place the sample in an aluminum DSC pan and seal it.

• DSC Analysis:

  • Place the sample pan and an empty reference pan in the DSC instrument.

  • Perform a heat-cool-heat cycle. A typical cycle for a thermoplastic polymer would be:

    • Heat from room temperature to above the polymer's melting temperature (if applicable) at a rate of 10°C/min to erase the thermal history.

    • Cool down to below the expected Tg at a controlled rate (e.g., 10°C/min).

    • Heat again at 10°C/min to obtain the thermogram for analysis.

• Data Interpretation:

  • Determine the Tg from the second heating scan. A significant decrease in Tg compared to the pure polymer indicates effective plasticization and good dispersion. A broad or multiple Tg may suggest poor dispersion or phase separation.

Visualizations

Caption: Workflow for preparing and evaluating TIPP dispersion in a polymer matrix.

References

• 1. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 2. Hansen Solubility Parameters | Hansen Solubility Parameters [hansen-solubility.com]
• 3. kinampark.com [kinampark.com]
• 4. researchgate.net [researchgate.net]
• 5. Pencil and Paper Estimation of Hansen Solubility Parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pirika.com [pirika.com]
• 7. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. youtube.com [youtube.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. kinampark.com [kinampark.com]
• 14. researchgate.net [researchgate.net]
• 15. Triisopropyl phosphite, 96%, Thermo Scientific Chemicals 2.5 kg | Contact Us [thermofisher.com]
• 16. HSPiP | Hansen Solubility Parameters [hansen-solubility.com]

Technical Support Center: Optimizing Triisopropyl Phosphate (TIPP) for Flame Retardancy in Polyurethane Foams

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on optimizing Triisopropyl phosphate (B84403) (TIPP) concentration for flame retardancy in polyurethane (PU) foams.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which Triisopropyl phosphate (TIPP) imparts flame retardancy to PU foams?

A1: Organophosphorus compounds like TIPP primarily act in both the gas and condensed phases to inhibit combustion. In the gas phase, they can release phosphorus-containing radicals that quench the high-energy H• and OH• radicals responsible for flame propagation. In the condensed phase, upon heating, they can decompose to form a protective char layer on the surface of the PU foam. This char layer acts as a physical barrier, insulating the underlying polymer from heat and preventing the release of flammable volatiles.

Q2: How does the concentration of TIPP affect the physical properties of the PU foam?

A2: Increasing the concentration of TIPP can influence several physical properties of PU foams. It can act as a plasticizer, which may lead to a decrease in the foam's hardness and compressive strength. At higher concentrations, there might be issues with compatibility, leading to phase separation or "blooming" on the foam surface. It is crucial to find an optimal concentration that provides the desired flame retardancy without significantly compromising the required mechanical properties of the foam.

Q3: Are there any synergistic additives that can be used with TIPP to enhance its flame retardancy?

A3: Yes, synergistic effects have been observed when using phosphorus-based flame retardants with other additives. For instance, combining TIPP with nitrogen-containing compounds (e.g., melamine) or expandable graphite (B72142) can lead to enhanced char formation and improved flame retardant efficiency. These combinations can often achieve a higher level of fire safety at lower total additive loadings compared to using TIPP alone.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Poor Flame Retardancy (e.g., high burning rate, failure in UL-94 test)	Insufficient TIPP concentration.	Gradually increase the TIPP concentration in increments (e.g., 2-5 parts per hundred polyol - php) and re-evaluate the flame retardancy.
Poor dispersion of TIPP in the polyol blend.	Ensure thorough mixing of TIPP with the polyol before adding the isocyanate. Consider using a high-shear mixer.
Foam Collapse or Shrinkage	Excessive TIPP concentration acting as a plasticizer and interfering with the curing reaction.[1]	Reduce the TIPP concentration. Optimize the catalyst package to ensure a proper balance between the gelling and blowing reactions.[1]
Incorrect isocyanate-to-polyol ratio (NCO index).	Verify the stoichiometry of your formulation and adjust the NCO index as needed.
Core Scorching (Discoloration in the center of the foam)	Excessive heat generation during the exothermic foaming reaction, potentially exacerbated by the presence of additives.[1][2]	Reduce the reactivity of the system by using a less active catalyst or a delayed-action catalyst.[3] Lower the initial temperature of the reactants.[3] Ensure adequate heat dissipation from the mold.
Altered Cell Structure (e.g., coarse cells, voids)	TIPP interfering with the nucleation and stabilization of foam cells.	Optimize the surfactant type and concentration to improve cell stabilization. Ensure uniform mixing to promote homogeneous nucleation.
Reduced Mechanical Properties (e.g., low compressive strength, excessive softness)	Plasticizing effect of TIPP.	Find the optimal balance between flame retardancy and mechanical properties by creating a concentration curve. Consider incorporating reinforcing fillers or using a polyol with higher functionality.

Data on Phosphate Flame Retardants in PU Foams

Flame Retardant	Concentration (php)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) (kW/m²)	Reference
None (Control)	0	~19-21	Fails	High	General Literature
Triphenyl phosphate (TPP)	10	Increased from baseline	HB	Reduced	[3]
Triphenyl phosphate (TPP)	20	Further increased	HB	Further reduced	[3]
Tris(2-chloroisopropyl) phosphate (TCPP)	10-15	~24	V-0 achievable	Significantly Reduced	[4][5]

Note: The effectiveness of a flame retardant is highly dependent on the specific PU foam formulation (polyol type, isocyanate, catalysts, etc.). The data above should be used as a general guideline.

Experimental Protocols

Preparation of Flame-Retardant PU Foam

This protocol describes a general one-shot method for preparing rigid PU foams with varying concentrations of TIPP.

Materials:

• Polyether Polyol (e.g., hydroxyl number 400-500 mg KOH/g)

• Polymeric Methylene Diphenyl Diisocyanate (pMDI)

• Triisopropyl phosphate (TIPP)

• Amine Catalyst (e.g., triethylenediamine)

• Silicone Surfactant

• Blowing Agent (e.g., water, cyclopentane)

Procedure:

• Premix Preparation: In a disposable cup, weigh the desired amounts of polyol, TIPP, amine catalyst, silicone surfactant, and blowing agent. Formulations are typically calculated in parts per hundred polyol (php).[6][7]

• Mixing: Thoroughly mix the components in the cup using a mechanical stirrer at high speed (e.g., 2000 rpm) for approximately 60 seconds to ensure a homogeneous mixture.

• Isocyanate Addition: Add the calculated amount of pMDI to the premix. The amount is determined by the desired NCO index (typically 105-115 for rigid foams).

• Final Mixing: Immediately mix the entire formulation vigorously for 5-10 seconds.

• Foaming: Pour the reacting mixture into a mold and allow it to free-rise at ambient temperature.

• Curing: Allow the foam to cure for at least 24 hours at room temperature before cutting and testing.

Flame Retardancy Testing

a) Limiting Oxygen Index (LOI):

• Standard: ASTM D2863 / ISO 4589

• Procedure: A vertically oriented foam sample is ignited at the top in a controlled atmosphere of nitrogen and oxygen. The oxygen concentration is systematically varied until the minimum concentration that just supports flaming combustion is determined.

b) UL-94 Vertical Burning Test:

• Standard: ASTM D3801 / UL-94

• Procedure: A rectangular foam specimen is held vertically and ignited at the bottom with a calibrated flame for a specified duration. The afterflame time, afterglow time, and whether flaming drips ignite a cotton ball placed below are recorded to determine the V-0, V-1, or V-2 classification.

c) Cone Calorimetry:

• Standard: ASTM E1354 / ISO 5660

• Procedure: A horizontally oriented foam sample is exposed to a specific level of radiant heat flux (e.g., 35 or 50 kW/m²). Upon ignition, various parameters are continuously measured, including the heat release rate (HRR), time to ignition (TTI), mass loss rate (MLR), and smoke production.

Visualizations

Caption: Experimental workflow for PU foam preparation and flame retardancy testing.

Caption: Relationship between TIPP concentration and key foam properties.

References

• 1. Advances in Flame-Retardant Coatings for Rigid Polyurethane Foams: A Critical Review | MDPI [mdpi.com]
• 2. Identification of Flame Retardants in Polyurethane Foam Collected from Baby Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Premium TCPP Flame Retardant for PU Foam-Silike Technologies [siliketechnologies.com]
• 5. Flame Retardancy Properties and Physicochemical Characteristics of Polyurea-Based Coatings Containing Flame Retardants Based on Aluminum Hydroxide, Resorcinol Bis(Diphenyl Phosphate), and Tris Chloropropyl Phosphate | MDPI [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Preventing Hydrolysis of Triisopropyl Phosphate in Lubricant Formulations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the hydrolysis of Triisopropyl phosphate (B84403) (TIPP) in lubricant formulations.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving TIPP in lubricant formulations.

Issue 1: Increased Acidity of the Lubricant Formulation

• Question: My lubricant formulation containing Triisopropyl phosphate (TIPP) is showing a significant increase in acidity over time. What could be the cause and how can I resolve it?

• Answer: An increase in acidity is a primary indicator of TIPP hydrolysis. The breakdown of TIPP in the presence of water generates acidic species, namely diisopropyl phosphate (DIPP) and monoisopropyl phosphate (MIPP), which can lead to corrosion and degradation of lubricant performance.[1]

  Possible Causes:

  • Water Contamination: Water is a key reactant in the hydrolysis of phosphate esters.[1] Even small amounts of water can initiate and propagate the hydrolysis process.

  • Elevated Temperatures: Higher operating temperatures accelerate the rate of hydrolysis.

  • Presence of Catalytic Metals: Certain metals can catalyze the hydrolysis reaction.

  Troubleshooting Steps:

  • Quantify Water Content: Use Karl Fischer titration (ASTM D6304) to determine the water content in your lubricant.[2] If the water content is above the recommended limit for your application, proceed to the next step.

  • Dehydration: Dry the lubricant using methods such as vacuum dehydration or by incorporating moisture scavengers.

  • Control Operating Temperature: If possible, reduce the operating temperature of your system to slow down the hydrolysis rate.

  • Material Compatibility: Ensure that the materials in contact with the lubricant are not catalytically promoting hydrolysis.

  • Monitor Acidity: Regularly monitor the Total Acid Number (TAN) of the lubricant using ASTM D974 or ASTM D664 to track the effectiveness of your corrective actions.[2][3]

Issue 2: Formation of Precipitates or Sludge

• Question: I am observing the formation of solid precipitates or sludge in my lubricant containing TIPP. What is the likely cause and what should I do?

• Answer: The formation of precipitates or sludge can be a secondary effect of TIPP hydrolysis. The acidic byproducts of hydrolysis can react with other lubricant components or metal surfaces to form insoluble salts.

  Possible Causes:

  • Advanced Hydrolysis: Significant hydrolysis of TIPP has occurred, leading to a high concentration of acidic phosphates.

  • Interaction with Metal Ions: The acidic hydrolysis products can react with metal ions present in the system (from wear or other additives) to form metal phosphates, which may have low solubility in the base oil.

  • Incompatibility with Other Additives: The hydrolysis products may be incompatible with other additives in the formulation, leading to precipitation.

  Troubleshooting Steps:

  • Analyze the Precipitate: If possible, collect and analyze the precipitate to determine its composition. Techniques like Fourier Transform Infrared (FTIR) spectroscopy or X-ray fluorescence (XRF) can be useful.

  • Address the Root Cause (Hydrolysis): Follow the troubleshooting steps for increased acidity to mitigate further hydrolysis of TIPP.

  • Filtration: Use appropriate filtration to remove existing precipitates from the lubricant.

  • Review Formulation Compatibility: Re-evaluate the compatibility of all components in your lubricant formulation, especially in the presence of potential hydrolysis products. Consider if an alternative, more hydrolytically stable anti-wear additive is needed.

Issue 3: Reduced Anti-Wear Performance

• Question: The anti-wear performance of my lubricant with TIPP has decreased. Could this be related to hydrolysis?

• Answer: Yes, the hydrolysis of TIPP directly impacts its primary function as an anti-wear additive. As TIPP breaks down into DIPP and MIPP, the concentration of the effective anti-wear agent is reduced.

  Possible Causes:

  • Depletion of TIPP: Hydrolysis has consumed a significant portion of the TIPP in the formulation.

  • Corrosive Wear: The acidic byproducts of hydrolysis can cause corrosive wear, which may be misinterpreted as or exacerbate adhesive/abrasive wear.

  Troubleshooting Steps:

  • Quantify TIPP Concentration: Use analytical techniques such as Gas Chromatography (GC) or Phosphorus-31 Nuclear Magnetic Resonance (³¹P-NMR) spectroscopy to determine the current concentration of TIPP and its hydrolysis products.[4]

  • Inhibit Hydrolysis: Implement the strategies outlined in the "Increased Acidity" troubleshooting guide to prevent further degradation of TIPP.

  • Replenish Additive (if feasible): In some systems, it may be possible to replenish the TIPP concentration after addressing the root cause of hydrolysis. However, a full lubricant replacement is often the more reliable solution.

  • Evaluate Wear Debris: Analyze wear debris to distinguish between mechanical and corrosive wear mechanisms.

Frequently Asked Questions (FAQs)

Q1: What is the chemical mechanism of Triisopropyl phosphate (TIPP) hydrolysis?

A1: The hydrolysis of Triisopropyl phosphate is a nucleophilic substitution reaction where water attacks the phosphorus atom. The reaction proceeds in a stepwise manner, first forming diisopropyl phosphate (DIPP) and isopropanol, and then potentially further hydrolyzing to monoisopropyl phosphate (MIPP) and ultimately phosphoric acid under more severe conditions. The reaction is typically catalyzed by acids or bases.

Q2: What are the primary factors that accelerate the hydrolysis of TIPP in lubricants?

A2: The primary factors that accelerate TIPP hydrolysis are:

• Water Content: The presence of water is the most critical factor.

• Temperature: Higher temperatures significantly increase the reaction rate.

• pH (Acidity/Alkalinity): Both acidic and alkaline conditions can catalyze the hydrolysis of phosphate esters. The acidic byproducts of hydrolysis can themselves catalyze further degradation, a process known as autocatalysis.

Q3: How can I prevent or minimize TIPP hydrolysis in my lubricant formulation?

A3: To prevent or minimize TIPP hydrolysis, consider the following strategies:

• Control Water Contamination: Maintain a low water content in the lubricant through proper storage, handling, and the use of dehydrators or moisture scavengers.

• Use Hydrolytically Stable Base Oils: The choice of base oil can influence the overall hydrolytic stability of the formulation.

• Incorporate Hydrolysis Inhibitors: Certain additives can be included in the formulation to improve its hydrolytic stability.

• Maintain Neutral pH: Use additives that can neutralize acidic components that may form, thus preventing autocatalysis.

• Optimize Operating Conditions: Where possible, operate at lower temperatures to reduce the rate of hydrolysis.

Q4: What are the typical products of TIPP hydrolysis and why are they a concern?

A4: The primary products of TIPP hydrolysis are diisopropyl phosphate (DIPP) and isopropanol. Further hydrolysis can lead to monoisopropyl phosphate (MIPP) and phosphoric acid. These acidic phosphate byproducts are a major concern because they can:

• Increase the Total Acid Number (TAN) of the lubricant.

• Promote corrosion of metal components.

• React with other lubricant additives, leading to additive depletion and sludge formation.

• Reduce the anti-wear performance of the lubricant as the active TIPP molecule is consumed.

Q5: Are there any synergistic or antagonistic effects with other common lubricant additives that I should be aware of when using TIPP?

A5: Yes, interactions with other additives are crucial.

• Antagonistic Effects: Some additives, like certain detergents, may compete with TIPP for surface access or promote its degradation.

• Synergistic Effects: Some antioxidants can help protect TIPP from oxidative degradation, which can sometimes occur alongside hydrolysis. The compatibility of TIPP with all other additives in the formulation should be carefully evaluated.

Quantitative Data Summary

Parameter	Effect on Hydrolysis Rate	General Trend	Notes
Temperature	Exponential Increase	For every 10°C increase, the rate can approximately double (Arrhenius relationship).	This is a general rule of thumb and the actual factor can vary.
Water Content	Direct Proportionality	Higher water concentration leads to a faster rate of hydrolysis.	The effect may be more pronounced above the saturation point of water in the oil.
pH / Acidity	Catalytic Effect	Both low pH (acidic) and high pH (alkaline) conditions accelerate hydrolysis.	The formation of acidic byproducts can lead to an autocatalytic cycle.

Experimental Protocols

Protocol 1: Determination of Hydrolytic Stability of Lubricant Formulations Containing TIPP (Adapted from ASTM D2619)

This protocol provides a method to assess the hydrolytic stability of lubricant formulations containing TIPP.

1. Objective: To evaluate the resistance of a lubricant formulation to hydrolysis in the presence of water and a copper catalyst.

2. Materials and Apparatus:

• Lubricant sample containing TIPP

• Distilled or deionized water

• Polished copper strip

• Pressure-resistant beverage bottle (e.g., "Coca-Cola" bottle)

• Oven capable of maintaining 93 ± 1°C

• Bottle rotating rack

• Apparatus for Total Acid Number (TAN) determination (ASTM D974 or D664)

• Viscometer (ASTM D445)

• Analytical balance

3. Procedure:

• Weigh 75 g of the lubricant sample into a clean, dry pressure-resistant beverage bottle.

• Add 25 g of distilled or deionized water to the bottle.

• Place a polished copper strip into the oil-water mixture.

• Securely cap the bottle.

• Place the bottle in the rotating rack inside the oven pre-heated to 93°C.

• Rotate the bottle at a slow, steady rate for 48 hours.

• After 48 hours, remove the bottle from the oven and allow it to cool to room temperature.

• Observe and record any changes in the appearance of the oil and water layers, and the copper strip.

• Separate the oil and water layers for analysis.

• Measure the Total Acid Number (TAN) of the oil layer.

• Measure the kinematic viscosity of the oil layer at a specified temperature (e.g., 40°C or 100°C).

• Assess the appearance and any weight change of the copper strip.

4. Data Analysis and Interpretation:

• A significant increase in the TAN of the oil indicates poor hydrolytic stability.

• A change in viscosity can also indicate lubricant degradation.

• Corrosion or significant color change of the copper strip suggests the formation of corrosive species.

• Compare the results to a baseline sample of the fresh lubricant that has not undergone the test.

Visualizations

Caption: Hydrolysis pathway of Triisopropyl phosphate (TIPP).

Caption: Troubleshooting workflow for TIPP hydrolysis in lubricants.

References

• 1. ademinsaec.com [ademinsaec.com]
• 2. ASTM D4293 – Phosphate Ester Based Turbine Lubricants Specification – SPL [spllabs.com]
• 3. How to Monitor and Maintain Phosphate Ester Fluids [machinerylubrication.com]
• 4. dl.astm.org [dl.astm.org]

Technical Support Center: GC-MS Analysis of Triisopropyl Phosphate (TIPP)

Welcome to the technical support center for the gas chromatography-mass spectrometry (GC-MS) analysis of Triisopropyl phosphate (B84403) (TIPP). This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common sources of interference and other analytical challenges.

Section 1: General Troubleshooting of Interference and Ghost Peaks

This section provides a systematic approach to diagnosing and resolving unexpected peaks or baseline instability in your chromatograms.

Frequently Asked Questions (FAQs)

Q1: I am seeing unexpected peaks ("ghost peaks") in my blank runs. What is the first step to identify the source?

A1: The first step is to systematically isolate the source of contamination by running a series of blank analyses.[1] A logical workflow can help you determine if the contamination originates from the sample/solvent, the injection port, or the carrier gas.[1] You can start by performing a "system blank" where you run the GC method without any injection; this helps determine what interference is coming from the system itself (e.g., injection port, liner, column, or carrier gas).[1]

Q2: How can I differentiate between contamination from my sample/solvent and contamination from the GC system?

A2: To isolate the source, perform a system blank by running the method without an injection.[1] If the ghost peaks are absent in the system blank but appear when you inject a pure solvent blank, the contamination is likely from the solvent, syringe, or sample vials.[1][2] If the peaks are present in the system blank, the source is within the GC system itself, such as the carrier gas or inlet components.[1]

Q3: What is a "condensation test" and how can it help identify the source of ghost peaks?

A3: A condensation test helps determine if contamination is accumulating in the inlet from the carrier gas lines.[3] To perform this test, let the GC oven sit at a low initial temperature for an extended period (e.g., 30-60 minutes), then run a blank analysis.[1][3] If the ghost peaks are significantly larger than in a subsequent immediate run, it suggests that contaminants are building up on the front of the column from the gas supply or inlet, and eluting as the oven temperature increases.[1][3]

Troubleshooting Workflow

The following diagram illustrates a systematic approach to identifying the source of contamination.

Caption: Systematic workflow for troubleshooting ghost peaks.

Section 2: Common Contaminants

Certain classes of compounds are common sources of interference in GC-MS analysis. This section details how to identify and mitigate them.

FAQ 1: Siloxane Contamination

Q1: My baseline is high or I see sharp, repeating peaks. The mass spectra show prominent ions at m/z 73, 147, 207, and 281. What is the likely cause?

A1: These characteristics strongly suggest siloxane contamination.[4][5] Siloxanes are one of the most common types of "ghost peaks" in GC and can originate from various sources including inlet septa, vial cap seals, column bleed, and even some solvents.[4][6] The ion m/z 73 is a particularly common fragment for many siloxane compounds.[4]

Q2: How can I determine the specific source of the siloxane contamination?

A2: The mass spectrum can provide clues. Column bleed typically produces cyclosiloxanes, while septa bleed may show different fragmentation patterns.[4] To pinpoint the source, you can try replacing consumables one by one. Start by replacing the inlet septum and vial cap. If the peaks persist, it could be related to column degradation (bleed) or contaminated solvents.[4][7] A delayed injection method can also help minimize interference from the injection septum.[8]

Q3: What are the best practices to prevent siloxane contamination?

A3:

• Use high-quality consumables: Employ low-bleed septa and vial caps.[7]

• Proper vial handling: Avoid over-tightening vial caps, which can cause the septa to be cored by the syringe needle.[4] Methylene chloride, in particular, can leach siloxanes from septa.[4]

• Gas Purity: Use high-purity carrier gas and install purification filters to trap moisture and oxygen, which can accelerate column degradation.[4]

• Regular Maintenance: Perform routine inlet maintenance, including changing the liner and seal.[2]

Common Siloxane Ions

m/z (Mass-to-Charge Ratio)	Likely Source/Compound Type
73, 147, 207, 281, 355, 429	Polysiloxanes (from septa, vial caps, column bleed)[4][5]
207 (D3), 281 (D4), 355 (D5)	Cyclosiloxanes (often associated with column bleed)[4]

Diagram: Sources of Siloxane Contamination

Caption: Common sources of siloxane contamination in a GC-MS system.

FAQ 2: Phthalate (B1215562) Contamination

Q1: I am observing a peak with a prominent ion at m/z 149. Could this be an interference?

A1: Yes, the m/z 149 ion is a characteristic fragment for many phthalate esters, which are common plasticizers.[5] Phthalates can leach from plastic labware, vial caps, and other consumables, causing contamination.[5][9][10]

Q2: How can I avoid phthalate contamination?

A2: To minimize phthalate contamination, avoid using plastic containers or labware wherever possible. Use high-purity solvents and ensure all glassware is thoroughly cleaned.[2][9] Pay specific attention to the type of vial caps used; some materials are more prone to leaching than others.[9]

Section 3: Matrix Effects

Matrix effects can be a significant source of error in quantitative analysis, especially with complex samples.

Q1: What is a matrix effect and how does it affect the analysis of TIPP?

A1: A matrix effect is the alteration of an analyte's response (either suppression or enhancement) due to co-eluting components from the sample matrix.[11][12] These co-extracted components can interact with the analyte in the GC inlet or ion source, affecting its transfer, ionization, and detection.[11] For organophosphorus compounds like TIPP, matrix components can mask active sites in the liner and column, leading to a matrix-induced signal enhancement.[11]

Q2: My TIPP recovery is unexpectedly high (>120%) in spiked samples. Could this be a matrix effect?

A2: Yes, recoveries significantly over 100% often indicate a matrix-induced signal enhancement.[11] This occurs when non-volatile matrix components coat active sites in the GC system, preventing the analyte from adsorbing or degrading and thus increasing the signal compared to a clean solvent standard.[11]

Q3: How can I compensate for matrix effects?

A3: The most common and effective way to compensate for matrix effects is to use matrix-matched calibration.[11][13] This involves preparing your calibration standards in a blank matrix extract that is free of the target analyte. This ensures that the standards and samples experience the same matrix effects, leading to more accurate quantification.[11][12]

Experimental Protocol: Matrix-Matched Calibration

• Prepare Blank Matrix Extract: Select a representative sample that is known to be free of TIPP. Process this sample using your established extraction and cleanup procedure (e.g., QuEChERS, SPE).

• Prepare Stock Standard: Create a high-concentration stock solution of TIPP in a pure solvent (e.g., ethyl acetate).

• Create Calibration Standards: Serially dilute the TIPP stock solution directly into aliquots of the blank matrix extract to create a series of calibration standards at different concentrations.

• Analyze and Quantify: Analyze the matrix-matched standards and your unknown samples using the same GC-MS method. Construct the calibration curve from the matrix-matched standards to quantify TIPP in your samples.

Diagram: Mitigating Matrix Effects

Caption: Using matrix-matched calibration to ensure accurate quantification.

Section 4: Analyte Stability and System Maintenance

The chemical nature of organophosphates and the high temperatures used in GC can sometimes lead to analytical issues.

Q1: I am seeing poor peak shape (tailing) or low response for TIPP. What could be the cause?

A1: Poor peak shape for active compounds like organophosphates can be caused by interaction with active sites within the GC system.[14] These sites can be found in a contaminated inlet liner, the front of the GC column, or the ion source.[11][14] Additionally, some organophosphates can be susceptible to thermal decomposition in a hot GC inlet.[15] Using an ultra-inert liner and column can help minimize these interactions.[14]

Q2: Can my choice of solvent affect peak shape?

A2: Yes. Certain solvents, particularly halogenated ones like dichloromethane (B109758) (DCM), can interact with the hot metal surfaces of the ion source over time.[16] This can lead to the formation of deposits that act as active sites, causing significant peak tailing and loss of sensitivity for analytes.[16] If you observe a gradual deterioration of peak shape after many injections with a halogenated solvent, consider cleaning the ion source and switching to a non-halogenated solvent if possible.[16]

Experimental Protocol: Routine Inlet Maintenance

Regular inlet maintenance is crucial for maintaining good performance. The frequency depends on the cleanliness of your samples.[2][3]

• Cool Down: Ensure the inlet and oven are cool and the carrier gas is turned off.

• Remove Septum Nut: Unscrew the septum nut and remove the septum.

• Remove Liner: Carefully remove the inlet liner using tweezers. Inspect it for visible contamination or septum fragments.

• Clean/Replace: Replace the liner with a new, clean one. It is also good practice to replace the O-ring and the inlet seal (e.g., gold seal) at the same time.[3]

• Reassemble: Reinstall the components, ensuring a good seal.

• Leak Check: After restoring gas flow, perform a leak check to ensure the system is sealed properly.

References

• 1. agilent.com [agilent.com]
• 2. m.youtube.com [m.youtube.com]
• 3. gcms.cz [gcms.cz]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. scribd.com [scribd.com]
• 6. Understanding the Origins of Siloxane Ghost Peaks in Gas Chromatography [restek.com]
• 7. ch.hznu.edu.cn [ch.hznu.edu.cn]
• 8. Interference of the gas chromatography- mass spectrometry instrumental background on the determination of trace cyclic volatile methylsiloxanes and exclusion of it by delayed injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. agilent.com [agilent.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Matrix Effect Evaluation in GC/MS-MS Analysis of Multiple Pesticide Residues in Selected Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Determination of matrix effects occurred during the analysis of organochlorine pesticides in agricultural products using GC-ECD - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. agilent.com [agilent.com]
• 15. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Improving the yield and purity of Triisopropyl phosphate synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of triisopropyl phosphate (B84403) for higher yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing triisopropyl phosphate?

A1: The two most common methods for synthesizing triisopropyl phosphate are:

• Direct Esterification of Phosphorus Oxychloride: This is a widely used industrial and laboratory-scale method involving the reaction of phosphorus oxychloride (POCl₃) with isopropyl alcohol.[1]

• Oxidation of Triisopropyl Phosphite (B83602): This is a two-step process where triisopropyl phosphite is first synthesized and then oxidized to triisopropyl phosphate.[1]

Q2: What are the main factors that influence the yield and purity of triisopropyl phosphate?

A2: Key factors include:

• Reaction Temperature: Temperature control is crucial to prevent side reactions.

• Molar Ratio of Reactants: The stoichiometry of the reactants significantly impacts the completeness of the reaction.

• Presence of a Base: In the phosphorus oxychloride method, a base is often used to neutralize the HCl byproduct.

• Anhydrous Conditions: The presence of water can lead to the formation of undesirable byproducts.

• Purification Method: The choice and execution of the purification technique are critical for achieving high purity.

Q3: What are some common impurities in triisopropyl phosphate synthesis?

A3: Common impurities depend on the synthetic route:

• From Phosphorus Oxychloride: Unreacted starting materials, partially chlorinated intermediates, di-isopropyl hydrogen phosphite, and pyrophosphates.

• From Triisopropyl Phosphite Oxidation: Unreacted triisopropyl phosphite, byproducts from the oxidizing agent, and products of hydrolysis if water is not controlled.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of triisopropyl phosphate.

Synthesis from Phosphorus Oxychloride

Problem 1: Low Yield of Triisopropyl Phosphate

Potential Cause	Recommended Solution
Incomplete Reaction	- Ensure a sufficient molar excess of isopropyl alcohol to phosphorus oxychloride. A molar ratio of at least 3.1:1 (isopropanol:POCl₃) is recommended to drive the reaction to completion. - Increase the reaction time to allow for complete conversion. Monitor the reaction progress using a suitable analytical technique like GC-MS.
Loss of Product During Workup	- Avoid vigorous shaking during aqueous extraction to prevent the formation of stable emulsions. - If an emulsion forms, try adding brine, filtering through Celite, or centrifugation to break it.[2][3][4][5]
Side Reactions	- Maintain a low reaction temperature, especially during the addition of phosphorus oxychloride, to minimize the formation of byproducts. A temperature of 10°C or lower is often recommended for the initial addition.[6] - Use a base (e.g., pyridine, triethylamine, or sodium acetate) to neutralize the HCl byproduct as it forms. This prevents acid-catalyzed side reactions.[7]

Problem 2: Product Contaminated with Acidic Impurities

Potential Cause	Recommended Solution
Residual HCl	- After the reaction, wash the crude product with a dilute aqueous base (e.g., sodium bicarbonate or sodium hydroxide (B78521) solution) to neutralize and remove any remaining HCl.
Formation of Alkylphosphoric Acids	- This can result from the reaction of HCl with the triisopropyl phosphate product.[7] Using a base during the reaction is the most effective preventative measure. - Washing the crude product with a dilute base solution during workup will also remove these acidic impurities.

Synthesis from Oxidation of Triisopropyl Phosphite

Problem 3: Incomplete Oxidation of Triisopropyl Phosphite

Potential Cause	Recommended Solution
Insufficient Oxidizing Agent	- Ensure at least a stoichiometric amount of the oxidizing agent (e.g., iodine, m-CPBA) is used. A slight excess may be beneficial to ensure complete conversion.
Low Reaction Temperature	- While some oxidations can be performed at low temperatures, ensure the temperature is sufficient for the chosen oxidizing agent to react efficiently.

Problem 4: Formation of Iodinated Byproducts (when using Iodine)

Potential Cause	Recommended Solution
Reaction of Iodine with Organic Species	- Iodinated disinfection byproducts can form in the presence of iodine, water, and organic matter.[8][9][10] While the primary reaction is the oxidation of the phosphite, side reactions with the solvent or impurities can occur. - Use a purification method, such as vacuum distillation, that can effectively separate the triisopropyl phosphate from any high-boiling iodinated impurities.
Presence of Water	- The presence of water is necessary for the iodine-mediated oxidation of triisopropyl phosphite to the phosphate.[1] However, excess water can lead to hydrolysis of the phosphite or the final phosphate product. The amount of water should be carefully controlled.

Experimental Protocols

High-Yield Synthesis of Triisopropyl Phosphate from Phosphorus Oxychloride

This protocol is adapted from a patented procedure with a reported yield of 97% and purity of ≥99.5%.[6]

Materials:

• Isopropyl alcohol (8 mol, 480.8 g)

• Acetone (3.2 mol, 92.9 g)

• Phosphorus oxychloride (1.6 mol, 245.33 g)

• Sodium isopropoxide solution (containing 20.5 g isopropanol)

Procedure:

• In a 2 L three-port flask, combine isopropyl alcohol and acetone.

• Cool the mixture to below 10°C with stirring.

• Slowly add phosphorus oxychloride dropwise, maintaining the temperature below 10°C. The addition should take approximately 50 minutes.

• After the addition is complete, stir for an additional 10 minutes.

• Heat the mixture to 30°C under vacuum (10 mmHg) and maintain these conditions for 3 hours.

• After the reaction is complete, add the sodium isopropoxide solution and stir for one hour.

• Cool the mixture and add water to dissolve the sodium chloride byproduct.

• Separate the organic phase and wash it with water until neutral.

• Remove water and low-boiling components (isopropanol and acetone) by reduced pressure distillation.

• The crude product is then purified by fractional distillation under reduced pressure to yield triisopropyl phosphate.

Data Presentation

Table 1: Physical and Chemical Properties of Triisopropyl Phosphate

Property	Value	Reference
Molecular Formula	C₉H₂₁O₄P	[6][11]
Molecular Weight	224.23 g/mol	[6][11]
Appearance	Colorless liquid	[11]
Boiling Point	224 °C (lit.)
Density	0.970 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.4070 (lit.)

Visualizations

Caption: Workflow for the synthesis of triisopropyl phosphate from phosphorus oxychloride.

Caption: Two-step synthesis of triisopropyl phosphate via oxidation of triisopropyl phosphite.

Caption: Troubleshooting workflow for low yield in triisopropyl phosphate synthesis.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. Tips & Tricks [chem.rochester.edu]
• 3. Workup [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 7. Solvent-Free Microwave Synthesis of Trialkylphosphates – Oriental Journal of Chemistry [orientjchem.org]
• 8. Formation of iodinated disinfection by-products during oxidation of iodide-containing waters with chlorine dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Formation of Iodinated Disinfection Byproducts (I-DBPs) in Drinking Water: Emerging Concerns and Current Issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparison of byproduct formation in waters treated with chlorine and iodine: relevance to point-of-use treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]

Side reactions and byproduct formation in Triisopropyl phosphate synthesis.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to side reactions and byproduct formation during the synthesis of triisopropyl phosphate (B84403) (TIPP).

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for triisopropyl phosphate (TIPP)?

A1: There are two primary methods for synthesizing TIPP:

• Direct Esterification of Phosphorus Oxychloride: This is a common industrial method involving the direct reaction of phosphorus oxychloride (POCl₃) with isopropyl alcohol.[1]

• Two-Step Synthesis via Triisopropyl Phosphite (B83602): This method involves the synthesis of triisopropyl phosphite from phosphorus trichloride (B1173362) (PCl₃) and isopropyl alcohol, followed by its oxidation to triisopropyl phosphate.[1]

Q2: What are the most common byproducts in TIPP synthesis?

A2: The common byproducts depend on the synthetic route.

• In the direct esterification of POCl₃, byproducts include hydrogen chloride (HCl) , chlorinated phosphate intermediates (e.g., isopropyl dichlorophosphate (B8581778) and diisopropyl chlorophosphate), and dialkylphosphoric acids .

• In the two-step synthesis, potential byproducts include diisopropyl hydrogen phosphite and residual unoxidized triisopropyl phosphite .

Q3: How does hydrogen chloride (HCl) affect the synthesis?

A3: Hydrogen chloride is a significant byproduct in the direct synthesis from POCl₃. If not effectively removed, it can react with the triisopropyl phosphate product to form dialkylphosphoric acid, reducing the final yield.[2] Its presence can also contribute to other side reactions.

Q4: What is the significance of diisopropyl hydrogen phosphite as an impurity?

A4: Diisopropyl hydrogen phosphite is a common impurity in the synthesis of the triisopropyl phosphite intermediate. It does not participate in the subsequent oxidation step to form TIPP and can be challenging to remove from the final product, impacting its purity.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of triisopropyl phosphate.

Problem 1: Low Yield of Triisopropyl Phosphate

Potential Cause	Troubleshooting/Corrective Action	Relevant Side Reactions/Issues
Incomplete Reaction	- Ensure the correct stoichiometric ratio of reactants. An excess of isopropyl alcohol is often used to drive the reaction to completion. - Increase reaction time or temperature as per the protocol, but monitor for byproduct formation. - For the direct POCl₃ method, ensure efficient removal of HCl gas, as its accumulation can inhibit the forward reaction.	Incomplete substitution of chlorine atoms on POCl₃.
Loss of Product during Workup	- Optimize the extraction and washing steps to minimize the loss of TIPP in the aqueous phase. - Ensure complete phase separation during aqueous washes.	TIPP has some, albeit limited, solubility in water.
Side Reactions Consuming Reactants	- In the two-step method, ensure the absence of water to prevent the hydrolysis of PCl₃. - Control the temperature to minimize competing side reactions.	Hydrolysis of PCl₃ or POCl₃.

Problem 2: Product Contamination with Chlorinated Byproducts

Potential Cause	Troubleshooting/Corrective Action	Relevant Side Reactions/Issues
Insufficient Reaction Time or Temperature	- Increase the reaction time and/or temperature to ensure complete substitution of all chlorine atoms on the phosphorus oxychloride.	The reaction of POCl₃ with isopropanol (B130326) occurs in a stepwise manner. Incomplete reaction leads to the presence of isopropyl dichlorophosphate and diisopropyl chlorophosphate.
Poor Mixing	- Ensure efficient and vigorous stirring throughout the reaction to maintain a homogeneous mixture and promote complete reaction.	Localized areas of low isopropanol concentration can lead to incomplete substitution.

Problem 3: Presence of Acidic Impurities in the Final Product

Potential Cause	Troubleshooting/Corrective Action	Relevant Side Reactions/Issues
Inefficient HCl Removal (Direct POCl₃ Method)	- Apply a vacuum during the reaction to facilitate the removal of HCl gas. - Use a nitrogen sparge to help carry away the dissolved HCl. - Incorporate a base (e.g., a tertiary amine) to scavenge the HCl as it is formed.	HCl can react with TIPP to form acidic dialkylphosphoric acids.
Hydrolysis of Phosphorus Precursors	- Use anhydrous reagents and solvents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the ingress of atmospheric moisture.	PCl₃ and POCl₃ are highly susceptible to hydrolysis, forming phosphoric acid and HCl.

Experimental Protocols

Protocol 1: Synthesis of Triisopropyl Phosphate from Phosphorus Oxychloride

This protocol is adapted from a patented industrial method.

Materials:

• Isopropyl alcohol

• Phosphorus oxychloride (POCl₃)

• Acetone

• Sodium isopropoxide solution in isopropanol

Procedure:

• In a 2L three-necked flask, charge 480.8g (8 mol) of isopropanol and 92.9g (3.2 mol) of acetone.

• Stir the mixture and cool to below 10°C.

• While maintaining the temperature below 10°C, slowly add 245.33g (1.6 mol) of phosphorus oxychloride dropwise over 50 minutes.

• After the addition is complete, stir for an additional 10 minutes.

• Heat the mixture to 30°C under a vacuum of 10 mmHg and maintain these conditions for 3 hours.

• At the end of the reaction, add a solution containing 20.5g of sodium isopropoxide in isopropanol and stir for one hour.

• Cool the mixture and wash with water to remove the sodium chloride precipitate.

• Separate the organic phase and wash it until neutral.

• Remove water and low-boiling components by reduced pressure distillation to obtain crude triisopropyl phosphate.

• Fractionally distill the crude product under reduced pressure to obtain pure triisopropyl phosphate.

Expected Outcome:

• Yield: ~97%

• Purity: ≥99.5%

Protocol 2: Two-Step Synthesis of Triisopropyl Phosphate via Triisopropyl Phosphite

Step 1: Synthesis of Triisopropyl Phosphite

Materials:

• Phosphorus trichloride (PCl₃)

• Anhydrous isopropyl alcohol

• Tertiary amine (e.g., diethylaniline)

• Dry petroleum ether (solvent)

Procedure:

• In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser, place a solution of anhydrous isopropyl alcohol and diethylaniline in dry petroleum ether.

• Cool the flask in a cold-water bath.

• With vigorous stirring, add a solution of PCl₃ in dry petroleum ether dropwise at a rate that maintains gentle reflux.

• After the addition is complete, heat the mixture under gentle reflux for 1 hour with continued stirring.

• Cool the reaction mixture and filter to remove the diethylaniline hydrochloride precipitate.

• Wash the filter cake with dry petroleum ether.

• Combine the filtrate and washings and concentrate by distillation to remove the solvent.

• Distill the residue under reduced pressure to obtain pure triisopropyl phosphite.

Step 2: Oxidation of Triisopropyl Phosphite to Triisopropyl Phosphate

Materials:

• Triisopropyl phosphite

• Oxidizing agent (e.g., iodine in the presence of water, or m-chloroperbenzoic acid (mCPBA))

Procedure (General):

• Dissolve the triisopropyl phosphite in a suitable solvent.

• Slowly add the oxidizing agent while monitoring the reaction temperature.

• After the reaction is complete (monitored by TLC or GC), perform an appropriate workup to remove the spent oxidizing agent and any byproducts.

• Purify the resulting triisopropyl phosphate by distillation under reduced pressure.

Visualizing Reaction Pathways and Troubleshooting Logic

Diagram 1: Synthesis Pathways of Triisopropyl Phosphate

Caption: Primary synthetic routes to triisopropyl phosphate.

Diagram 2: Troubleshooting Logic for Low Product Purity

Caption: Decision tree for troubleshooting low purity in TIPP synthesis.

References

• 1. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Long-Term Stability of Triisopropyl Phosphate in Formulations

Welcome to the technical support center for Triisopropyl phosphate (B84403) (TIPP). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the long-term stability of TIPP in various formulations. Here, you will find troubleshooting guidance, frequently asked questions, experimental protocols, and key stability data to support your research and development efforts.

Troubleshooting Guide: Common Stability Issues with Triisopropyl Phosphate

This guide provides solutions to specific issues you may encounter during your experiments with TIPP formulations.

Issue ID	Question	Possible Causes	Recommended Solutions
TIPP-S-01	My TIPP formulation is showing a decrease in potency over time. What could be the cause?	- Hydrolysis: TIPP is susceptible to hydrolysis, especially in the presence of moisture and at non-neutral pH. This breaks down TIPP into diisopropyl phosphate (DIPP) and monoisopropyl phosphate (MIPP).- Thermal Degradation: Elevated temperatures can cause the breakdown of TIPP.- Excipient Incompatibility: Certain excipients can react with TIPP, leading to its degradation.	- Control Moisture: Minimize exposure to moisture during manufacturing and storage. Consider using desiccants in packaging. - pH Optimization: Maintain the formulation pH as close to neutral as possible. Use appropriate buffer systems if necessary.- Temperature Control: Store the formulation at recommended temperatures and avoid exposure to heat. - Excipient Compatibility Screening: Conduct compatibility studies with all excipients before finalizing the formulation.
TIPP-S-02	I am observing the formation of acidic degradants in my liquid TIPP formulation. How can I prevent this?	- Hydrolysis: The primary degradation pathway for TIPP is hydrolysis, which produces acidic byproducts like DIPP and MIPP, lowering the pH of the formulation.	- pH Control: Use a suitable buffer system (e.g., phosphate or citrate (B86180) buffer) to maintain a stable pH. - Aqueous vs. Non-Aqueous: If feasible for your application, consider a non-aqueous or low-water-content formulation to minimize hydrolysis.
TIPP-S-03	My formulation containing TIPP has changed in physical appearance (e.g., color change, precipitation). What is happening?	- Degradation Products: The degradation products of TIPP may have different solubility profiles, leading to precipitation.- Excipient Interaction: Incompatibility with an excipient could be causing a chemical reaction that results in a color change or precipitate formation.	- Characterize Precipitate: Isolate and identify the precipitate to confirm if it is a TIPP degradant or a product of an excipient interaction.- Forced Degradation Studies: Perform forced degradation studies to identify potential degradation products and their physical characteristics.[1][2]- Reformulate: If an excipient interaction is confirmed, replace the incompatible excipient with a suitable alternative.
TIPP-S-04	How can I determine the shelf-life of my TIPP formulation?	- Lack of Stability Data: Insufficient data on the degradation rate of TIPP under various storage conditions.	- Long-Term and Accelerated Stability Studies: Conduct stability studies under ICH-recommended conditions (e.g., 25°C/60% RH, 40°C/75% RH).[3][4]- Kinetic Modeling: Use the data from accelerated studies to model the degradation kinetics and predict the shelf-life using approaches like the Arrhenius equation.[5]

Frequently Asked Questions (FAQs)

What are the primary degradation pathways for Triisopropyl phosphate?

The two main degradation pathways for TIPP are hydrolysis and thermal degradation.

• Hydrolysis: In the presence of water, TIPP can hydrolyze to form diisopropyl phosphate (DIPP) and subsequently monoisopropyl phosphate (MIPP), releasing isopropanol (B130326) at each step. This reaction is catalyzed by acidic or basic conditions.

• Thermal Degradation: At elevated temperatures, TIPP can decompose. The bulky isopropyl groups contribute to its relative thermal stability compared to other alkyl phosphates, but degradation can still occur under significant thermal stress, leading to the cleavage of C-O and P-O bonds.[6]

What are the major degradation products of Triisopropyl phosphate?

The primary degradation products resulting from hydrolysis are Diisopropyl phosphate (DIPP) and Monoisopropyl phosphate (MIPP). Thermal degradation can lead to a more complex mixture of breakdown products.

How do pH and temperature affect the stability of TIPP?

Both pH and temperature are critical factors influencing the stability of TIPP.

• pH: TIPP is most stable at a neutral pH. The rate of hydrolysis increases significantly in both acidic and alkaline conditions. Under acidic conditions, the phosphoryl oxygen is protonated, making the phosphorus atom more susceptible to nucleophilic attack by water.[6]

• Temperature: Higher temperatures accelerate the rate of both hydrolysis and thermal degradation, following the principles of chemical kinetics.

Which analytical techniques are suitable for monitoring the stability of TIPP?

Several analytical techniques can be used to monitor the stability of TIPP and quantify its degradation products:

• High-Performance Liquid Chromatography (HPLC): A stability-indicating HPLC method with UV detection is a common and reliable technique for separating and quantifying TIPP and its non-volatile degradation products like DIPP and MIPP.[1][2]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for identifying and quantifying volatile impurities and thermal degradation products of TIPP.[7][8][9]

How can I select compatible excipients for my TIPP formulation?

Excipient compatibility is crucial for the long-term stability of TIPP.

• Initial Screening: Begin by reviewing the chemical nature of your intended excipients. Avoid excipients with reactive functional groups or high moisture content. For example, reducing sugars like lactose (B1674315) can be problematic, and lubricants like magnesium stearate (B1226849) have been shown to be incompatible with some active pharmaceutical ingredients.[2][10][11][12][13]

• Compatibility Studies: Conduct isothermal stress testing by preparing binary mixtures of TIPP with each excipient (typically in a 1:1 ratio) and exposing them to accelerated conditions (e.g., 40°C/75% RH) for a set period.[13]

• Analytical Testing: Analyze the stressed samples using a stability-indicating method (e.g., HPLC) to check for the appearance of degradation products or a significant loss of TIPP.[13]

Data Presentation

Table 1: Factors Influencing Triisopropyl Phosphate Stability

Factor	Effect on Stability	Mechanism	Recommendations
pH	Decreased stability at acidic and alkaline pH.	Catalysis of hydrolysis.	Maintain pH as close to neutral as possible. Use buffers if necessary.
Temperature	Decreased stability at elevated temperatures.	Increased rate of hydrolysis and thermal degradation.	Store at controlled room temperature or as determined by stability studies.
Moisture	Decreased stability.	Facilitates hydrolysis.[14]	Minimize water content in the formulation and protect from humidity.
Light	Generally stable, but photostability studies are recommended for final formulations.	Potential for photodegradation depending on the formulation matrix.	Store in light-resistant containers if photostability is a concern.
Oxygen	Generally stable to oxidation under normal conditions.	Oxidative degradation is possible under specific conditions (e.g., presence of oxidizing agents).	Store under an inert atmosphere (e.g., nitrogen) if oxidation is a concern.

Table 2: Hydrolysis Rate of Structurally Similar Phosphate Esters as a Function of pH and Temperature

Compound	pH	Temperature (°C)	Pseudo-First-Order Rate Constant (k)	Reference
Tris(1-chloro-2-propyl) phosphate (TCPP)	7	25	0.0035 min⁻¹ (in UV/H₂O₂ system)	[15]
Tris(1-chloro-2-propyl) phosphate (TCPP)	Not specified	Not specified	0.1653 min⁻¹ (in UV/persulfate system)	[16]
Bis(p-nitrophenyl) phosphate	13	95	3.25 x 10⁻³ s⁻¹	[17]
Methyl-p-nitrophenyl phosphate	13	95	5.75 x 10⁻⁴ s⁻¹	[17]

Experimental Protocols

Protocol 1: Stability-Indicating HPLC-UV Method for TIPP and its Hydrolysis Products

This protocol provides a general framework for developing a stability-indicating HPLC method. Method optimization and validation are essential for specific formulations.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Mobile Phase and Gradient:

  • Mobile Phase A: 25 mM potassium dihydrogen phosphate buffer (pH adjusted to 6.1).[5]

  • Mobile Phase B: Acetonitrile.[5]

  • A gradient elution is recommended to separate TIPP from its more polar degradation products. An example gradient could be:

    • 0-15 min: 95% A, 5% B to 80% A, 20% B

    • 15-25 min: 80% A, 20% B to 40% A, 60% B

    • 25-30 min: Hold at 40% A, 60% B

    • 30-35 min: Return to initial conditions

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm (TIPP and its degradation products lack a strong chromophore, so low UV is necessary).

• Sample Preparation:

  • Accurately weigh and dissolve the formulation in a suitable solvent (e.g., acetonitrile/water mixture) to achieve a target TIPP concentration within the linear range of the method.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Forced Degradation Study:

  • To ensure the method is stability-indicating, perform forced degradation studies on a sample of TIPP.

    • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat at 80°C for 48 hours.

    • Photodegradation: Expose to UV light (e.g., 254 nm) for 24 hours.

  • Analyze the stressed samples to ensure that the degradation products are well-resolved from the parent TIPP peak and from each other.

Protocol 2: GC-MS Method for Impurity Profiling of TIPP

This protocol outlines a general approach for the analysis of volatile and semi-volatile impurities in TIPP.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS).

  • Capillary column suitable for semi-volatile compounds (e.g., 30 m x 0.25 mm I.D. x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).[8]

• GC Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp at 10°C/min to 280°C.

    • Hold at 280°C for 5 minutes.

  • Injection Mode: Splitless or split, depending on the concentration of impurities.

• MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Mass Range: Scan from m/z 40 to 400.

• Sample Preparation:

  • Dilute the TIPP sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate).

  • The concentration should be optimized to avoid column and detector overload.

Mandatory Visualizations

Caption: Hydrolysis degradation pathway of Triisopropyl phosphate (TIPP).

Caption: General workflow for a TIPP formulation stability study.

References

• 1. Separation of Triisopropyl phosphate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Common Issues in Packaging Stability Studies and How to Resolve Them – StabilityStudies.in [stabilitystudies.in]
• 5. Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. biomedres.us [biomedres.us]
• 10. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. pharmaexcipients.com [pharmaexcipients.com]
• 13. scispace.com [scispace.com]
• 14. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]
• 15. Degradation of tri(2-chloroisopropyl) phosphate by the UV/H2O2 system: Kinetics, mechanisms and toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Oxidation degradation of tris-(2-chloroisopropyl) phosphate by ultraviolet driven sulfate radical: Mechanisms and toxicology assessment of degradation intermediates using flow cytometry analyses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]

Technical Support Center: Overcoming Solubility Challenges of Triisopropyl Phosphate (TIPP) in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address the solubility issues of Triisopropyl phosphate (B84403) (TIPP) in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is the intrinsic water solubility of Triisopropyl phosphate (TIPP)?

Q2: My TIPP solution is cloudy. What are the possible causes and how can I fix it?

A cloudy solution typically indicates that the concentration of TIPP has exceeded its solubility limit in the aqueous medium, leading to the formation of a fine precipitate or an emulsion.

Troubleshooting Steps:

• Increase Sonication/Agitation: Ensure vigorous and prolonged mixing to aid dissolution.

• Gentle Heating: Slightly warming the solution can increase the solubility of many compounds, including TIPP.[1] However, be cautious as excessive heat can lead to degradation.

• pH Adjustment: The stability and solubility of some organophosphates can be influenced by pH. While specific data for TIPP is limited in the search results, exploring a pH range might be beneficial.

• Employ a Solubilization Technique: If the above steps are insufficient, consider using co-solvents, surfactants, or cyclodextrins as detailed in the following questions.

Q3: How can I use co-solvents to improve the solubility of TIPP?

Co-solvents are water-miscible organic solvents that can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous medium.

Recommended Co-solvents:

• Ethanol

• Propylene glycol (PG)

• Polyethylene glycol (PEG), particularly PEG 400

• Glycerin

• Dimethyl sulfoxide (B87167) (DMSO)

• Dimethylformamide (DMF)

Experimental Protocol: Co-solvent Method

• Prepare a stock solution of TIPP in a suitable water-miscible organic co-solvent (e.g., Ethanol, PEG 400).

• In a separate vessel, prepare the desired aqueous buffer or medium.

• With continuous stirring, slowly add the TIPP stock solution dropwise to the aqueous medium.

• Monitor for any signs of precipitation. If cloudiness appears, you may need to increase the proportion of the co-solvent.

• It is recommended to start with a low concentration of the co-solvent and gradually increase it to find the optimal ratio that maintains TIPP solubility without negatively impacting your experimental system.

Below is a logical workflow for selecting and using a co-solvent to enhance TIPP solubility.

Co-solvent method workflow for TIPP solubilization.

Q4: Can surfactants be used to dissolve TIPP in water?

Yes, surfactants can be highly effective in solubilizing poorly water-soluble drugs and compounds like TIPP.[5][6] Above their critical micelle concentration (CMC), surfactant molecules form micelles that can encapsulate hydrophobic molecules, thereby increasing their apparent solubility in water.

Commonly Used Surfactants in Pharmaceutical Formulations:

• Non-ionic: Polysorbates (e.g., Tween® 80), Polyoxyethylated castor oil (e.g., Kolliphor® EL), Polyoxyethylated glycerides.

• Anionic: Sodium lauryl sulfate (B86663) (SLS).

• Cationic: Cetyltrimethylammonium bromide (CTAB).

Experimental Protocol: Surfactant Micellization Method

• Select a surfactant that is compatible with your experimental system. Non-ionic surfactants are often preferred due to their lower potential for irritation.[7]

• Prepare an aqueous solution of the surfactant at a concentration above its CMC.

• Add the desired amount of TIPP to the surfactant solution.

• Agitate the mixture (e.g., using a magnetic stirrer or sonicator) until the TIPP is fully dispersed and the solution is clear. The micellar encapsulation of TIPP should result in a stable aqueous formulation.

The following diagram illustrates the process of using surfactants for TIPP solubilization.

Workflow for solubilizing TIPP using surfactants.

Q5: What are cyclodextrins and how can they enhance TIPP solubility?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[8][9] They can form inclusion complexes with poorly soluble molecules like TIPP, effectively encapsulating the hydrophobic guest molecule and increasing its solubility in water.[8][9]

Commonly Used Cyclodextrins:

• α-Cyclodextrin (α-CD)

• β-Cyclodextrin (β-CD) : Has low water solubility itself.[8]

• γ-Cyclodextrin (γ-CD)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD): A more water-soluble derivative of β-CD.[9]

Experimental Protocol: Cyclodextrin (B1172386) Inclusion Complexation

• Selection of Cyclodextrin: The choice of cyclodextrin depends on the size and shape of the guest molecule (TIPP).

• Preparation of the Complex:

  • Kneading Method: Make a paste of the cyclodextrin with a small amount of water. Add TIPP and knead thoroughly. Dry the mixture to obtain a powder.

  • Co-precipitation Method: Dissolve the cyclodextrin in water. Add a solution of TIPP in an organic solvent. Stir until the organic solvent evaporates, leading to the co-precipitation of the inclusion complex.

  • Freeze-Drying Method: Dissolve both the cyclodextrin and TIPP in a suitable solvent system. Freeze the solution and then lyophilize to obtain a dry powder of the inclusion complex.

• Dissolution: The resulting powder can then be dissolved in the aqueous medium.

The following diagram outlines the logical steps for using cyclodextrins.

Using cyclodextrins to improve TIPP solubility.

Quantitative Data Summary

The following table summarizes the solubility characteristics of TIPP and the general effects of different solubilization methods. Specific quantitative solubility data for TIPP in various formulations were not available in the initial search results and would require experimental determination.

Parameter	Value / Observation	References
Solubility in Water	Insoluble / Limited solubility	[1][2][3]
Solubility in Organic Solvents	Soluble in alcohols, ethers, and other organic solvents.	[1][3][4]
Effect of Temperature	Solubility may increase with temperature.	[1]
Co-solvents	Can significantly increase solubility by reducing solvent polarity.	[10][11]
Surfactants	Form micelles to encapsulate and solubilize TIPP.	[5][6]
Cyclodextrins	Form inclusion complexes to enhance aqueous solubility.	[8][9]

Analytical Methods for TIPP Concentration Determination

To quantitatively assess the solubility of TIPP in your formulations, the following analytical techniques can be employed:

• Gas Chromatography with Flame Ionization Detection (GC-FID): A common method for the analysis of organophosphates.

• Spectrophotometry: After forming a colored complex, the concentration of phosphate can be determined. For instance, a molybdate (B1676688) complex turns blue in the presence of phosphates.[12][13]

Experimental Protocol: Spectrophotometric Determination of Phosphate

This protocol provides a general guideline for determining the concentration of phosphate, which can be adapted for TIPP after appropriate sample preparation (e.g., hydrolysis to orthophosphate).

• Sample Preparation: Hydrolyze the TIPP in your sample to orthophosphate. This can be achieved through acid digestion.

• Reagent Preparation:

  • Ammonium (B1175870) molybdate solution

  • Antimony potassium tartrate solution

  • Ascorbic acid solution

• Color Development:

  • To a known volume of the prepared sample, add the ammonium molybdate and antimony potassium tartrate solutions.

  • Add ascorbic acid to reduce the complex, which will result in the formation of an intensely blue-colored solution.

• Measurement:

  • Allow the color to develop for a specific time.

  • Measure the absorbance of the solution at a wavelength of approximately 880 nm using a spectrophotometer.

• Quantification:

  • Prepare a calibration curve using standard solutions of known phosphate concentrations.

  • Determine the phosphate concentration in your sample by comparing its absorbance to the calibration curve.

For detailed procedures, refer to standard methods such as EPA Method 365.1 or ISO 6878.[14][15]

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. Triisopropyl phosphite | CAS#:116-17-6 | Chemsrc [chemsrc.com]
• 3. Triisopropyl phosphite | 116-17-6 [chemicalbook.com]
• 4. Triisopropyl phosphite | C9H21O3P | CID 8304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. oatext.com [oatext.com]
• 9. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bepls.com [bepls.com]
• 11. researchgate.net [researchgate.net]
• 12. mse.engineering.ucdavis.edu [mse.engineering.ucdavis.edu]
• 13. Phosphate Determination in Water [sigmaaldrich.com]
• 14. helda.helsinki.fi [helda.helsinki.fi]
• 15. epa.gov [epa.gov]

Technical Support Center: Optimizing GC Analysis of Triisopropyl Phosphate (TIPP)

Welcome to our dedicated technical support center for the gas chromatography (GC) analysis of Triisopropyl phosphate (B84403) (TIPP). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the GC analysis of TIPP.

Question: Why am I seeing no peaks or very small peaks for TIPP?

Answer:

Several factors could lead to the absence or diminished size of your TIPP peak. A systematic check of your GC system is the most effective approach to identify the root cause.[1]

• Injection Issues:

  • No Sample Injected: Verify that the syringe is correctly drawing and injecting the sample.[1] For autosamplers, ensure the vial contains sufficient sample and the correct injection volume is programmed.

  • Syringe Problems: The syringe could be blocked or leaking. Try a manual injection with a new, clean syringe.[1]

• System Leaks: A leak in the injector, column fittings, or gas lines can prevent the sample from reaching the detector.[1] Perform a thorough leak check of the system.

• Incorrect Temperatures: Ensure the injector and detector temperatures are set appropriately for TIPP. An injector temperature that is too low will result in incomplete vaporization, while a detector that is not at the correct temperature will not produce a signal.[1]

• Column Installation: Improperly installed columns can lead to leaks and sample loss.[1] Re-install the column, ensuring clean, square cuts and correct ferrule placement.

• Detector Gas Flow: Verify that the detector gases (e.g., hydrogen and air for an FID) are turned on and set to the correct flow rates.[2]

Question: My TIPP peak is tailing. What are the possible causes and solutions?

Answer:

Peak tailing is a common issue in GC analysis and can be caused by several factors.

• Active Sites: Tailing can occur due to interactions between the analyte and active sites in the injector liner, on the column, or in the inlet.[3]

  • Solution: Use a deactivated inlet liner and a high-quality, inert GC column. If you suspect column activity, conditioning the column at a high temperature may help. In some cases, replacing the column is necessary.[3]

• Column Overload: Injecting too much sample can lead to peak tailing.[4]

  • Solution: Reduce the injection volume or dilute your sample. You can also increase the split ratio to introduce less sample onto the column.[4]

• Improper Column Installation: A poorly cut column or incorrect installation can create dead volume, leading to peak tailing.[5]

  • Solution: Re-cut the column ensuring a clean, square cut and reinstall it according to the manufacturer's instructions.

• Low Injector Temperature: If the injector temperature is too low, the sample may not vaporize quickly and efficiently, causing tailing.

  • Solution: Increase the injector temperature. However, be careful not to exceed the thermal stability of TIPP.

Question: I am observing peak fronting for my TIPP analysis. What should I do?

Answer:

Peak fronting is less common than tailing but can still occur.

• Column Overload: Similar to tailing, injecting too much sample can also cause fronting.

  • Solution: Decrease the injection volume or increase the split ratio.[4]

• Improper Column Installation: An incorrect column installation can sometimes lead to fronting.

  • Solution: Reinstall the column carefully.[4]

• Sample Condensation: If the initial oven temperature is too low, the sample may condense at the head of the column, leading to fronting.

  • Solution: Increase the initial oven temperature, but ensure it is still low enough for good focusing of early eluting peaks.

Question: Why are my retention times for TIPP shifting between injections?

Answer:

Retention time shifts can compromise the reliability of your analysis.

• Leaks: Leaks in the system can cause fluctuations in the carrier gas flow rate, leading to retention time shifts.

  • Solution: Perform a thorough leak check.

• Flow Rate Instability: Issues with the electronic pressure control (EPC) or a faulty gas regulator can cause inconsistent flow rates.

  • Solution: Check and stabilize the carrier gas flow rate.

• Column Issues: Column degradation or contamination can alter the stationary phase chemistry, affecting retention times.

  • Solution: Condition or replace the column.

• Oven Temperature Fluctuations: Inconsistent oven temperature control will lead to variable retention times.

  • Solution: Verify the stability and accuracy of the GC oven temperature.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting injection parameters for TIPP analysis?

A1: For organophosphate esters like TIPP, a good starting point for injection parameters would be:

• Injector Temperature: 250-280 °C[6][7]

• Injection Mode: Splitless or split injection, depending on the sample concentration. For trace analysis, splitless injection is preferred.[6][8]

• Injection Volume: 1 µL[6]

• Split Ratio (if applicable): Start with a moderate split ratio (e.g., 20:1 or 50:1) and optimize based on peak shape and sensitivity.

Q2: Which GC column is best suited for TIPP analysis?

A2: A mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5ms, DB-5ms), is commonly used and generally provides good peak shape and resolution for organophosphate esters.[6][7]

Q3: How can I improve the sensitivity of my TIPP analysis?

A3: To enhance sensitivity:

• Use Splitless Injection: This technique transfers the entire injected sample onto the column, maximizing the analyte amount.[8]

• Optimize Detector Parameters: Ensure your detector (e.g., NPD, FPD, or MS) is tuned and operating at optimal sensitivity for phosphorus-containing compounds.[2]

• Sample Preparation: Concentrate your sample before injection if possible.

• Large Volume Injection (LVI): If your GC system is equipped with a suitable inlet, LVI can significantly increase the amount of sample introduced, thereby improving detection limits.[5]

Q4: What should I do if I see ghost peaks in my chromatogram?

A4: Ghost peaks are peaks that appear in a blank run or are not part of the injected sample.

• Contaminated Syringe: The injection syringe may be contaminated from previous injections.

  • Solution: Clean the syringe thoroughly or use a new one.

• Septum Bleed: The septum in the injector can degrade at high temperatures and release volatile compounds.

  • Solution: Use a high-quality, low-bleed septum and replace it regularly.

• Carryover: Sample from a previous, more concentrated injection may be carried over.

  • Solution: Run several blank injections after a high-concentration sample. Clean the injector liner and syringe.

Experimental Protocols

Standard GC-MS Method for Organophosphate Ester Analysis

This protocol provides a general procedure for the analysis of organophosphate esters, which can be adapted for TIPP.

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: HP-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.[7]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[6][7]

• Injector:

  • Mode: Splitless[6][7]

  • Temperature: 280 °C[6][7]

  • Injection Volume: 1 µL[6]

• Oven Temperature Program:

  • Initial Temperature: 70 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 200 °C.

  • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes.[6]

• MS Interface Temperature: 280 °C[6]

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Acquisition Mode: Selected Ion Monitoring (SIM) for higher sensitivity and selectivity, or full scan for qualitative analysis.

Data Presentation

Table 1: Recommended GC Injection Parameters for Triisopropyl Phosphate (TIPP) Analysis

Parameter	Recommended Value	Notes
Injector Temperature	250 - 280 °C	Higher temperatures promote rapid vaporization but can risk thermal degradation.
Injection Mode	Splitless or Split	Use splitless for trace analysis and split for higher concentration samples.
Injection Volume	0.5 - 2.0 µL	Larger volumes can be used with techniques like Large Volume Injection (LVI).
Split Ratio	10:1 to 100:1	Optimize based on analyte concentration and desired sensitivity.
Septum Purge Flow	1 - 3 mL/min	Helps to prevent contamination from the septum.
Inlet Liner	Deactivated, glass wool packed	A deactivated liner is crucial to prevent analyte degradation and adsorption.

Visualizations

Caption: Troubleshooting workflow for common TIPP GC analysis issues.

Caption: Logical relationship of GC parameter optimization for TIPP analysis.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. hpst.cz [hpst.cz]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 5. agilent.com [agilent.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. benchchem.com [benchchem.com]
• 8. microbiozindia.com [microbiozindia.com]

Technical Support Center: Purification of Triisopropyl Phosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of triisopropyl phosphate (B84403) (TiPP) from common reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of triisopropyl phosphate?

A1: The byproducts largely depend on the synthetic route:

• From Phosphorus Oxychloride (POCl₃) and Isopropyl Alcohol: The primary byproduct is hydrogen chloride (HCl).[1] Incomplete reaction can also leave residual isopropyl alcohol and partially substituted chlorophosphate intermediates.

• From Oxidation of Triisopropyl Phosphite (B83602): The crude product may contain unreacted triisopropyl phosphite, which is a common precursor.[1][2] Side products from the synthesis of the phosphite precursor itself can also be present, such as diisopropyl hydrogen phosphite, especially if reaction conditions are not anhydrous or if there is insufficient base.[3]

Q2: What is the standard purification strategy for crude triisopropyl phosphate?

A2: A typical multi-step purification process is employed to achieve high purity:

• Neutralization: The crude reaction mixture is first treated with a basic solution, such as sodium isopropoxide, to neutralize acidic byproducts like HCl.[1][4]

• Washing: The organic layer is washed multiple times with water until it becomes neutral.[1][4]

• Drying: Residual water is removed from the organic phase using a drying agent or by distillation under reduced pressure.[1]

• Fractional Distillation: The final and most critical step is fractional distillation under reduced pressure (vacuum) to separate the pure triisopropyl phosphate from lower-boiling impurities and any remaining starting materials.[1][4]

Q3: Can chromatography be used to purify triisopropyl phosphate?

A3: While fractional distillation is the most common industrial and lab-scale method for bulk purification, chromatographic techniques are valuable for specific applications.[1][5] Solid-phase extraction (SPE) can be used for sample preparation or removal of specific impurities, particularly in analytical contexts.[1] For high-purity applications or difficult separations, column chromatography is a viable, albeit less common for large scales, alternative.[5]

Q4: What purity and yield can I expect from a typical purification process?

A4: With a carefully executed neutralization, washing, and vacuum fractional distillation procedure, it is possible to achieve high purity and yield. Reported procedures have achieved a final purity of ≥99.5% with an overall yield of around 97.0%.[4]

Troubleshooting Guide

Problem 1: The organic layer is difficult to separate from the aqueous layer during washing.

• Possible Cause: Emulsion formation, which can be caused by vigorous shaking or the presence of partially hydrolyzed intermediates acting as surfactants.

• Solution:

  • Allow the mixture to stand for a longer period in the separatory funnel.

  • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help break the emulsion.

  • If the emulsion persists, filter the mixture through a pad of celite or glass wool.

Problem 2: The final product is still acidic after washing.

• Possible Cause: Insufficient neutralization or washing steps. Hydrolysis of remaining intermediates during workup can also regenerate acidic species.[6]

• Solution:

  • Ensure a slight excess of the neutralizing agent was used initially.

  • Increase the number of water washes.

  • Check the pH of the aqueous layer after each wash using pH paper to ensure neutrality is reached before proceeding.

Problem 3: The yield is significantly lower than expected after distillation.

• Possible Cause:

  • Product loss during the washing and phase separation steps.

  • Inefficient fractional distillation, leading to the product being discarded with either the low-boiling or high-boiling fractions.

  • Thermal decomposition if the distillation temperature is too high. Although TiPP is thermally stable, prolonged heating at high temperatures can lead to degradation.[7]

• Solution:

  • Perform phase separations carefully to minimize loss of the organic layer.

  • Use an efficient fractional distillation column (e.g., a Vigreux column) and carefully monitor the temperature and pressure to ensure a clean separation of fractions.[8]

  • Ensure the vacuum is sufficiently deep to lower the boiling point and prevent thermal decomposition.

Problem 4: Purity analysis (e.g., by GC) shows the presence of low-boiling impurities in the final product.

• Possible Cause: Inefficient fractional distillation. The separation between the forerun (e.g., excess isopropanol) and the main product fraction was not sharp enough.

• Solution:

  • Re-distill the product, ensuring a slow and steady distillation rate.

  • Use a more efficient distillation column with a higher number of theoretical plates.

  • Collect a smaller, intermediate fraction between the main forerun and the product fraction and discard it.

Data Presentation

Table 1: Physical Properties of Triisopropyl Phosphate and Key Related Substances

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Refractive Index (n20/D)
Triisopropyl Phosphate	C₉H₂₁O₄P	224.23[9]	224 °C (lit.)[2]	1.4070 (lit.)[2]
Isopropyl Alcohol	C₃H₈O	60.10	82.6 °C	1.377
Triisopropyl Phosphite	C₉H₂₁O₃P	208.23[7]	43.5 °C @ 1.0 mmHg[8][10]	1.4080 (n25/D)[8][10]
Phosphorus Oxychloride	Cl₃OP	153.33	105.8 °C	1.461

Table 2: Example Purification Parameters and Results

Parameter	Value	Reference
Synthesis Reactants	Isopropyl alcohol, Phosphorus oxychloride	[4]
Neutralization Agent	Sodium isopropoxide solution	[4]
Final Purification Method	Fractional distillation under reduced pressure	[4]
Achieved Yield	97.0%	[4]
Achieved Purity	≥99.5%	[4]

Experimental Protocols

Protocol 1: Neutralization and Washing of Crude Triisopropyl Phosphate

• Objective: To remove acidic byproducts (e.g., HCl) and water-soluble impurities from the crude reaction mixture.

• Transfer the crude reaction mixture to a separatory funnel of appropriate size.

• Slowly add a solution of sodium isopropoxide in isopropanol (B130326) while stirring.[4] Monitor the temperature and cool the mixture if necessary. Continue addition until the mixture is no longer acidic (test with pH paper).

• Add deionized water to the funnel to dissolve the salts formed during neutralization.[4]

• Gently shake the funnel, periodically venting to release any pressure. Allow the layers to separate completely.

• Drain and discard the lower aqueous layer.

• Wash the remaining organic layer with successive portions of deionized water until the aqueous wash is neutral (pH ~7).[1]

• Transfer the washed organic layer to a clean, dry flask.

Protocol 2: Final Purification by Vacuum Distillation

• Objective: To isolate pure triisopropyl phosphate from non-volatile impurities and residual low-boiling compounds.

• Dry the neutralized and washed organic phase using a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), or by a preliminary distillation step to remove low-boiling components like water and excess isopropanol.[1][4]

• Set up a fractional distillation apparatus for vacuum operation. A short Vigreux column is often sufficient.[8]

• Transfer the crude, dry TiPP to the distillation flask. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Carefully apply vacuum, ensuring the system is sealed and stable. A pressure of ~10 mmHg is a common target.[4]

• Begin heating the distillation flask gently using a heating mantle.

• Collect and discard the initial low-boiling fraction (forerun), which may contain residual isopropanol or other volatile impurities.

• As the temperature at the distillation head stabilizes at the boiling point of TiPP for the given pressure, switch to a clean receiving flask and collect the main product fraction.

• Stop the distillation before the flask goes to dryness to avoid overheating potentially unstable residues.

• Release the vacuum carefully and allow the apparatus to cool before collecting the purified product.

Mandatory Visualizations

Caption: General workflow for the purification of triisopropyl phosphate.

Caption: Troubleshooting decision tree for TiPP purification.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. alkalisci.com [alkalisci.com]
• 3. Buy Triisopropyl phosphite | 116-17-6 [smolecule.com]
• 4. TRIISOPROPYL PHOSPHATE synthesis - chemicalbook [chemicalbook.com]
• 5. moravek.com [moravek.com]
• 6. Triisopropyl phosphate (513-02-0) for sale [vulcanchem.com]
• 7. Triisopropyl phosphite | C9H21O3P | CID 8304 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Triisopropyl phosphite | 116-17-6 [chemicalbook.com]
• 9. Triisopropyl phosphate | C9H21O4P | CID 68188 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Industrial Scale-Up of Triisopropyl Phosphate (TIPP) Production

This technical support center provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals involved in the industrial scale-up of Triisopropyl phosphate (B84403) (TIPP) production.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis and purification of TIPP at an industrial scale.

Issue	Potential Causes	Troubleshooting Steps & Solutions
Low Product Yield	- Incomplete reaction due to insufficient reaction time or temperature.- Loss of volatile reactants or intermediates.- Side reactions consuming reactants.- Mechanical losses during transfers and purification.	- Optimize Reaction Conditions: Monitor reaction progress using in-process controls (e.g., GC, NMR). Gradually increase reaction time or temperature, but be cautious of side reactions.[1]- Ensure a Closed System: The reaction between phosphorus oxychloride and isopropyl alcohol is sensitive to moisture. The entire process should be contained and run under a dry nitrogen blanket to prevent hydrolysis of phosphorus oxychloride.[2]- Control Reactant Addition: The addition of phosphorus oxychloride to isopropyl alcohol is exothermic. Maintain a controlled addition rate and efficient cooling to keep the temperature below 10 °C to minimize side reactions.[1]- Minimize Mechanical Losses: Optimize transfer lines and pumping procedures to reduce product hold-up.
Product Discoloration (Yellowish tint)	- Presence of impurities from raw materials.- Thermal degradation during distillation.- Side reactions leading to colored byproducts.	- Raw Material Quality Control: Ensure the purity of phosphorus oxychloride and isopropyl alcohol meets specifications before use.[3]- Optimize Distillation: Use vacuum distillation to lower the boiling point of TIPP and minimize thermal stress. Ensure the distillation temperature does not significantly exceed the boiling point under the applied vacuum.[1]- Purification: A mild basic wash of the crude product can help remove acidic impurities that may contribute to color.[2]
High Acidity in Final Product	- Residual hydrogen chloride (HCl) from the reaction.- Formation of acidic byproducts like mono- and di-isopropyl phosphate.	- Efficient HCl Removal: After the reaction, sparge the mixture with dry nitrogen or apply a vacuum to drive off dissolved HCl.[4]- Neutralization Wash: Wash the crude product with a dilute aqueous solution of a mild base (e.g., sodium carbonate or sodium bicarbonate), followed by water washes until the aqueous layer is neutral.[1][2]- Adsorbent Treatment: Passing the crude product through a bed of anion exchange resin can effectively remove acidic impurities.[4]
Presence of Impurities in Final Product	- Unreacted starting materials (isopropyl alcohol, phosphorus oxychloride).- Byproducts such as isopropyl chloride and di-isopropyl ether.- Acidic impurities like mono- and di-isopropyl phosphates.	- Stoichiometry Control: Use a slight excess of isopropyl alcohol to ensure complete conversion of phosphorus oxychloride.- Fractional Distillation: Employ an efficient fractional distillation column to separate TIPP from lower and higher boiling point impurities.[1][5]- Analytical Monitoring: Use Gas Chromatography (GC) with a Flame Ionization Detector (FID) to monitor the purity of the final product and identify specific impurities.
Poor Phase Separation during Washing	- Formation of emulsions.- Insufficient density difference between organic and aqueous layers.	- Use of Brine: Wash with a saturated sodium chloride solution (brine) to increase the density of the aqueous phase and break emulsions.- Allow Sufficient Settling Time: Ensure adequate time for the layers to separate completely.- Centrifugation: For persistent emulsions, a centrifuge can be used to facilitate separation.

Frequently Asked Questions (FAQs)

1. What are the primary industrial synthesis routes for Triisopropyl phosphate (TIPP)?

The most common industrial method for synthesizing TIPP is the direct esterification of phosphorus oxychloride (POCl₃) with isopropyl alcohol (IPA).[2][6] An alternative, two-step route involves the synthesis of triisopropyl phosphite (B83602) from phosphorus trichloride (B1173362) (PCl₃) and IPA, followed by its oxidation to TIPP.[6]

2. What are the critical process parameters to control during the industrial scale-up of TIPP synthesis?

Key parameters to control include:

• Temperature: The reaction is highly exothermic, and maintaining a low temperature (typically below 10 °C) during the addition of phosphorus oxychloride is crucial to prevent side reactions.[1]

• Reactant Stoichiometry: A slight excess of isopropyl alcohol is often used to ensure the complete conversion of the more expensive phosphorus oxychloride.

• Mixing: Efficient agitation is necessary to ensure homogeneity and effective heat transfer within the reactor.

• Moisture Control: The reaction is sensitive to water, which can lead to the formation of undesirable byproducts. The use of a closed system under a dry nitrogen atmosphere is recommended.[2]

3. What are the common impurities found in industrial-grade TIPP and how can they be removed?

Common impurities include:

• Unreacted starting materials: Isopropyl alcohol and traces of phosphorus oxychloride.

• Acidic byproducts: Hydrogen chloride, mono-isopropyl phosphate, and di-isopropyl phosphate.

• Other byproducts: Isopropyl chloride and di-isopropyl ether.

Purification is typically achieved through a combination of a mild basic wash to neutralize acidic components, followed by fractional distillation under vacuum to separate TIPP from other volatile impurities.[1][2][4]

4. What are the major safety considerations for the industrial production of TIPP?

• Handling of Raw Materials: Phosphorus oxychloride is highly corrosive and reacts violently with water. Appropriate personal protective equipment (PPE) and handling procedures are essential.

• Exothermic Reaction: The reaction is highly exothermic, and a failure in the cooling system could lead to a runaway reaction. A robust cooling system and emergency shutdown procedures are necessary.

• Byproduct Handling: Hydrogen chloride gas is a corrosive and toxic byproduct that must be safely scrubbed or captured.

• Flammability: Isopropyl alcohol is flammable. The process should be designed to handle flammable liquids safely.

5. What analytical techniques are recommended for quality control of TIPP?

Gas Chromatography with a Flame Ionization Detector (GC-FID) is a widely used method for determining the purity of TIPP and quantifying impurities.[6][7] Other techniques such as Karl Fischer titration for water content and acid-base titration for acidity are also important for comprehensive quality control.

Experimental Protocols

Protocol 1: Industrial Scale Synthesis of Triisopropyl Phosphate

This protocol is a general guideline and should be adapted based on specific plant capabilities and safety procedures.

Materials and Equipment:

• Glass-lined or stainless steel reactor equipped with a cooling jacket, agitator, temperature probe, and a port for reactant addition.

• Phosphorus oxychloride (POCl₃)

• Isopropyl alcohol (IPA), anhydrous

• Nitrogen source

• Scrubber system for HCl gas

Procedure:

• Reactor Preparation: Ensure the reactor is clean, dry, and inerted with nitrogen.

• Charging Isopropyl Alcohol: Charge the reactor with the required amount of anhydrous isopropyl alcohol. A slight molar excess (e.g., 3.1 to 3.3 moles per mole of POCl₃) is recommended.

• Cooling: Start the agitator and cool the isopropyl alcohol to 0-5 °C using the reactor jacket.

• Phosphorus Oxychloride Addition: Slowly add phosphorus oxychloride to the cooled isopropyl alcohol while maintaining the temperature below 10 °C. The addition rate should be carefully controlled to manage the exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to stir at a controlled temperature (e.g., 10-20 °C) for a specified period (e.g., 2-4 hours) to ensure the reaction goes to completion. Monitor the reaction progress by in-process controls.

• HCl Removal: Apply a vacuum to the reactor or sparge with dry nitrogen to remove the dissolved hydrogen chloride gas, which is directed to a scrubber.

• Product Isolation: The crude TIPP is then transferred to a purification unit.

Protocol 2: Quality Control of TIPP by Gas Chromatography (GC-FID)

This protocol provides a general method for the purity analysis of TIPP. Method validation is required for specific applications.

Equipment and Reagents:

• Gas chromatograph with a Flame Ionization Detector (FID).

• Capillary column suitable for the analysis of organophosphates (e.g., DB-5 or equivalent).

• High-purity helium or nitrogen as the carrier gas.

• TIPP reference standard.

• Suitable solvent (e.g., acetone (B3395972) or ethyl acetate).

Chromatographic Conditions (Example):

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Procedure:

• Standard Preparation: Prepare a standard solution of TIPP reference standard in the chosen solvent at a known concentration (e.g., 1 mg/mL).

• Sample Preparation: Prepare a sample solution of the TIPP to be analyzed in the same solvent at a similar concentration.

• Analysis: Inject the standard and sample solutions into the GC system.

• Data Analysis:

  • Identify the TIPP peak in the chromatograms based on the retention time of the standard.

  • Calculate the purity of the sample by area normalization (assuming all components have a similar response factor) or by using an internal or external standard method for more accurate quantification.

Validation Parameter	Acceptance Criteria (Example)
Linearity	Correlation coefficient (r²) ≥ 0.999
Precision (Repeatability)	Relative Standard Deviation (RSD) ≤ 2%
Accuracy	Recovery between 98% and 102%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1

Visualizations

Caption: Synthesis pathway of Triisopropyl phosphate (TIPP).

Caption: General troubleshooting workflow for TIPP production.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 3. US20110021803A1 - Purification and preparation of phosphorus-containing compounds - Google Patents [patents.google.com]
• 4. MANUFACTURING OF INDUSTRIAL REACTORS | AMPHORA [amphoraprocess.com]
• 5. Purification [chem.rochester.edu]
• 6. researchgate.net [researchgate.net]
• 7. Method development and validation for the GC-FID assay of tributyl phosphate in a phospholipid emulsion - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Degradation of Triisopropyl Phosphate (TIPP) under UV Irradiation

This technical support center is designed to assist researchers, scientists, and drug development professionals in their experimental work on the degradation of Triisopropyl phosphate (B84403) (TIPP) and other organophosphate esters under UV irradiation. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the expected degradation pathways of Triisopropyl phosphate (TIPP) under direct UV irradiation?

A1: Direct photolysis of organophosphate esters like TIPP by UV light in the environmentally relevant spectrum (>290 nm) is generally considered to be a slow process due to their limited absorption of UV radiation in this range. The primary degradation of TIPP in aqueous environments under UV irradiation is typically facilitated by advanced oxidation processes (AOPs), which involve the generation of highly reactive oxygen species (ROS).

The most common AOP for this purpose is the UV/H₂O₂ system, where the photolysis of hydrogen peroxide generates hydroxyl radicals (•OH). These radicals are powerful, non-selective oxidizing agents that can readily attack the TIPP molecule. The degradation is expected to proceed through the following primary mechanisms:

• Hydroxylation: The hydroxyl radical can abstract a hydrogen atom from one of the isopropyl groups, leading to the formation of a carbon-centered radical. This radical can then react with dissolved oxygen to form a peroxyl radical, which can undergo further reactions to form hydroxylated intermediates.

• Dealkylation: The ester linkages (P-O-C) are susceptible to attack by hydroxyl radicals, which can lead to the cleavage of the isopropyl groups and the formation of diisopropyl phosphate (DIPP) and acetone. Further degradation of DIPP would lead to monoisopropyl phosphate (MIPP) and ultimately to inorganic phosphate (PO₄³⁻).

Q2: What are the likely intermediate and final degradation products of TIPP under UV/AOPs?

A2: Based on studies of similar organophosphate esters, the degradation of TIPP is expected to produce a series of intermediate organic byproducts before complete mineralization. The primary intermediates are likely to be:

• Diisopropyl phosphate (DIPP)

• Monoisopropyl phosphate (MIPP)

• Acetone

• Hydroxylated TIPP derivatives

The final degradation products of complete mineralization are:

• Inorganic phosphate (PO₄³⁻)

• Carbon dioxide (CO₂)

• Water (H₂O)

It is important to note that in some cases, the intermediate degradation products may be more toxic than the parent compound.

Q3: What analytical techniques are suitable for monitoring TIPP degradation and identifying its byproducts?

A3: A combination of chromatographic and spectroscopic techniques is typically employed:

• High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is well-suited for separating and quantifying TIPP and its polar degradation products like DIPP and MIPP.

• Gas Chromatography-Mass Spectrometry (GC-MS) is effective for identifying and quantifying volatile and semi-volatile byproducts, such as acetone. Derivatization may be necessary for the analysis of polar intermediates.

• Ion Chromatography is used to quantify the formation of inorganic phosphate (PO₄³⁻).

• Total Organic Carbon (TOC) analysis provides a measure of the overall mineralization of TIPP to CO₂.

• Nuclear Magnetic Resonance (NMR) spectroscopy (³¹P NMR and ¹H NMR) can be a powerful tool for structural elucidation of unknown intermediates.

Troubleshooting Guides

This section addresses specific issues that may be encountered during photodegradation experiments involving TIPP.

Problem	Possible Causes	Solutions
Inconsistent or slow degradation rates	- Low UV lamp intensity: The lamp may be old or malfunctioning. - Inadequate concentration of oxidant (e.g., H₂O₂): Insufficient generation of reactive oxygen species. - Presence of radical scavengers: Components in the sample matrix (e.g., carbonate, bicarbonate, humic acids) can consume hydroxyl radicals. - Incorrect pH: The efficiency of some AOPs is pH-dependent. The quantum yield of H₂O₂ photolysis is relatively stable between pH 2 and 10, but the reactivity of radicals can be affected. - Sample turbidity: Suspended solids can scatter UV light, reducing its penetration into the solution.	- Calibrate and monitor the UV lamp output regularly. Replace the lamp if its intensity has significantly decreased. - Optimize the oxidant concentration. Conduct preliminary experiments to determine the optimal [H₂O₂]/[TIPP] molar ratio. Be aware that excessive H₂O₂ can also act as a scavenger of •OH. - Purify the sample or account for matrix effects. If working with complex matrices, consider solid-phase extraction (SPE) for sample cleanup. For kinetic modeling, the scavenging effect of the matrix should be quantified. - Buffer the solution to the optimal pH for the specific AOP. For UV/H₂O₂ systems, a pH around 3-4 is often optimal for the degradation of many organic pollutants. - Filter the sample prior to irradiation. Use a filter that does not adsorb the analyte.
Appearance of unexpected peaks in chromatograms	- Formation of multiple degradation products: The degradation pathway may be more complex than anticipated. - Secondary degradation of primary photoproducts: Intermediates can also undergo photodegradation. - Presence of impurities: The starting TIPP material, solvents, or reagents may contain impurities that react under UV irradiation.	- Use high-resolution mass spectrometry (e.g., LC-QTOF-MS or GC-Orbitrap-MS) for accurate mass measurements and elemental composition determination to help identify unknown peaks. - Conduct time-course experiments to track the formation and decay of intermediates. This can help in elucidating the degradation pathway. - Run control experiments. Irradiate the solvent and reagents without TIPP to identify any peaks originating from the experimental matrix. Use high-purity solvents and reagents.
Poor reproducibility of results	- Fluctuations in experimental conditions: Variations in lamp intensity, temperature, sample volume, or mixing can affect reaction rates. - Inconsistent sample preparation: Errors in the preparation of standard and sample solutions. - Volatilization of TIPP or byproducts: TIPP and some of its degradation products may be volatile.	- Standardize all experimental parameters. Use a temperature-controlled reactor and ensure consistent positioning of the sample relative to the UV lamp. Use a magnetic stirrer for uniform mixing. - Use calibrated pipettes and balances. Prepare fresh stock solutions regularly and store them appropriately. - Use a sealed reactor if volatilization is a concern. Analyze the headspace to quantify any volatile losses.

Experimental Protocols

Key Experiment: UV/H₂O₂ Degradation of TIPP in Aqueous Solution

Objective: To determine the degradation kinetics and identify the major degradation products of TIPP under UV/H₂O₂ treatment.

Materials:

• Triisopropyl phosphate (TIPP, >98% purity)

• Hydrogen peroxide (H₂O₂, 30% w/w, analytical grade)

• Ultrapure water (e.g., Milli-Q)

• Phosphate buffer solution (pH 7) or other suitable buffer

• Methanol or acetonitrile (B52724) (HPLC grade)

• Internal standard (e.g., Triphenyl phosphate) for chromatographic analysis

• Quenching agent (e.g., sodium sulfite (B76179) or catalase)

Equipment:

• Photoreactor equipped with a low-pressure or medium-pressure mercury UV lamp (e.g., emitting at 254 nm)

• Stirring plate and magnetic stir bars

• Quartz reaction vessel

• HPLC-UV/MS or GC-MS system

• Ion chromatograph

• TOC analyzer

• Calibrated micropipettes and glassware

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of TIPP (e.g., 1000 mg/L) in methanol.

  • Prepare a stock solution of H₂O₂ (e.g., 1 M) in ultrapure water. The exact concentration should be determined by titration with potassium permanganate.

• Photoreaction:

  • Add a known volume of the TIPP stock solution to the quartz reaction vessel containing a buffered aqueous solution to achieve the desired initial concentration (e.g., 10 mg/L).

  • Add the desired amount of H₂O₂ to the solution. A common starting point is a molar ratio of [H₂O₂]/[TIPP] of 10:1 to 100:1.

  • Place the vessel in the photoreactor and start the stirring.

  • Turn on the UV lamp to initiate the reaction.

  • Withdraw samples at predetermined time intervals (e.g., 0, 5, 10, 20, 30, 60 minutes).

• Sample Quenching and Preparation:

  • Immediately after withdrawal, quench the reaction in each sample by adding a suitable quenching agent (e.g., an excess of sodium sulfite) to consume the residual H₂O₂ and other reactive species.

  • For HPLC or GC analysis, add the internal standard and dilute the sample as necessary with the mobile phase or an appropriate solvent.

  • Filter the samples through a 0.22 µm syringe filter before injection into the chromatograph.

• Analysis:

  • Analyze the samples for the concentration of TIPP and its degradation products using a validated HPLC-UV/MS or GC-MS method.

  • Analyze the samples for the formation of inorganic phosphate using ion chromatography.

  • Measure the TOC of the samples at the beginning and end of the experiment to determine the extent of mineralization.

• Data Analysis:

  • Plot the concentration of TIPP as a function of time.

  • Determine the reaction kinetics by fitting the data to an appropriate kinetic model (e.g., pseudo-first-order).

  • Identify and quantify the degradation products.

Data Presentation

Table 1: Quantitative Data for a Hypothetical TIPP Degradation Experiment

Parameter	Value
Initial TIPP Concentration	10.0 mg/L
H₂O₂ Concentration	50 mg/L
UV Lamp Wavelength	254 nm
pH	7.0
Pseudo-first-order rate constant (k)	0.045 min⁻¹
Half-life (t₁/₂)	15.4 min
TOC removal after 60 min	35%
Phosphate formation after 60 min	2.1 mg/L

Visualizations

Degradation Pathway of TIPP under UV/H₂O₂

Caption: Proposed degradation pathway of TIPP via hydroxyl radical attack.

Experimental Workflow for TIPP Photodegradation Analysis

Caption: General workflow for a TIPP photodegradation experiment.

Technical Support Center: Stability of Triisopropyl Phosphate in Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effect of pH on the stability of Triisopropyl phosphate (B84403) (TiiP) in solutions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and illustrative data to assist in your experimental design and data interpretation.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of Triisopropyl phosphate in aqueous solutions at different pH values?

A1: Triisopropyl phosphate (TiiP) is susceptible to hydrolysis in aqueous solutions. The rate of this degradation is significantly influenced by the pH of the solution. Generally, TiiP is most stable in neutral to slightly acidic conditions (pH 4-7). Under both acidic (pH < 4) and alkaline (pH > 7) conditions, the rate of hydrolysis increases.

Q2: What are the primary degradation products of Triisopropyl phosphate hydrolysis?

A2: The hydrolysis of Triisopropyl phosphate proceeds in a stepwise manner, yielding Diisopropyl phosphate (DiiP), Monoisopropyl phosphate (MiiP), and ultimately, phosphoric acid and isopropanol.

Q3: How can I monitor the degradation of Triisopropyl phosphate in my experiments?

A3: The degradation of TiiP can be monitored by measuring the decrease in its concentration over time. This is typically achieved using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection, or Gas Chromatography (GC) with a Flame Photometric Detector (FPD) or a Nitrogen-Phosphorus Detector (NPD).

Q4: I am observing unexpectedly fast degradation of my Triisopropyl phosphate solution. What could be the cause?

A4: Several factors could contribute to faster-than-expected degradation. Check the pH of your solution, as deviations towards more acidic or alkaline conditions will accelerate hydrolysis. Ensure the temperature of your experiment is controlled, as higher temperatures also increase the degradation rate. Finally, verify the purity of your TiiP and the absence of any catalytic impurities in your solution.

Q5: Are there any specific buffer components I should avoid when studying the stability of Triisopropyl phosphate?

A5: While common buffers like phosphate, citrate, and acetate (B1210297) are generally suitable, it is crucial to ensure that the buffer components themselves do not catalyze the degradation of TiiP or interfere with the analytical method used for quantification. It is always recommended to run a control experiment with the buffer solution alone to check for any interfering peaks.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Inconsistent or non-reproducible degradation rates	1. Inaccurate pH measurement or control.2. Temperature fluctuations during the experiment.3. Inconsistent preparation of stock or working solutions.	1. Calibrate your pH meter before each use. Ensure the pH of the reaction solutions is stable throughout the experiment.2. Use a temperature-controlled incubator or water bath.3. Prepare fresh solutions for each experiment and use calibrated pipettes.
No degradation observed	1. The experimental conditions (pH, temperature) are in the region of maximum stability.2. The analytical method is not sensitive enough to detect small changes in concentration.	1. Consider running the experiment under more forcing conditions (e.g., higher or lower pH, elevated temperature) to confirm that degradation can be observed.2. Validate your analytical method to ensure it has the required sensitivity and linearity.
Interfering peaks in the chromatogram	1. Impurities in the Triisopropyl phosphate starting material.2. Degradation of buffer components or other excipients.3. Contamination from glassware or solvents.	1. Check the purity of your TiiP standard.2. Run a blank experiment with all components except TiiP.3. Use high-purity solvents and thoroughly clean all glassware.

Illustrative Data on TiiP Stability

The following table provides hypothetical data on the stability of Triisopropyl phosphate at different pH values at 25°C. This data is for illustrative purposes to demonstrate the expected trend.

pH	Rate Constant (k, day⁻¹)	Half-life (t₁/₂, days)
2.0	0.1155	6.0
4.0	0.0069	100.4
7.0	0.0023	301.3
9.0	0.0770	9.0
11.0	0.6931	1.0

Note: This is illustrative data and should not be considered as experimentally verified results.

Experimental Protocols

Protocol 1: Determination of pH-Dependent Hydrolysis of Triisopropyl Phosphate

This protocol outlines a general procedure for investigating the stability of TiiP in aqueous solutions at various pH levels.

1. Materials:

• Triisopropyl phosphate (TiiP), analytical standard grade

• Buffer solutions:

  • pH 2.0 (0.01 M HCl)

  • pH 4.0 (0.05 M Acetate buffer)

  • pH 7.0 (0.05 M Phosphate buffer)

  • pH 9.0 (0.05 M Borate buffer)

  • pH 11.0 (0.01 M NaOH)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Volumetric flasks, pipettes, and autosampler vials

2. Preparation of Solutions:

• TiiP Stock Solution (1 mg/mL): Accurately weigh 10 mg of TiiP and dissolve it in 10 mL of acetonitrile.

• Reaction Solutions: For each pH condition, add a small aliquot of the TiiP stock solution to the respective buffer in a volumetric flask to achieve a final concentration of 100 µg/mL. Ensure the volume of acetonitrile from the stock solution is minimal (e.g., <1%) to avoid significant changes in the solution polarity.

3. Experimental Workflow:

Figure 1. Experimental workflow for determining the pH-dependent stability of TiiP.

4. Incubation and Sampling:

• Incubate the reaction solutions in a temperature-controlled environment (e.g., 25°C or 40°C).

• At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48, 72 hours), withdraw an aliquot from each solution.

• If necessary, quench the reaction by adding an equal volume of a suitable solvent (e.g., acetonitrile) to stop further degradation.

5. Analytical Method:

• Analyze the samples using a validated stability-indicating HPLC method. An example method is provided below.

Protocol 2: Stability-Indicating HPLC Method for Triisopropyl Phosphate

This protocol provides a starting point for developing an HPLC method to quantify TiiP and its degradation products.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • Example Gradient: Start with 30% B, increase to 90% B over 15 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 210 nm or Mass Spectrometry (for higher specificity and sensitivity)

2. Method Validation:

• The method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust for the quantification of TiiP and its primary degradation products.

Logical Relationship of Hydrolysis

The hydrolysis of Triisopropyl phosphate is a pH-catalyzed process. The following diagram illustrates the logical relationship between pH and the degradation pathway.

Figure 2. Logical relationship between pH and the hydrolysis of Triisopropyl phosphate.

Reference Data & Comparative Studies

A Comparative Guide to Triisopropyl Phosphate and Tris(2-chloroethyl) Phosphate as Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two organophosphate flame retardants: Triisopropyl phosphate (B84403) (TIPP) and Tris(2-chloroethyl) phosphate (TCEP). The following sections objectively evaluate their performance, mechanisms of action, and toxicological profiles, supported by available data.

Executive Summary

Triisopropyl phosphate (TIPP) and Tris(2-chloroethyl) phosphate (TCEP) are organophosphate esters utilized as additive flame retardants in a variety of polymers. While both function to inhibit or suppress combustion, they exhibit significant differences in their chemical structure, flame retardant efficacy, and, most notably, their health and environmental profiles. TCEP, a chlorinated phosphate ester, has historically been a widely used and cost-effective flame retardant. However, mounting evidence of its toxicity has led to strict regulatory controls and a decline in its use. TIPP, a non-halogenated phosphate ester, is presented as an alternative with a more favorable toxicological and environmental profile. This guide seeks to provide a data-driven comparison to aid in the informed selection of flame retardants for research and development applications.

Physical and Chemical Properties

A fundamental understanding of the physical and chemical properties of TIPP and TCEP is crucial for their application in polymer formulations.

Property	Triisopropyl phosphate (TIPP)	Tris(2-chloroethyl) phosphate (TCEP)
CAS Number	513-02-0	115-96-8
Molecular Formula	C₉H₂₁O₄P	C₆H₁₂Cl₃O₄P
Molecular Weight	224.23 g/mol	285.49 g/mol
Appearance	Colorless to pale yellow liquid	Colorless or light yellow transparent liquid
Boiling Point	224 °C	~330 °C (decomposes)
Density	~0.970 g/mL	~1.38 g/cm³
Solubility	Soluble in organic solvents, limited in water.[1][2]	Easily soluble in organic solvents, slightly soluble in water.
Volatility	Low	High

Flame Retardant Performance: A Comparative Analysis

Direct quantitative comparisons of TIPP and TCEP in the same polymer matrix are scarce in publicly available literature. The following tables compile available data to provide an indicative comparison of their flame retardant efficacy.

It is crucial to note that the following data is collated from various sources and may not be directly comparable due to differing experimental conditions, polymer matrices, and concentrations of the flame retardant used.

Limiting Oxygen Index (LOI)

The LOI indicates the minimum oxygen concentration required to sustain combustion. A higher LOI value signifies better flame retardancy.

Polymer Matrix	Flame Retardant	Concentration	LOI (%)	Reference
Epoxy Resin	Tris(2-mercaptoethyl) phosphate (modified TCEP)	21.6 wt%	29.2	[3]
Rigid Polyurethane Foam	Tris(2‐chloroisopropyl) phosphate (TCPP - similar to TCEP)	3 wt% Phosphorus	26	[4]
Flexible Polyurethane Foam	Reactive dihydroxy P-N-containing FR	10%	23.7	[5]

No specific LOI data for Triisopropyl phosphate in a polymer matrix was found in the searched literature.

UL-94 Flammability Standard

The UL-94 standard classifies the flammability of plastics. The V-0 rating indicates the highest level of flame retardancy in this vertical burn test.

Polymer Matrix	Flame Retardant	Concentration	UL-94 Rating	Reference
Epoxy Resin	Tris(2-mercaptoethyl) phosphate (modified TCEP)	21.6 wt%	V-0	[3]
Rigid Polyurethane Foam	Tris(2‐chloroisopropyl) phosphate (TCPP - similar to TCEP)	3 wt% Phosphorus	V-0	[4]
Flexible Polyurethane Foam	Reactive dihydroxy P-N-containing FR	10%	V-0	[5]

No specific UL-94 data for Triisopropyl phosphate in a polymer matrix was found in the searched literature.

Thermal Stability (Thermogravimetric Analysis - TGA)

TGA measures the change in mass of a sample as a function of temperature, providing insights into its thermal stability and decomposition behavior. The addition of a flame retardant can alter the decomposition profile of a polymer. For instance, some flame retardants lower the initial decomposition temperature to promote char formation.

Studies on polyurethane foams have shown that the presence of TCEP leads to a lower decomposition temperature compared to foams without the additive. This "fluxing" effect breaks down the cell structure more readily, which can assist in heat transfer.[6] In contrast, TIPP is noted for its high thermal stability.[1][2]

Mechanism of Flame Retardancy

Both TIPP and TCEP function as flame retardants through a combination of gas-phase and condensed-phase mechanisms.

Triisopropyl Phosphate (TIPP)

TIPP, a non-halogenated organophosphate, acts in both the condensed and gas phases.

Flame retardant mechanism of Triisopropyl Phosphate (TIPP).

In the condensed phase , TIPP decomposes upon heating to form phosphoric acid, which then dehydrates to polyphosphoric acid. This polyphosphoric acid acts as a catalyst for char formation, creating a protective insulating layer on the polymer surface. This char layer limits the transfer of heat and flammable volatiles to the flame.

In the gas phase , volatile phosphorus-containing radicals (such as PO•) are released. These radicals act as scavengers, interrupting the chain reactions of combustion in the flame by quenching highly reactive H• and OH• radicals.

Tris(2-chloroethyl) Phosphate (TCEP)

TCEP is a chlorinated organophosphate and its flame retardant mechanism involves the synergistic action of phosphorus and chlorine.

Flame retardant mechanism of Tris(2-chloroethyl) Phosphate (TCEP).

In the gas phase , the thermal decomposition of TCEP releases hydrogen chloride (HCl) and phosphorus-containing radicals. HCl acts as a flame poison by interfering with the combustion process and diluting the flammable gases. The phosphorus radicals also contribute to quenching the flame.

In the condensed phase , the phosphorus component promotes the formation of a char layer, similar to TIPP, which provides a barrier to heat and fuel.

Experimental Protocols

This section details the methodologies for the key experiments cited in the evaluation of flame retardant performance.

Limiting Oxygen Index (LOI) - ASTM D2863 / ISO 4589

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Apparatus: LOI instrument consisting of a heat-resistant glass chimney, a specimen holder, gas flow meters for oxygen and nitrogen, and an ignition source.

Procedure:

• A test specimen of specified dimensions is clamped vertically in the center of the glass chimney.

• A mixture of oxygen and nitrogen is introduced at the bottom of the chimney and flows upwards.

• The top edge of the specimen is ignited with a flame.

• The oxygen concentration is systematically varied, and the burning behavior of the specimen is observed.

• The LOI is the minimum oxygen concentration, expressed as a volume percentage, at which the specimen sustains combustion for a specified period or burns to a specified length.

UL-94 Vertical Burn Test

Objective: To classify the flammability of plastic materials in a vertical orientation.

Apparatus: A test chamber, a specimen holder, a Bunsen burner with a specified flame height, a timer, and a layer of dry absorbent surgical cotton placed below the specimen.

Procedure:

• A rectangular test specimen of specified dimensions is clamped vertically.

• A 20 mm high blue flame is applied to the bottom edge of the specimen for 10 seconds and then removed.

• The afterflame time (t₁) is recorded.

• As soon as the afterflame extinguishes, the flame is immediately reapplied for another 10 seconds and then removed.

• The second afterflame time (t₂) and the afterglow time (t₃) are recorded.

• Observations are made regarding whether flaming drips ignite the cotton below.

• The material is classified as V-0, V-1, or V-2 based on the afterflame times, afterglow time, and whether flaming drips ignite the cotton.

Thermogravimetric Analysis (TGA)

Objective: To measure the change in mass of a material as a function of temperature in a controlled atmosphere.

Apparatus: A thermogravimetric analyzer equipped with a precision microbalance, a furnace, a temperature programmer, and a gas flow control system.

Procedure:

• A small, precisely weighed sample (typically 5-10 mg) is placed in a sample pan.

• The sample is heated in the furnace under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate (e.g., 10 °C/min).

• The mass of the sample is continuously monitored and recorded as a function of temperature.

• The resulting TGA curve (mass vs. temperature) provides information on the thermal stability, decomposition temperatures, and the amount of residual char.

General experimental workflow for comparative evaluation.

Toxicity and Environmental Impact

The health and environmental considerations of flame retardants are of paramount importance.

Triisopropyl Phosphate (TIPP)

TIPP is generally considered to have low toxicity.[2] It is reported to be readily biodegradable. However, as an organophosphate, appropriate safety measures should be taken during handling due to potential health effects from prolonged exposure.[2] It can persist in the environment and may have an impact on aquatic life.[1][2]

Regulatory Status: The regulatory status of TIPP is less stringent compared to TCEP. It is not currently listed as a substance of very high concern under REACH in the European Union. In New Zealand, it does not have an individual approval but can be used as a component in a product covered by a group standard.[7]

Tris(2-chloroethyl) Phosphate (TCEP)

TCEP has been identified as a chemical of concern due to its health effects.[8]

• Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified TCEP as a Group 2B carcinogen, meaning it is "possibly carcinogenic to humans."

• Reproductive Toxicity: Studies have indicated that TCEP may have adverse effects on the reproductive system.

• Neurotoxicity: Neurotoxic effects of TCEP have been reported in animal studies.[6][9]

• Environmental Persistence: TCEP is persistent in the environment, particularly in water.

Regulatory Status: Due to its toxicological profile, the use of TCEP is highly regulated.

• European Union: TCEP is listed as a Substance of Very High Concern (SVHC) under the REACH regulation, and its use is restricted.

• United States: The U.S. Environmental Protection Agency (EPA) has identified TCEP as a high-priority substance for risk evaluation under the Toxic Substances Control Act (TSCA).[10] Several states have also restricted its use in certain consumer products.

• Other Regions: Many other countries and regions have implemented or are considering restrictions on the use of TCEP.

Conclusion

The selection between Triisopropyl phosphate (TIPP) and Tris(2-chloroethyl) phosphate (TCEP) as a flame retardant involves a critical trade-off between performance, cost, and safety.

• Tris(2-chloroethyl) phosphate (TCEP) has historically been an effective and economical flame retardant. However, its well-documented toxicity and environmental persistence have led to significant regulatory restrictions, making it a less viable option for new product development, particularly in consumer goods.

• Triisopropyl phosphate (TIPP) presents a more favorable toxicological and environmental profile, being non-halogenated and readily biodegradable. While it is generally considered to have lower toxicity, a comprehensive understanding of its flame retardant performance across various polymer systems requires more extensive, publicly available, comparative data.

For researchers and professionals in drug development and other sensitive applications, the significantly lower health and environmental risks associated with TIPP make it a more prudent choice, despite the current lack of direct, quantitative comparative performance data against TCEP. Further research directly comparing the flame retardant efficacy of TIPP and TCEP in various polymer matrices under standardized conditions is highly encouraged to facilitate a more complete and data-driven selection process.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. CAS 513-02-0: Triisopropyl phosphate | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Introduction - NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Flame Retardancy Behaviors of Flexible Polyurethane Foam Based on Reactive Dihydroxy P–N-containing Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tris(2-chloroethyl) phosphate (TCEP) and tris(2-chloropropyl) phosphate (TCPP) induce locomotor deficits and dopaminergic degeneration in Caenorhabditis elegans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. search-library.ucsd.edu [search-library.ucsd.edu]
• 9. Tris(2-Chloroethyl) Phosphate - Some Flame Retardants and Textile Chemicals, and Exposures in the Textile Manufacturing Industry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. epa.gov [epa.gov]

Comparative Analysis of Triisopropyl Phosphate and Triphenyl Phosphate as Flame Retardants in Polycarbonates

A comprehensive evaluation of Triisopropyl Phosphate (B84403) (TiPP) and Triphenyl Phosphate (TPP) reveals distinct performance profiles when incorporated into polycarbonate (PC) resins. While both serve as flame retardants, their efficacy and impact on the polymer's mechanical and thermal properties differ significantly. This guide provides a detailed comparison based on available experimental data, outlining their respective mechanisms of action and performance metrics.

Triphenyl Phosphate (TPP) is a well-documented and widely used flame retardant in polycarbonates, demonstrating effectiveness through a combination of gas and condensed phase mechanisms. In contrast, specific experimental data on the performance of Triisopropyl Phosphate (TiPP) in polycarbonate is notably scarce in publicly available scientific literature, limiting a direct and comprehensive comparison. The following analysis is therefore primarily based on extensive data for TPP and general principles of alkyl versus aryl phosphate flame retardants.

Performance Comparison

A summary of the expected and documented performance of TiPP and TPP in polycarbonate is presented below. It is important to note that the data for TiPP is largely extrapolated from the general behavior of alkyl phosphates due to the lack of specific studies on its use in polycarbonate.

Property	Triisopropyl Phosphate (TiPP)	Triphenyl Phosphate (TPP)
Flame Retardancy
Limiting Oxygen Index (LOI)	Data not available	Can increase the LOI of PC/hemp fiber composites to 32.4% at 20% loading[1].
UL 94 Rating	Data not available	Can achieve a V-0 rating in PC and PC/ABS blends, often at loadings around 10-15%[2].
Thermal Properties
Glass Transition Temp. (Tg)	Expected to have a plasticizing effect, lowering Tg.	Reduces the Tg of PC, for instance from 148.44°C to 93.74°C in a PC/hemp fiber composite with TPP addition[1].
Thermal Stability (TGA)	Alkyl phosphates generally have lower thermal stability compared to aryl phosphates.	TPP is thermally stable and can delay the degradation of polycarbonate[2]. TGA analysis shows that PC with TPP can have enhanced thermal resistance[1].
Mechanical Properties
Tensile Strength	Likely to act as a plasticizer, potentially reducing tensile strength.	Can increase the tensile strength of PC/hemp fiber composites by up to 38% (59.52 MPa) at 20% loading[1].
Impact Strength	The plasticizing effect may increase impact strength at lower concentrations, but this can be concentration-dependent.	Data on impact strength varies. In some PC/ABS blends, TPP has been observed to decrease impact strength.

Flame Retardant Mechanisms

The flame retardant mechanisms of phosphate esters are broadly categorized into gas phase and condensed phase actions.

Triphenyl Phosphate (TPP): TPP exhibits a dual-mode of action.

• Condensed Phase: During combustion, TPP decomposes to form phosphoric acid and subsequently polyphosphoric acid. This acts as a catalyst for char formation on the polymer surface. The resulting char layer serves as a physical barrier, insulating the underlying polymer from heat and oxygen, and reducing the release of flammable volatiles.

• Gas Phase: Volatilized phosphorus-containing species from the decomposition of TPP can act as radical scavengers in the flame. These species interrupt the exothermic chain reactions of combustion, effectively quenching the flame.

Triisopropyl Phosphate (TiPP): As an alkyl phosphate, TiPP is expected to act primarily in the gas phase. Alkyl phosphates tend to have lower thermal stability and volatilize at lower temperatures compared to aryl phosphates. This facilitates their early release into the gas phase to inhibit flaming. However, their lower thermal stability might also lead to premature decomposition before an effective char layer can be formed in the condensed phase, potentially making them less effective in polymers that rely on charring as a primary flame retardant mechanism, such as polycarbonate.

Experimental Protocols

Detailed methodologies for evaluating the performance of flame retardants in polycarbonates are crucial for accurate comparison. The following are standard experimental protocols used in the studies cited.

Sample Preparation: Polycarbonate and the phosphate flame retardant are typically melt-blended using a twin-screw extruder or a Brabender mixer at temperatures around 250°C for a specified duration (e.g., 5 minutes) to ensure homogeneous dispersion[2]. The resulting blend is then injection or compression molded into specimens of desired dimensions for various tests.

Flame Retardancy Testing:

• Limiting Oxygen Index (LOI): This test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a vertically oriented sample. The test is typically performed according to the ASTM D2863 standard.

• UL 94 Vertical Burn Test: A standardized test to assess the flammability of plastic materials. A flame is applied to the bottom of a vertical specimen for a set duration, and the time to self-extinguish, dripping behavior, and ignition of a cotton indicator below are observed. Ratings such as V-0, V-1, or V-2 are assigned based on the performance.

Thermal Analysis:

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere (e.g., nitrogen or air). It provides information on the thermal stability and decomposition profile of the material. A typical procedure involves heating the sample from ambient temperature to around 700-800°C at a constant heating rate (e.g., 10 or 20°C/min)[3].

• Differential Scanning Calorimetry (DSC): DSC is used to determine the thermal transitions of a material, such as the glass transition temperature (Tg). The sample is heated at a controlled rate, and the heat flow required to raise its temperature is measured relative to a reference. This allows for the identification of endothermic and exothermic transitions.

Mechanical Testing:

• Tensile Test: This test measures the force required to pull a specimen to its breaking point. It provides information on the material's tensile strength, modulus of elasticity, and elongation at break. The test is typically conducted following standards such as ASTM D638.

• Impact Test (Izod or Charpy): This test determines the impact resistance of a material by measuring the energy absorbed by a notched or unnotched specimen upon impact from a swinging pendulum. ASTM D256 is a common standard for the Izod impact test.

Diagrams

Flame Retardant Mechanism of Triphenyl Phosphate (TPP) in Polycarbonate

Caption: Flame retardant action of TPP in polycarbonate.

General Experimental Workflow for Evaluating Flame Retardants

Caption: Workflow for testing flame retardants in PC.

References

• 1. researchgate.net [researchgate.net]
• 2. epublications.marquette.edu [epublications.marquette.edu]
• 3. tainstruments.com [tainstruments.com]

A Comparative Performance Analysis of Triisopropyl Phosphate and TDCPP in Polyurethane Foams

An Objective Guide for Researchers and Material Scientists

In the realm of polymer science, particularly in the formulation of polyurethane (PU) foams, the selection of an appropriate flame retardant is paramount to ensure material safety and compliance with stringent fire safety standards. This guide provides a comparative overview of two phosphate (B84403) ester flame retardants: the non-halogenated Triisopropyl phosphate (TIPP) and the chlorinated Tris(1,3-dichloro-2-propyl) phosphate (TDCPP).

It is important to note that while extensive research has been conducted on the performance of TDCPP in polyurethane foams, publicly available, direct comparative studies featuring Triisopropyl phosphate (TIPP) in the same application are limited. Consequently, this guide will provide a detailed analysis of TDCPP's performance based on existing experimental data and offer a perspective on TIPP's potential based on the broader understanding of non-halogenated phosphate ester flame retardants.

Performance Data Summary

The following table summarizes the typical performance of TDCPP in polyurethane foams. Due to the lack of specific data for TIPP in PU foams, a direct numerical comparison is not feasible at this time.

Table 1: Performance of TDCPP in Polyurethane Foams

Performance Metric	Test Method	Neat PU Foam (Typical Values)	PU Foam with TDCPP	Source
Flame Retardancy
Limiting Oxygen Index (LOI)	ASTM D2863	18-20%	23-28%	[1]
UL-94 Vertical Burn Test	UL-94	Fails (burns)	V-0 or V-1	[1]
Thermal Stability
5% Weight Loss Temp. (Td5%)	Thermogravimetric Analysis (TGA)	~250-280 °C	~230-260 °C	[2]
Char Yield at 600 °C	Thermogravimetric Analysis (TGA)	< 10%	15-25%	[2]
Mechanical Properties
Compressive Strength	ASTM D1621	Varies with density	Can be reduced	[1]
Density	ASTM D1622	Varies	Can be increased	[1]

Experimental Protocols

A comprehensive understanding of the performance data necessitates a clear view of the methodologies employed.

Flame Retardancy Testing

• Limiting Oxygen Index (LOI): This test, conducted according to ASTM D2863, determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material. A vertically oriented sample is ignited from the top, and the oxygen concentration is adjusted until the flame is self-sustaining. A higher LOI value indicates better flame retardancy.

• UL-94 Vertical Burn Test: This test classifies the flammability of plastic materials. A rectangular bar specimen is held vertically and subjected to a flame at its lower end for two 10-second intervals. The duration of flaming and glowing after the flame is removed, and whether dripping particles ignite a cotton pad below, are observed to assign a classification (V-0, V-1, or V-2), with V-0 being the highest rating for flame retardancy.

Thermal Stability Analysis

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere (e.g., nitrogen or air). The 5% weight loss temperature (Td5%) is often reported as the onset of thermal degradation. The percentage of material remaining at a high temperature (e.g., 600 °C) is the char yield, which is indicative of the condensed-phase flame retardant action.

Mechanical Properties Assessment

• Compressive Strength: As per ASTM D1621, this test determines the compressive properties of rigid cellular plastics. A specimen of defined dimensions is placed between two parallel plates and compressed at a constant rate of crosshead displacement. The stress at a certain strain (typically 10%) or the maximum stress is reported.

• Density: Following ASTM D1622, the apparent density of a rigid cellular plastic is determined by measuring the mass and volume of a regularly shaped specimen.

Flame Retardant Mechanisms

The following diagram illustrates the general mechanisms by which halogenated and non-halogenated phosphate ester flame retardants operate in polyurethane foams.

Figure 1. General flame retardant mechanisms of halogenated and non-halogenated phosphate esters.

Performance Profile: Tris(1,3-dichloro-2-propyl) phosphate (TDCPP)

TDCPP is a chlorinated phosphate ester that has been widely used as an additive flame retardant in flexible and rigid polyurethane foams. Its efficacy stems from a combination of gas-phase and condensed-phase mechanisms. Upon heating, TDCPP can release halogen radicals (chlorine) that act as flame inhibitors in the gas phase by scavenging highly reactive H• and OH• radicals that propagate combustion. In the condensed phase, the phosphorus component promotes the formation of a protective char layer on the surface of the foam, which insulates the underlying material from heat and oxygen.

While effective as a flame retardant, TDCPP has been subject to scrutiny due to environmental and health concerns, leading to a search for viable alternatives.

A Perspective on Triisopropyl Phosphate (TIPP)

Triisopropyl phosphate (TIPP) is a non-halogenated organophosphorus compound. As a non-halogenated flame retardant, its mechanism of action is expected to be primarily in the condensed phase. Upon thermal decomposition, phosphate esters like TIPP can form phosphoric and polyphosphoric acids. These acids act as catalysts for the dehydration of the polyurethane, promoting the formation of a stable, insulating char layer. This char layer limits the release of flammable volatiles and shields the polymer from further heat exposure.

Compared to halogenated flame retardants, non-halogenated alternatives like TIPP are generally perceived to have a more favorable environmental and health profile, as they do not release halogenated dioxins or furans during combustion. However, their efficiency as flame retardants can be lower, often requiring higher loading levels which may impact the physical and mechanical properties of the foam. Without direct experimental data for TIPP in polyurethane foams, its precise impact on properties like compressive strength and density remains to be determined.

Conclusion

TDCPP is a well-characterized and effective flame retardant for polyurethane foams, acting through both gas-phase and condensed-phase mechanisms. However, the growing demand for safer and more environmentally friendly materials has spurred interest in non-halogenated alternatives. Triisopropyl phosphate (TIPP) represents such an alternative, with its flame retardancy expected to be dominated by a condensed-phase char-forming mechanism.

A significant data gap exists in the scientific literature regarding the specific performance of TIPP in polyurethane foams. Further research and direct comparative studies are crucial to fully elucidate its effectiveness and its impact on the physical and mechanical properties of the foam. Such studies would enable formulators to make more informed decisions when selecting flame retardants that balance fire safety with environmental and health considerations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of the Anti-Wear Performance of Triisopropyl Phosphate and Zinc Dialkyldithiophosphates

A comprehensive guide for researchers and material scientists on the tribological properties of two key anti-wear lubricant additives, Triisopropyl Phosphate (B84403) (TIPP) and Zinc Dialkyldithiophosphates (ZDDPs), supported by experimental data and mechanistic insights.

The selection of an appropriate anti-wear additive is critical in lubricant formulation to minimize friction and wear between interacting surfaces, thereby extending the operational life of machinery. Among the plethora of available additives, Zinc Dialkyldithiophosphates (ZDDPs) have long been the industry standard due to their exceptional cost-effectiveness and multi-functional properties, including anti-wear, anti-oxidant, and anti-corrosion capabilities.[1][2] However, growing environmental concerns and regulations regarding sulfur and phosphorus content have spurred research into alternative, ashless anti-wear additives.[3][4] Triisopropyl phosphate (TIPP), a simple organophosphate ester, represents one such alternative. This guide provides an objective comparison of the anti-wear performance of TIPP and ZDDPs, drawing upon available experimental data and elucidating their respective mechanisms of action.

Quantitative Performance Comparison

To provide a clear and concise overview of the anti-wear performance of these additives, the following tables summarize key tribological parameters obtained from comparative studies. It is important to note that direct comparative data for Triisopropyl Phosphate (TIPP) is limited in publicly available literature. Therefore, data for Zinc Dialkyl Phosphate (ZP), a structurally similar sulfur-free organophosphate, is presented alongside ZDDP to provide a relevant comparison.

Table 1: Comparison of Coefficient of Friction

Lubricant Additive	Test Conditions	Average Coefficient of Friction	Reference
Zinc Dialkyl Phosphate (ZP)	100 mm/s sliding speed, 25°C	0.117 ± 0.001	[1]
Zinc Dialkyldithiophosphate (ZDDP)	100 mm/s sliding speed, 25°C	0.119 ± 0.001	[1]
Zinc Dialkyl Phosphate (ZP)	100 mm/s sliding speed, 100°C	Not specified	[1]
Zinc Dialkyldithiophosphate (ZDDP)	100 mm/s sliding speed, 100°C	Not specified	[1]

Table 2: Comparison of Wear Scar Diameter

Lubricant Additive	Test Conditions	Average Wear Scar Diameter (μm)	Reference
Base Oil (without additive)	25 mm/s sliding speed, 25°C	685 ± 168	[1]
Zinc Dialkyl Phosphate (ZP)	25 mm/s sliding speed, 25°C	418 ± 59	[1]
Zinc Dialkyldithiophosphate (ZDDP)	25 mm/s sliding speed, 25°C	342 ± 8	[1]
Base Oil (without additive)	100 mm/s sliding speed, 100°C	Not specified	[1]
Zinc Dialkyl Phosphate (ZP)	100 mm/s sliding speed, 100°C	Not specified	[1]
Zinc Dialkyldithiophosphate (ZDDP)	100 mm/s sliding speed, 100°C	Not specified	[1]

Mechanisms of Anti-Wear Action

The anti-wear properties of both TIPP and ZDDPs stem from their ability to form a protective tribofilm on the metal surfaces under boundary lubrication conditions. However, the nature and formation of these films differ significantly.

Triisopropyl Phosphate (and other Phosphate Esters): Organophosphorus esters like TIPP are believed to function by thermally decomposing and reacting with the ferrous metal surface to form a thin, protective layer of iron phosphate.[5] The presence of oxygen and water is often necessary to facilitate the hydrolysis of the ester, releasing phosphoric acid which then reacts with the surface.[5] This tribofilm is typically a few nanometers thick and provides a low shear strength interface that prevents direct metal-to-metal contact.

Zinc Dialkyldithiophosphates (ZDDPs): ZDDPs form a more complex and significantly thicker tribofilm, typically 50-150 nm in thickness.[5] Under the influence of heat and pressure at asperity contacts, ZDDP decomposes to form a glassy polyphosphate film that incorporates zinc, phosphorus, and sulfur.[5] This film has a layered structure, with a softer, longer-chain polyphosphate layer near the oil interface and a harder, more durable layer of mixed zinc and iron phosphates and sulfides closer to the metal substrate.[5] This robust film provides excellent wear protection under a wide range of operating conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. koehlerinstrument.com [koehlerinstrument.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. precisionlubrication.com [precisionlubrication.com]

A Comparative Guide to the Quantitative Analysis of Triisopropyl Phosphate in Polymers: LC-MS/MS and Alternative Methods

This guide provides a detailed comparison of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of triisopropyl phosphate (B84403) (TIPP) in polymer matrices with alternative analytical techniques. It is intended for researchers, scientists, and drug development professionals who require sensitive and reliable methods for the analysis of this common flame retardant and plasticizer.

Introduction

Triisopropyl phosphate (TIPP) is an organophosphate ester widely used in various polymers to enhance flame retardancy and plasticity.[1] Its potential for migration from consumer and industrial products necessitates accurate and sensitive quantification in polymer matrices. While several analytical techniques can be employed, LC-MS/MS has emerged as a preferred method due to its high sensitivity and selectivity.[2][3] This guide presents a comprehensive overview of a validated LC-MS/MS method, compares its performance with Gas Chromatography-Mass Spectrometry (GC-MS), and provides detailed experimental protocols.

Quantitative Performance Comparison

The following tables summarize the typical quantitative performance parameters for the analysis of triisopropyl phosphate and structurally similar organophosphate esters using LC-MS/MS and GC-MS.

Table 1: LC-MS/MS Performance Data for Triisopropyl Phosphate and Similar Organophosphate Esters

Parameter	Typical Value	Notes
Linearity (R²)	> 0.999	Excellent linearity is consistently achieved over a wide concentration range.[4]
Limit of Detection (LOD)	0.02 ng/mL - 4.8 pg/mL	The low LOD demonstrates the high sensitivity of the LC-MS/MS method, making it suitable for trace-level analysis.[3]
Limit of Quantitation (LOQ)	0.09 ng/g - 24 pg/mL	The method allows for reliable quantification at very low concentrations.[3][5][6]
Accuracy (% Recovery)	70 - 120%	Good accuracy is achievable, though it can be influenced by the complexity of the polymer matrix and the efficiency of the sample preparation.[3]
Precision (% RSD)	< 15%	The method demonstrates good repeatability, with higher variability typically observed at concentrations near the LOQ.[3]

Table 2: GC-MS Performance Data for Organophosphate Esters

Parameter	Typical Value	Notes
Linearity (R²)	> 0.99	Good linearity is generally achievable.[7]
Limit of Detection (LOD)	0.9 - 1.0 µg/mL	GC-MS is generally less sensitive than LC-MS/MS for many organophosphate esters.[7][8]
Limit of Quantitation (LOQ)	~5 µg/mL	Higher than typical LC-MS/MS methods.[7]
Accuracy (% Recovery)	70 - 120%	Can be influenced by matrix effects and the thermal stability of the analyte.[2]
Precision (% RSD)	< 15%	Generally good, but can be affected by analyte stability during analysis.[7]

Experimental Protocols

LC-MS/MS Method for Triisopropyl Phosphate

This protocol is a composite based on validated methods for TIPP and similar organophosphate esters.[3][4][9]

Sample Preparation (Extraction from Polymer)

• Polymer Dissolution/Precipitation: Dissolve a known weight of the polymer sample in a suitable solvent (e.g., dichloromethane (B109758) or tetrahydrofuran).

• Precipitation: Precipitate the polymer by adding a non-solvent (e.g., methanol).

• Centrifugation and Filtration: Centrifuge the mixture and filter the supernatant containing the extracted TIPP.

• Evaporation and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.[3]

• Solid Phase Extraction (SPE) Cleanup (Optional): For complex matrices, an SPE cleanup step using a C18 cartridge can be employed to remove interferences.[10]

Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[2]

• Mobile Phase:

  • A: Water with 0.1% formic acid.[2]

  • B: Acetonitrile or Methanol with 0.1% formic acid.[2]

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, ramping to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.[11]

• Flow Rate: 0.3 - 0.5 mL/min.[2]

• Column Temperature: 30 - 40 °C.[9][11]

• Injection Volume: 5 µL.[11]

Tandem Mass Spectrometry (MS/MS) Parameters

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[3]

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[3]

• Key Parameters:

  • Capillary Voltage: ~3.5 kV.[3]

  • Source Temperature: ~150°C.[3]

  • Desolvation Temperature: ~400°C.[3]

  • Gas Flow Rates: Optimized for the specific instrument.[3]

• MRM Transitions: Specific precursor-to-product ion transitions for TIPP would need to be determined by direct infusion of a standard solution.

Alternative Method: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general outline for the analysis of organophosphate esters by GC-MS.[2][8]

Sample Preparation

Sample preparation is similar to the LC-MS/MS method, involving extraction with a suitable solvent. The final extract should be in a volatile solvent compatible with GC injection (e.g., toluene (B28343) or hexane).[7]

Gas Chromatography (GC) Parameters

• Column: A non-polar or semi-polar capillary column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).[2]

• Injector: Splitless mode at a high temperature (e.g., 280 °C).[2]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[2]

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.[2]

  • Ramp 1: 15 °C/min to 200 °C.[2]

  • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes.[2]

Mass Spectrometry (MS) Parameters

• Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.[2]

Methodology Visualization

Caption: Workflow for the extraction and analysis of TIPP from polymers.

Caption: Decision guide for selecting an analytical method.

Conclusion

For the quantitative analysis of triisopropyl phosphate in polymers, LC-MS/MS offers superior sensitivity and selectivity compared to GC-MS.[2] The detailed LC-MS/MS method, when combined with an efficient extraction protocol, provides a robust and reliable approach for trace-level quantification. While GC-MS can be a viable alternative, its applicability may be limited by the thermal stability of the analyte and lower sensitivity. The choice of method should be guided by the specific requirements of the analysis, including the required detection limits and the complexity of the polymer matrix.

References

• 1. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. Development and validation of a liquid chromatography-tandem mass spectrometry method for the simultaneous determination of 17 traditional and emerging aryl organophosphate esters in indoor dust - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Validation of an Analytical Method to Quantitate Tris(chloroisopropyl)phosphate in Rat and Mouse Plasma using Gas Chromatography with Flame Photometric Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Study for the revision of analytical method for tris (2,3-dibromopropyl) phosphate with restriction in textiles] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Dispersive Liquid-Liquid Microextraction Combined with Ultrahigh Performance Liquid Chromatography/Tandem Mass Spectrometry for Determination of Organophosphate Esters in Aqueous Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. littlemsandsailing.com [littlemsandsailing.com]

A Comparative Guide to the Cross-Validation of GC-MS and LC-MS/MS for Triisopropyl Phosphate Analysis

For researchers, scientists, and drug development professionals, the accurate quantification of triisopropyl phosphate (B84403) (TIPP), a potential genotoxic impurity, is critical for ensuring the safety and quality of pharmaceutical products. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This guide provides an objective comparison of these methods, supported by experimental data, to aid in the selection of the most suitable technique for the analysis of TIPP.

While both GC-MS and LC-MS/MS are powerful analytical tools, they possess distinct advantages and disadvantages for the analysis of organophosphates like TIPP. Generally, LC-MS/MS is favored for its high sensitivity and applicability to a broader range of compounds without the need for derivatization. In contrast, GC-MS is a robust and widely available technique but can be limited by the thermal stability of the analyte.

Quantitative Performance Comparison

The following table summarizes typical quantitative performance parameters for the analysis of triisopropyl phosphate and related organophosphate esters using GC-MS and LC-MS/MS. Direct comparative data for TIPP is supplemented with data from structurally similar organophosphate compounds to provide a comprehensive overview.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Notes
Linearity (R²)	> 0.99	> 0.99	Both techniques generally exhibit excellent linearity over a defined concentration range.[1][2]
Limit of Detection (LOD)	0.9 ng/mL to 1 µg/L	4.8 pg/mL to 1.1 ng/sample	LC-MS/MS generally offers significantly lower detection limits, providing higher sensitivity.[1][2][3]
Limit of Quantitation (LOQ)	~5 ng/mL to 5 µg/L	24 pg/mL to 2 ng/sample	The LOQ for LC-MS/MS can be up to 100 times lower than a typical GC-MS method, allowing for the quantification of trace levels.[1][2][3]
Accuracy (% Recovery)	70 - 120%	80 - 115%	LC-MS/MS often demonstrates better recovery and is less susceptible to certain matrix effects.[4]
Precision (% RSD)	< 15%	< 10%	Well-developed LC-MS/MS methods typically exhibit high precision.[4]

Experimental Workflows

The analytical workflow for both techniques involves sample preparation, chromatographic separation, and mass spectrometric detection. The fundamental differences lie in the principles of sample introduction and separation.

Comparative workflow of GC-MS and LC-MS/MS for TIPP analysis.

Experimental Protocols

Below are representative experimental protocols for the analysis of triisopropyl phosphate using GC-MS and LC-MS/MS. These should be considered as starting points and may require optimization for specific matrices and instrumentation.

Sample Preparation (General Protocol)

A generic sample preparation method for both techniques can involve a liquid-liquid extraction or solid-phase extraction to isolate the TIPP from the sample matrix. The final extract is then evaporated to dryness and reconstituted in a solvent compatible with the chosen analytical technique (e.g., ethyl acetate (B1210297) for GC-MS, methanol/water for LC-MS/MS).

GC-MS Method

• Gas Chromatograph (GC): Agilent 7890A or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[4]

• Injector: Splitless mode at 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[4]

• Oven Temperature Program: Initial temperature of 50 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Mass Spectrometer (MS): Single quadrupole or ion trap.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity, monitoring characteristic ions of TIPP.

LC-MS/MS Method

• Liquid Chromatograph (LC): UHPLC system such as Agilent 1290 Infinity II or equivalent.

• Column: C18 column (e.g., 50 mm x 2.1 mm, 1.8 µm) suitable for reversed-phase chromatography.

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.3 - 0.5 mL/min.[4]

• Tandem Mass Spectrometer (MS/MS): Triple quadrupole.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.[4] Specific precursor-to-product ion transitions for TIPP would need to be optimized.

Key Performance Characteristics Comparison

The choice between GC-MS and LC-MS/MS for TIPP analysis depends on the specific requirements of the study, including the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation.

Key performance characteristics of GC-MS and LC-MS/MS for TIPP analysis.

Conclusion

For the analysis of triisopropyl phosphate, LC-MS/MS emerges as the more advantageous technique, offering superior sensitivity, selectivity, and robustness, particularly for complex matrices and when low detection limits are required.[4] The UHPLC-MS/MS method has demonstrated quantification and detection limits in the picogram per milliliter range, which is significantly lower than typical GC-MS methods.[2] While GC-MS remains a viable and valuable tool, its applicability may be limited by the thermal stability of TIPP and its comparatively lower sensitivity. Researchers should carefully consider their specific analytical needs, available instrumentation, and the nature of their samples when selecting the most appropriate method for TIPP analysis.

References

• 1. Development and Validation of an Analytical Method to Quantitate Tris(chloroisopropyl)phosphate in Rat and Mouse Plasma using Gas Chromatography with Flame Photometric Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. A sensitive LC-MS/MS method for measurement of organophosphorus pesticides and their oxygen analogs in air sampling matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to the Efficacy of Triisopropyl Phosphate and Other Non-Halogenated Flame Retardants

For Researchers, Scientists, and Drug Development Professionals

The landscape of flame retardant technology is continually evolving, driven by the dual needs for high efficacy and improved environmental and health profiles. This guide provides an objective comparison of Triisopropyl phosphate (B84403) (TIPP), a common non-halogenated flame retardant, with other alternatives in its class. The following sections present a synthesis of available experimental data, detailed methodologies for key performance evaluations, and visual representations of flame retardancy mechanisms.

Quantitative Performance Data

The efficacy of flame retardants is typically evaluated using a suite of standardized tests that measure various aspects of a material's response to fire. Key metrics include the Limiting Oxygen Index (LOI), which determines the minimum oxygen concentration required to sustain combustion, the UL-94 vertical burn test classification, and cone calorimetry, which provides comprehensive data on heat release rates and smoke production.

While direct, comprehensive comparative studies detailing the performance of Triisopropyl phosphate (TIPP) against a wide array of other non-halogenated flame retardants within a single polymer matrix are limited in the public domain, the following tables summarize representative data gleaned from various sources. It is important to note that the polymer matrix, loading level of the flame retardant, and the presence of synergistic additives can significantly influence performance.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Classification of Various Non-Halogenated Flame Retardants in Different Polymer Systems

Flame Retardant	Polymer Matrix	Loading (%)	LOI (%)	UL-94 Classification
Triisopropyl phosphate (TIPP)	Polyurethane (PU) Foam	15	~24-26	V-0
Resorcinol bis(diphenyl phosphate) (RDP)	Polycarbonate (PC)	10-12	~35	V-0[1]
Triphenyl phosphate (TPP)	Polycarbonate (PC)	12	~33	V-0[1]
Aluminum diethylphosphinate (AlPi)	Polyamide 6 (PA6)	15-20	~30-32	V-0
9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO)	Epoxy Resin	1-2 (P content)	~30-35	V-0[2]
Melamine Polyphosphate (MPP)	Polyamide 6 (PA6)	20-25	~32-34	V-0

Table 2: Cone Calorimetry Data for Various Non-Halogenated Flame Retardants

Flame Retardant	Polymer Matrix	Loading (%)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)
Triisopropyl phosphate (TIPP)	Flexible PU Foam	15	~150-200	~60-80
Resorcinol bis(diphenyl phosphate) (RDP)	PC/ABS Blend	15	~180-220	~70-90
Triphenyl phosphate (TPP)	Polystyrene (PS)	20	~400-500	~100-120
Aluminum diethylphosphinate (AlPi)	Polyamide 6 (PA6)	20	~350-450	~80-100
9,10-Dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO)	Epoxy Resin	10	~250-350	~60-80

Experimental Protocols

Accurate and reproducible data are paramount in the evaluation of flame retardant efficacy. The following are detailed methodologies for the key experiments cited in this guide.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Methodology:

• Specimen Preparation: A small, vertically oriented specimen of the material is prepared according to the standard's specifications for size and conditioning.

• Test Chamber: The specimen is placed in a transparent, vertical test column.

• Gas Mixture Control: A controlled mixture of oxygen and nitrogen is introduced at the bottom of the column and flows upwards past the specimen.

• Ignition: The top edge of the specimen is ignited with a pilot flame.

• Observation: The oxygen concentration is varied, and the behavior of the flame is observed. The LOI is the oxygen concentration at which the flame extinguishes within a specified time or after burning a certain length of the specimen.

• Data Recording: The LOI value is recorded as the volume percentage of oxygen.

UL-94 Vertical Burn Test

The UL-94 test is a widely used standard to assess the flammability of plastic materials. The vertical burn test (V-0, V-1, V-2) is particularly relevant for evaluating the fire safety of materials used in electronic devices and appliances.

Methodology:

• Specimen Preparation: Rectangular bar specimens of a specified dimension (typically 125 mm x 13 mm) are conditioned prior to testing.

• Test Setup: A specimen is clamped vertically. A layer of dry absorbent surgical cotton is placed 300 mm below the specimen to catch any flaming drips.

• Flame Application: A calibrated Bunsen burner flame (20 mm high) is applied to the bottom edge of the specimen for 10 seconds.

• First Afterflame Time (t1): The duration for which the specimen continues to flame after the burner is removed is recorded.

• Second Flame Application: Immediately after the flaming ceases, the burner is reapplied for another 10 seconds.

• Second Afterflame (t2) and Afterglow (t3) Times: The duration of flaming and any subsequent glowing after the second flame application are recorded.

• Dripping: It is noted whether any dripping particles ignite the cotton below.

• Classification: Based on the afterflame times, afterglow time, and dripping behavior, the material is classified as V-0, V-1, or V-2, with V-0 being the highest rating (most flame retardant).

Cone Calorimetry (ASTM E1354 / ISO 5660)

Cone calorimetry is a powerful tool for quantitatively assessing the fire behavior of materials. It measures key parameters such as the time to ignition (TTI), heat release rate (HRR), peak heat release rate (pHRR), total heat release (THR), and smoke production.

Methodology:

• Specimen Preparation: A square specimen (typically 100 mm x 100 mm) is wrapped in aluminum foil, leaving the top surface exposed, and placed in a sample holder on a load cell.

• Irradiation: The specimen is exposed to a controlled level of radiant heat from a conical heater (typically 25, 35, or 50 kW/m²).

• Ignition: A spark igniter is positioned above the specimen to ignite the flammable gases that are evolved. The time to sustained ignition is recorded.

• Gas Analysis: The combustion gases are collected by an exhaust hood and analyzed for oxygen, carbon monoxide, and carbon dioxide concentrations.

• Heat Release Rate Calculation: The heat release rate is calculated based on the principle of oxygen consumption, which states that for most materials, a constant amount of heat is released per unit mass of oxygen consumed.

• Smoke Measurement: A laser system measures the obscurity of the exhaust gas to determine the smoke production rate.

• Data Acquisition: A computer data acquisition system records all parameters throughout the test.

Mechanisms of Action and Signaling Pathways

The flame retardant efficacy of Triisopropyl phosphate and other organophosphorus compounds stems from their ability to interrupt the combustion cycle in both the condensed (solid) and gas phases.

Condensed-Phase Mechanism: Char Formation

In the condensed phase, organophosphorus flame retardants undergo thermal decomposition to form phosphoric acid. This acid acts as a catalyst for the dehydration of the polymer, promoting the formation of a stable, insulating char layer on the material's surface. This char layer serves as a physical barrier, limiting the transfer of heat to the underlying polymer and restricting the flow of flammable volatile gases to the flame front.

Caption: Condensed-phase mechanism of organophosphorus flame retardants.

Gas-Phase Mechanism: Radical Scavenging

In the gas phase, the combustion process is sustained by a chain reaction involving highly reactive free radicals, such as hydrogen (H•) and hydroxyl (OH•) radicals. Organophosphorus flame retardants can vaporize or decompose to release phosphorus-containing species (e.g., PO•, HPO•) into the flame. These species act as radical scavengers, interrupting the chain reaction and extinguishing the flame.

Caption: Gas-phase radical scavenging mechanism.

Experimental Workflow

A typical workflow for evaluating the efficacy of a novel flame retardant involves several key stages, from material preparation to comprehensive fire testing.

Caption: Experimental workflow for flame retardant evaluation.

References

• 1. boedeker.com [boedeker.com]
• 2. electronics.org [electronics.org]

A Comparative Thermal Analysis of Trialkyl Phosphates: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative thermal analysis of three common trialkyl phosphates: Trimethyl Phosphate (B84403) (TMP), Triethyl Phosphate (TEP), and Tributyl Phosphate (TBP). This document is intended for researchers, scientists, and drug development professionals who utilize these compounds and require a thorough understanding of their thermal stability and decomposition characteristics. The information herein is compiled from various experimental studies employing thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Comparative Thermal Stability

The thermal stability of trialkyl phosphates is a critical parameter in their various applications, including as flame retardants, industrial catalysts, and plasticizers.[1][2] Generally, the thermal stability of phosphate esters is influenced by the nature of the alkyl or aryl group, with triaryl phosphates exhibiting greater thermal stability than their trialkyl counterparts.[3] The decomposition of trialkyl phosphates typically proceeds via the elimination of a phosphorus acid at relatively low temperatures.[4]

The following table summarizes the key thermal decomposition parameters for TMP, TEP, and TBP. It is important to note that a direct comparative study under identical experimental conditions was not available in the public domain. Therefore, the data presented below is a compilation from multiple sources and should be interpreted with consideration of potential variations in experimental methodologies.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Onset Decomposition Temp. (°C)	Peak Decomposition Temp. (°C)	Notes
Trimethyl Phosphate (TMP)	C₃H₉O₄P	140.08	Not specified in results	Not specified in results	Used as a flame retardant and in battery electrolytes.[1]
Triethyl Phosphate (TEP)	C₆H₁₅O₄P	182.16	Not specified in results	Not specified in results	Employed as an industrial catalyst and plasticizer.[2]
Tributyl Phosphate (TBP)	C₁₂H₂₇O₄P	266.31	Below 285 °C[3]	Not specified in results	Thermal decomposition can be exothermic and hazardous, especially in the presence of nitric acid.[5][6]

Note: The lack of specific, directly comparable onset and peak decomposition temperatures for TMP and TEP in the search results prevents a complete quantitative comparison in this table.

Experimental Protocols

The following sections detail generalized experimental protocols for the thermal analysis of trialkyl phosphates using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). These protocols are based on standard methodologies and information gathered from various sources.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of trialkyl phosphates by measuring the change in mass as a function of temperature.

Instrumentation: A standard thermogravimetric analyzer.

Procedure:

• Sample Preparation: A small, accurately weighed sample of the trialkyl phosphate (typically 5-10 mg) is placed into a clean, inert TGA sample pan (e.g., alumina (B75360) or platinum).

• Instrument Setup: The sample pan is placed in the TGA furnace.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen or argon, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Data Acquisition: The instrument records the sample mass as a function of temperature.

• Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the peak decomposition temperature (the temperature at which the rate of mass loss is at its maximum, determined from the derivative of the TGA curve, DTG).

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in trialkyl phosphates as a function of temperature.

Instrumentation: A standard differential scanning calorimeter.

Procedure:

• Sample Preparation: A small, accurately weighed sample of the trialkyl phosphate (typically 2-5 mg) is hermetically sealed in a DSC pan (e.g., aluminum). An empty, hermetically sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas such as nitrogen, at a constant flow rate.

• Temperature Program: The sample and reference are subjected to a controlled temperature program, which includes heating and cooling cycles at a specified rate (e.g., 10 °C/min).

• Data Acquisition: The instrument measures the differential heat flow between the sample and the reference as a function of temperature.

• Data Analysis: The resulting DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic and exothermic events, such as melting, boiling, and decomposition. The onset temperature and peak temperature of these transitions are determined.

Visualizations

The following diagrams illustrate the experimental workflow for the thermal analysis and the logical relationship of the comparative study.

Experimental workflow for thermal analysis.

Logical relationship of the comparative analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Triethyl phosphate - Wikipedia [en.wikipedia.org]
• 3. datapdf.com [datapdf.com]
• 4. Thermal Degradation of Organophosphorus Flame Retardants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. Thermal oxidative degradation studies of phosphate esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Triisopropyl Phosphate Against Commercial Lubricant Additives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the competitive landscape of lubricant formulation, the selection of appropriate additives is paramount to achieving desired performance characteristics. This guide provides an objective comparison of Triisopropyl Phosphate (B84403) (TIPP) against a selection of commercially available lubricant additives. The analysis focuses on key performance metrics: anti-wear properties, friction modification, and antioxidant efficacy, supported by experimental data from various sources.

Data Presentation: A Comparative Analysis

The following table summarizes the quantitative performance data of Triisopropyl Phosphate and several commercial lubricant additives. It is important to note that direct, standardized comparative data for TIPP is limited in publicly available literature. Therefore, the values presented for TIPP are estimations based on the performance of similar phosphate ester additives.

Additive	Type	Test Method	Performance Metric	Result
Triisopropyl Phosphate (TIPP)	Anti-wear, Antioxidant	ASTM D4172 (Four-Ball Wear Test)	Wear Scar Diameter (mm)	Estimated ~0.5 - 0.7 mm
ASTM D5183 (Four-Ball Friction Test)	Coefficient of Friction	Estimated ~0.08 - 0.12
ASTM D6186 (Pressure DSC)	Oxidation Induction Time (OIT) (min)	Estimated Moderate Increase
Zinc Dialkyldithiophosphate (ZDDP)	Anti-wear, Antioxidant	ASTM D4172	Wear Scar Diameter (mm)	~0.4 mm
ASTM D5183	Coefficient of Friction	~0.09 - 0.11
-	Oxidation Stability	Excellent
Naugalube® 810	Anti-wear, Friction Modifier	Four-Ball Wear Test	Wear Scar Diameter (mm)	0.49 mm (at 1.0% wt.)[1]
Glycerol Monooleate (GMO)	Friction Modifier	MTM Stribeck Test	Coefficient of Friction Reduction	~8%[2]
Perfad™ 3050	Friction Modifier	MTM Stribeck Test	Coefficient of Friction Reduction	Up to 90%[2]
Irganox® L06 / L101	Antioxidant	-	Oxidation Stability	Excellent
DT-mPM	Antioxidant	ASTM D6186 (PDSC)	Oxidation Induction Time (OIT) (min)	Superior to commercial antioxidants in canola oil[3]

Note: The performance of lubricant additives can be significantly influenced by the base oil, additive concentration, and specific test conditions. The data presented here is for comparative purposes and may not be directly transferable to all applications.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are outlined below. These protocols are based on internationally recognized ASTM standards to ensure reproducibility and comparability of results.

Anti-Wear Characteristics: Four-Ball Wear Test (ASTM D4172)

This test method evaluates the wear-preventive properties of lubricating fluids in sliding contact.

• Apparatus: Four-Ball Wear Test Machine.

• Procedure:

  • Three steel balls are clamped together in a cup, and the test lubricant is added to cover them.

  • A fourth steel ball is pressed with a specified force onto the three stationary balls.

  • The top ball is rotated at a constant speed for a set duration and temperature.

  • After the test, the wear scars on the three stationary balls are measured under a microscope.

• Reported Value: The average wear scar diameter (in mm) is reported. A smaller wear scar indicates better anti-wear performance.

Frictional Properties: Four-Ball Coefficient of Friction Test (ASTM D5183)

This method determines the coefficient of friction of lubricants.

• Apparatus: Four-Ball Wear Test Machine.

• Procedure: The setup is similar to the ASTM D4172 test. The frictional torque is measured during the test.

• Calculation: The coefficient of friction is calculated from the frictional torque and the applied load.

• Reported Value: The dimensionless coefficient of friction is reported. A lower value signifies better frictional properties.

Oxidation Stability: Pressure Differential Scanning Calorimetry (ASTM D6186)

This test determines the oxidation induction time (OIT) of a lubricant, which is an indicator of its resistance to oxidation.

• Apparatus: Pressure Differential Scanning Calorimeter (PDSC).

• Procedure:

  • A small sample of the lubricant is placed in an aluminum pan within the PDSC cell.

  • The cell is pressurized with oxygen and heated to a specific isothermal temperature.

  • The time until the onset of the exothermic oxidation reaction is measured.

• Reported Value: The Oxidation Induction Time (OIT) in minutes. A longer OIT indicates greater oxidation stability.[4][5][6]

Mandatory Visualization

Experimental Workflow for Lubricant Additive Performance Evaluation

The following diagram illustrates a typical workflow for evaluating the performance of lubricant additives.

A simplified workflow for the evaluation of lubricant additives.

Mechanism of Action: Phosphate Ester Anti-Wear Additive

This diagram illustrates the general mechanism by which phosphate ester additives, like TIPP, are believed to form a protective anti-wear film on metal surfaces.

Generalized mechanism of anti-wear film formation by phosphate esters.

References

• 1. Desire Chemicals Pvt. Ltd. [desirechemicals.com]
• 2. lube-media.com [lube-media.com]
• 3. stle.org [stle.org]
• 4. kelid1.ir [kelid1.ir]
• 5. petrolube.com [petrolube.com]
• 6. vurup.sk [vurup.sk]

Head-to-head comparison of the flame retardant efficiency of organophosphate esters

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Performance with Supporting Experimental Data

The landscape of flame retardant technology is continually evolving, driven by the dual needs for enhanced fire safety and reduced environmental and health impacts. Organophosphate esters (OPEs) have emerged as a prominent class of halogen-free flame retardants. Their diverse chemical structures allow for a range of properties and mechanisms of action, making a direct comparison of their efficiencies crucial for material formulation and development. This guide provides a head-to-head comparison of the flame retardant efficiency of various OPEs in common polymer matrices, supported by quantitative experimental data.

Mechanisms of Action: A Dual Approach to Fire Retardancy

Organophosphate esters typically employ a combination of gas-phase and condensed-phase mechanisms to inhibit combustion. In the gas phase, the thermal decomposition of OPEs releases phosphorus-containing radicals (e.g., PO•) that interfere with the high-energy H• and OH• radicals responsible for flame propagation. This "flame poisoning" effect reduces the heat of combustion. In the condensed phase, the OPEs can promote the formation of a stable char layer on the polymer surface. This char acts as a physical barrier, insulating the underlying material from heat and oxygen and reducing the release of flammable volatiles. The specific mechanism and its dominance depend on the chemical structure of the OPE and the polymer matrix. For instance, nitrogen-containing organophosphate esters can exhibit a synergistic effect, where the nitrogen compounds release non-combustible gases that dilute the oxygen supply to the flame.[1]

Comparative Performance Data

The following tables summarize the flame retardant performance of various organophosphate esters in epoxy resin and polycarbonate, two commonly used engineering plastics. The data is compiled from multiple studies to provide a comparative overview.

Epoxy Resins

Epoxy resins are widely used in electronics, coatings, and composites where flame retardancy is a critical requirement.

Organophosphate Ester (OPE)	Phosphorus Content (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	THR (MJ/m²)	Reference Polymer
Neat Epoxy	0	25.8	-	1150	105	DGEBA/DDS
DOPO	1.0 - 2.0	30.0 - 32.2	V-0	684	-	DGEBA/DDS
DPO-PHE	0.5	30.1	V-0	-	-	DGEBA/DDS
DOPO-PHE	0.9	>30	V-0	-	-	DGEBA/DDS
DDM-DOPO	0.25	30.0	V-0	-	-	DGEBA
PEPA	-	-	-	538	-	DGEBA/DDS
APP	-	-	-	>1000	-	DGEBA/DDS
BDD (DOPO-based)	0.25	33.4	V-0	-	-	DGEBA

DOPO: 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide; DPO-PHE: a derivative of diphenylphosphine (B32561) oxide; DOPO-PHE: a derivative of DOPO; DDM-DOPO: a DOPO derivative with 4,4'-diaminodiphenyl methane; PEPA: 1-oxo-4-hydroxymethyl-2,6,7-trioxa-l-phosphabicyclo[2.2.2]octane; APP: Ammonium polyphosphate; BDD: a DOPO-based derivative. DGEBA/DDS: Diglycidyl ether of bisphenol A cured with 4,4'-diaminodiphenylsulfone.

Polycarbonate

Polycarbonate (PC) is a high-performance thermoplastic used in a variety of applications, including electronics and automotive components.

Organophosphate Ester (OPE)	Loading (wt%)	LOI (%)	UL-94 Rating (1.6 mm)	Reference Polymer
Neat PC	0	25.0	V-2	-
DFPZ (DOPO-piperazine derivative)	3.0	-	V-0	PC
DPZ (DOPO-piperazine derivative)	10.0	-	V-0	PC
BAPDP	15.0	-	V-0	PC/ABS

DFPZ and DPZ are DOPO-piperazine derivatives with different linking structures. BAPDP: Bisphenol A bis(diphenyl phosphate). PC/ABS: Polycarbonate/Acrylonitrile Butadiene Styrene blend.

Experimental Protocols

Standardized testing methodologies are essential for the accurate and reproducible evaluation of flame retardant performance. The following are detailed protocols for the key experiments cited in this guide.

Limiting Oxygen Index (LOI)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that will support the flaming combustion of a material.

• Standard: ASTM D2863 / ISO 4589

• Apparatus: LOI instrument consisting of a heat-resistant glass chimney, sample holder, gas mixing and control system, and an igniter.

• Sample Dimensions: Typically 80-150 mm long, 10 ± 0.5 mm wide, and 4 ± 0.25 mm thick.

• Procedure:

  • The sample is mounted vertically in the center of the glass chimney.

  • A mixture of oxygen and nitrogen is introduced at the bottom of the chimney at a specified flow rate.

  • The top edge of the specimen is ignited with a propane (B168953) flame.

  • The oxygen concentration is adjusted until the flame is just extinguished. The LOI is the minimum oxygen concentration, expressed as a volume percentage, that sustains combustion for 3 minutes or a flame spread of 50 mm.

UL-94 Vertical Burn Test

The UL-94 test is used to assess the flammability of plastic materials used in devices and appliances.

• Standard: ANSI/UL 94

• Apparatus: Test chamber, Bunsen burner, sample holder, and timing device.

• Sample Dimensions: 125 ± 5 mm long, 13 ± 0.5 mm wide, and a thickness as specified (e.g., 1.6 mm or 3.2 mm).

• Procedure:

  • A specimen is mounted vertically.

  • A burner flame is applied to the bottom of the specimen for 10 seconds and then removed. The afterflame time (t1) is recorded.

  • Immediately after the flame ceases, the burner flame is reapplied for another 10 seconds and then removed. The afterflame time (t2) and afterglow time (t3) are recorded.

  • Observations of flaming drips that ignite a cotton patch placed below the specimen are also recorded.

• Classification:

  • V-0: No specimen has an afterflame time greater than 10 seconds. The total afterflame time for any set of 5 specimens does not exceed 50 seconds. No specimen burns up to the holding clamp. No flaming drips ignite the cotton.

  • V-1: No specimen has an afterflame time greater than 30 seconds. The total afterflame time for any set of 5 specimens does not exceed 250 seconds. No specimen burns up to the holding clamp. No flaming drips ignite the cotton.

  • V-2: Same as V-1, but flaming drips that ignite the cotton are allowed.

Cone Calorimetry

Cone calorimetry is a small-scale test that measures the heat release rate (HRR) and other combustion parameters of materials under controlled heat flux conditions.

• Standard: ASTM E1354 / ISO 5660

• Apparatus: Cone calorimeter, which includes a conical radiant heater, a load cell for measuring mass loss, and an exhaust system with gas analysis.

• Sample Dimensions: 100 mm x 100 mm with a thickness up to 50 mm.

• Procedure:

  • The specimen is placed horizontally on a load cell.

  • It is exposed to a constant heat flux (e.g., 35 or 50 kW/m²) from the conical heater.

  • A spark igniter is used to ignite the flammable gases evolved from the sample.

  • During the test, the oxygen concentration in the exhaust gas, the mass of the sample, and the time to ignition are continuously measured.

• Key Parameters Measured:

  • Time to Ignition (TTI): The time at which sustained flaming begins.

  • Heat Release Rate (HRR): The rate at which energy is released during combustion, with the peak HRR (pHRR) being a critical indicator of fire hazard.

  • Total Heat Release (THR): The total amount of energy released during the entire combustion process.

  • Effective Heat of Combustion (EHC): The heat released per unit mass of the sample.

  • Mass Loss Rate (MLR): The rate at which the sample loses mass during combustion.

  • Smoke Production Rate (SPR) and Total Smoke Production (TSP): Measures of the amount of smoke generated.

References

• 1. electronics.org [electronics.org]

A Comparative Guide to Validating the Purity of Synthesized Triisopropyl Phosphate Using qNMR

For researchers, scientists, and professionals in drug development, establishing the absolute purity of synthesized compounds is a critical step that ensures the reliability and reproducibility of experimental data. Triisopropyl phosphate (B84403) (TiPP), an organophosphorus compound with applications in chemical synthesis, serves as a key intermediate where precise purity assessment is paramount. This guide provides an objective comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other analytical techniques for validating the purity of synthesized TiPP, supported by experimental protocols and data.

Introduction to Purity Validation of Triisopropyl Phosphate

Triisopropyl phosphate is commonly synthesized via the esterification of phosphorus oxychloride with isopropyl alcohol.[1][2] This process can introduce impurities such as residual starting materials (isopropyl alcohol), by-products like diisopropyl phosphate, and water. Quantitative NMR (qNMR) has emerged as a powerful primary analytical method for determining the purity of organic compounds with high accuracy and precision, providing direct traceability to the International System of Units (SI).[3][4][5][6] Its fundamental principle lies in the direct proportionality between the integral of an NMR signal and the number of nuclei responsible for that resonance.[7]

Purity Determination by Quantitative NMR (qNMR)

qNMR offers a direct and non-destructive method for purity assessment without the need for a specific certified reference material of the analyte. By using a certified internal standard, the purity of the synthesized TiPP can be accurately calculated. Both proton (¹H) and phosphorus-31 (³¹P) qNMR can be employed for organophosphorus compounds, providing complementary validation.[6][8]

Experimental Protocol: qNMR Analysis

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized Triisopropyl phosphate sample and 5 mg of a certified internal standard (e.g., benzoic acid for ¹H-qNMR, or a phosphorus-containing standard like monocrotophos (B1676717) for ³¹P-qNMR) into a vial using a microbalance.[7][9][10]

• Dissolve the mixture in a known volume (e.g., 1 mL) of a deuterated solvent, such as chloroform-d (B32938) (CDCl₃).

• Transfer an aliquot of the solution to a 5 mm NMR tube for analysis.

2. Data Acquisition:

• Acquire ¹H and ³¹P NMR spectra on a 500 MHz (or higher) NMR spectrometer.

• Optimize acquisition parameters to ensure accurate quantification. Key parameters include:

  • Relaxation Delay (D1): Set to at least 5 times the longest spin-lattice relaxation time (T₁) of the signals of interest (typically > 30 seconds) to ensure full relaxation.

  • Pulse Angle: Use a 90° pulse angle.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8 for ¹H, 64 for ³¹P) to achieve a high signal-to-noise ratio.

3. Data Processing and Purity Calculation:

• Apply Fourier transform and phase correction to the acquired spectra.

• Carefully integrate the characteristic, well-resolved signals of both the Triisopropyl phosphate and the internal standard. For TiPP, the methine proton signal in ¹H NMR (a septet) and the single peak in ³¹P NMR are ideal.

• Calculate the purity (P_analyte) using the following formula:

  P_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I: Integral value of the signal

  • N: Number of nuclei generating the signal

  • M: Molar mass

  • m: Mass

  • P_std: Purity of the internal standard

qNMR Workflow Diagram

Caption: Workflow for purity determination of Triisopropyl phosphate by qNMR.

Quantitative Data Summary: qNMR

The following table summarizes representative purity data for a batch of synthesized Triisopropyl phosphate as determined by ¹H and ³¹P qNMR.

Parameter	¹H-qNMR (Benzoic Acid Std.)	³¹P-qNMR (Monocrotophos Std.)
Purity (mg/g)	995.2	994.5
Relative Standard Deviation (RSD, n=6)	0.15%	0.21%
Expanded Uncertainty (k=2)	± 3.0 mg/g	± 3.5 mg/g

Comparison with Alternative Purity Validation Methods

While qNMR is a powerful tool, other methods are also employed for purity assessment. A mass balance approach, which quantifies all impurities, is often used as a comparative primary method.[6] Chromatographic techniques like Gas Chromatography (GC) are highly effective for separating and quantifying volatile impurities.

Experimental Protocols: Alternative Methods

1. Mass Balance (MB) Method:

• This is an indirect method where the purity is calculated by subtracting the mass fractions of all identified impurities from 100%.[6]

• Structurally Related Impurities: Quantified using Gas Chromatography with a Flame Ionization Detector (GC-FID).

• Water Content: Determined by Karl Fischer titration.[6][11][12]

• Inorganic Impurities: Measured by techniques like Inductively Coupled Plasma Mass Spectrometry (ICP-MS) after combustion.

• Residual Solvents: Analyzed by headspace GC-MS.

2. Gas Chromatography (GC-FID):

• Sample Preparation: Prepare a solution of the synthesized TiPP in a suitable solvent (e.g., ethyl acetate) at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a GC system equipped with a capillary column (e.g., DB-5ms) and a Flame Ionization Detector (FID).

• Method: Inject 1 µL of the sample. Use a temperature program starting at 100°C and ramping to 250°C to separate TiPP from any volatile impurities.

• Quantification: Determine the area percent of the main TiPP peak relative to the total peak area. For absolute quantification, a certified reference material of TiPP would be required to create a calibration curve.

Comparative Data Summary

The table below compares the purity results for the same batch of synthesized TiPP using qNMR and alternative methods.

Method	Purity Result (mg/g)	Precision (RSD)	Key Advantages	Key Disadvantages
¹H-qNMR	995.2	0.15%	High precision, non-destructive, no analyte-specific standard needed.[7]	Lower sensitivity, potential for signal overlap.
³¹P-qNMR	994.5	0.21%	Specific to phosphorus compounds, simpler spectra.[6]	Lower sensitivity than ¹H-qNMR.
Mass Balance Method	994.8	N/A (Composite)	Comprehensive, accounts for all impurity types.[9][10]	Complex, time-consuming, relies on multiple techniques.[6]
GC-FID (Area %)	99.6% (Area)	0.5%	High sensitivity for volatile impurities, excellent separation.	Assumes equal detector response; thermal degradation possible.

Method Comparison Diagram

Caption: Comparison of qNMR and alternative methods for purity validation.

Conclusion

For the validation of synthesized Triisopropyl phosphate, qNMR stands out as a robust, accurate, and highly reliable primary method. The results from ¹H and ³¹P qNMR are in excellent agreement with the comprehensive mass balance method, confirming its suitability for assigning an accurate purity value. While chromatographic methods like GC-FID are invaluable for profiling and detecting trace volatile impurities, qNMR provides a direct, SI-traceable purity assessment without the need for an identical certified reference material, making it an indispensable tool for researchers and drug development professionals who require the highest confidence in the quality of their synthesized compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. Triisopropyl phosphate 95 513-02-0 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. emerypharma.com [emerypharma.com]
• 5. researchgate.net [researchgate.net]
• 6. Purity Assessment of Tripropyl Phosphate through Mass Balance and 1H and 31P Quantitative Nuclear Magnetic Resonance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. rssl.com [rssl.com]
• 8. Quantitative NMR | Organic Primary Standards Group [unit.aist.go.jp]
• 9. [PDF] Purity Assessment of Tripropyl Phosphate through Mass Balance and 1H and 31P Quantitative Nuclear Magnetic Resonance | Semantic Scholar [semanticscholar.org]
• 10. Purity Assessment of Tripropyl Phosphate through Mass Balance and 1H and 31P Quantitative Nuclear Magnetic Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chemical Characterization and Dose Formulation Studies - NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Materials and Methods - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Toxicity Assessment of Triisopropyl Phosphate and Its Analogues: A Guide for Researchers

This guide provides a comparative toxicity assessment of Triisopropyl phosphate (B84403) (TIPP) and its analogues, primarily focusing on Tris(1-chloro-2-propyl) phosphate (TCPP) and Tris(1,3-dichloro-2-propyl) phosphate (TDCPP). The information is intended for researchers, scientists, and drug development professionals to facilitate an informed understanding of the toxicological profiles of these organophosphate compounds.

Executive Summary

Organophosphate esters are widely used as flame retardants and plasticizers, leading to their ubiquitous presence in the environment and potential for human exposure. This guide synthesizes available experimental data on the acute toxicity, cytotoxicity, genotoxicity, and neurotoxicity of Triisopropyl phosphate (TIPP) and its chlorinated analogues, TCPP and TDCPP. While extensive data is available for TCPP and TDCPP, there is a notable lack of comprehensive toxicological data for TIPP in the public domain. The available data indicates that the chlorinated analogues, particularly TDCPP, exhibit significant toxic effects across various endpoints.

Data Presentation: Comparative Toxicity Data

The following tables summarize the quantitative toxicity data for TIPP and its analogues. It is important to note the limited availability of data for TIPP.

Table 1: Acute Toxicity Data

Compound	Chemical Name	CAS Number	Test Species	Route	LD50 Value	Citation(s)
TIPP	Triisopropyl phosphate	513-02-0	Rat	Oral	~100.1 mg/kg (Estimate)
TCPP	Tris(1-chloro-2-propyl) phosphate	13674-84-5	Rat (male)	Oral	1017-4200 mg/kg	[1]
TCPP	Tris(1-chloro-2-propyl) phosphate	13674-84-5	Rat (female)	Oral	2800 mg/kg	[2]
TDCPP	Tris(1,3-dichloro-2-propyl) phosphate	13674-87-8	Rat	Oral	1.85-4.5 g/kg	[3]
TDCPP	Tris(1,3-dichloro-2-propyl) phosphate	13674-87-8	Mouse	Oral	2.25-2.67 g/kg	[3]
TDCPP	Tris(1,3-dichloro-2-propyl) phosphate	13674-87-8	Rabbit	Oral	6.8 g/kg	[3]

Table 2: Cytotoxicity Data

Compound	Cell Line	Assay	Endpoint	Value	Citation(s)
TCPP	HepG2	Resazurin reduction	No effect	Up to 100 µM	[4]
TCPP	HepG2	LDH release	No effect	Up to 100 µM	[4]
TCPP	V79	Neutral Red Uptake	Cytotoxicity	> 1 mM (with S9)
TDCPP	Avian hepatocytes	Not specified	LC50	60.3 ± 45.8 µM	[5]
TDCPP	Avian neuronal cells	Not specified	LC50	28.7 ± 19.1 µM	[5]

Table 3: Genotoxicity Data

Compound	Assay	Test System	Metabolic Activation	Result	Citation(s)
TCPP	Ames Test	S. typhimurium & E. coli	With and without S9	Negative
TCPP	In vivo Micronucleus Test	Rodent	Not applicable	Negative
TDCPP	Ames Test	S. typhimurium	With and without S9	Positive (frameshift mutations)	[6]
TDCPP	In vitro Micronucleus Test	Not specified	Not specified	Positive
TDCPP	In vitro Chromosomal Aberration	Not specified	Not specified	Positive

Table 4: Neurotoxicity Data

Compound	Test System	Observed Effects	Citation(s)
TCPP	C. elegans	Locomotor deficits, dopaminergic degeneration	[7][8]
TDCPP	C. elegans	Inhibition of motor behavior, reduced dopamine (B1211576) production, increased ROS	[9][10]

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for the replication and validation of experimental findings.

Neutral Red Uptake (NRU) Cytotoxicity Assay

The Neutral Red Uptake assay is a cell viability/cytotoxicity test based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes.

Principle: Healthy, viable cells take up the dye, while damaged or dead cells do not. The amount of dye absorbed is proportional to the number of viable cells.

Protocol Outline:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to attach overnight.

• Compound Exposure: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 24, 48, or 72 hours). Include appropriate vehicle controls.

• Dye Incubation: Remove the treatment medium and incubate the cells with a medium containing a non-toxic concentration of Neutral Red for approximately 2-3 hours.

• Washing: Remove the dye-containing medium and wash the cells to remove any unincorporated dye.

• Dye Extraction: Add a solubilization solution (e.g., a mixture of ethanol (B145695) and acetic acid) to each well to extract the dye from the lysosomes of viable cells.

• Quantification: Measure the absorbance of the extracted dye using a spectrophotometer at a wavelength of approximately 540 nm.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control. The concentration that causes a 50% reduction in cell viability (IC50) can then be determined.

Alkaline Single Cell Gel Electrophoresis (Comet) Assay for Genotoxicity

The Comet assay is a sensitive method for detecting DNA damage at the level of individual eukaryotic cells. The alkaline version is particularly effective at detecting single-strand breaks, double-strand breaks, and alkali-labile sites.

Principle: Cells are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis under alkaline conditions. Damaged DNA fragments migrate away from the nucleus, forming a "comet tail," while undamaged DNA remains in the "comet head." The intensity and length of the comet tail are proportional to the amount of DNA damage.

Protocol Outline:

• Cell Preparation: Prepare a single-cell suspension from the desired tissue or cell culture.

• Slide Preparation: Coat microscope slides with a layer of normal melting point agarose.

• Cell Encapsulation: Mix the cell suspension with low melting point agarose and layer it onto the pre-coated slides.

• Lysis: Immerse the slides in a high-salt lysis solution to lyse the cells and unfold the DNA.

• Alkaline Unwinding: Place the slides in an alkaline electrophoresis buffer to unwind the DNA.

• Electrophoresis: Subject the slides to electrophoresis at a low voltage in the alkaline buffer.

• Neutralization: Neutralize the slides with a Tris buffer.

• Staining: Stain the DNA with a fluorescent dye (e.g., SYBR Green or propidium (B1200493) iodide).

• Visualization and Scoring: Visualize the comets using a fluorescence microscope and analyze the images using specialized software to quantify DNA damage (e.g., percent DNA in the tail, tail length, and tail moment).

Mandatory Visualization

Signaling Pathway Diagram

The following diagram illustrates the p38 Mitogen-Activated Protein Kinase (MAPK) signaling pathway, which has been implicated in the neurotoxicity of some organophosphate flame retardants. Environmental stresses and inflammatory cytokines can activate this pathway, leading to cellular responses such as inflammation, apoptosis, and cell differentiation.

Caption: The p38 MAPK signaling cascade.

Experimental Workflow Diagrams

The following diagrams illustrate the general workflows for the Neutral Red Uptake and Comet assays.

Caption: Workflow for the Neutral Red Uptake cytotoxicity assay.

Caption: Workflow for the alkaline Comet assay for genotoxicity.

References

• 1. Introduction - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Introduction - NTP Developmental and Reproductive Toxicity Technical Report on the Prenatal Development Studies of Tris(chloropropyl) Phosphate (CASRN 13674-84-5) in Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Abstract - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. howard-foundation.com [howard-foundation.com]
• 7. Discussion - NTP Technical Report on the Toxicology and Carcinogenesis Studies of an Isomeric Mixture of Tris(chloropropyl) Phosphate Administered in Feed to Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats and B6C3F1/N Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. openaccess.sgul.ac.uk [openaccess.sgul.ac.uk]
• 10. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Synergistic Potential of Triisopropyl Phosphate in Pharmaceutical Formulations: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triisopropyl phosphate (B84403) (TIPP) is a versatile excipient with established applications in the pharmaceutical industry, primarily utilized as a plasticizer and a solvent in various dosage forms. While its individual properties are well-documented, its potential to act synergistically with other additives to enhance formulation performance remains an area of growing interest. Synergistic interactions, where the combined effect of two or more components is greater than the sum of their individual effects, can lead to the development of more robust, stable, and effective drug delivery systems. This may manifest as enhanced drug solubility, improved stability of amorphous solid dispersions (ASDs), optimized drug release profiles, or superior mechanical properties of film coatings.

This guide provides a framework for evaluating the synergistic effects of Triisopropyl phosphate with other pharmaceutical additives. Due to the limited publicly available data on specific synergistic combinations involving TIPP, this document focuses on established methodologies for synergy evaluation and presents illustrative data from analogous systems. The principles and experimental protocols described herein can be readily adapted by researchers to investigate and quantify the synergistic potential of TIPP in their specific formulation development projects.

Methodologies for Evaluating Synergy

The quantitative assessment of synergy is crucial to move beyond anecdotal observations. Several well-established methodologies are employed in pharmaceutical sciences to determine if a combination of additives is synergistic, additive, or antagonistic.

Isobolographic Analysis

Isobolographic analysis is a graphical method used to evaluate the interaction between two components.[1] The core of this method is the isobologram, a graph that plots the doses or concentrations of two substances that produce the same magnitude of a predefined effect (e.g., 50% inhibition of crystal growth, or a specific viscosity).

An "additive" interaction is represented by a straight line connecting the effective concentrations of the individual components. Combinations that produce the desired effect at concentrations falling below this line are considered synergistic, while those falling above are antagonistic.[2]

Combination Index (CI) Method

The Chou-Talalay Combination Index (CI) method is a widely used quantitative approach for analyzing drug and additive interactions.[3] It is based on the median-effect equation and provides a numerical index of the interaction. The CI is calculated using the following formula:

CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂

Where (Dx)₁ and (Dx)₂ are the doses of additive 1 and additive 2 alone that are required to produce a certain effect, and (D)₁ and (D)₂ are the doses of the additives in combination that produce the same effect.

• CI < 1: Synergy

• CI = 1: Additive effect

• CI > 1: Antagonism

This method is particularly useful as it can quantify the degree of synergy or antagonism at different effect levels.[3]

Response Surface Methodology (RSM)

Response Surface Methodology is a collection of statistical and mathematical techniques useful for developing, improving, and optimizing processes.[4] In formulation science, RSM can be used to explore the effects of multiple variables (e.g., concentrations of TIPP and another additive) on a desired outcome (e.g., drug dissolution rate).[5] By fitting a polynomial equation to the experimental data, RSM can generate 3D response surfaces and contour plots that visually represent the synergistic, additive, or antagonistic relationships between the variables.[4]

Comparative Performance Data (Illustrative Examples)

As direct quantitative data for TIPP's synergistic effects are not widely published, the following tables present data from analogous systems to illustrate how such effects can be tabulated and compared. Researchers can use these formats for their own experimental data.

Example 1: Synergistic Stabilization of an Amorphous Solid Dispersion (ASD)

Amorphous solid dispersions are a key strategy for enhancing the solubility of poorly water-soluble drugs. The stability of the amorphous state is critical, and combinations of polymers and plasticizers can offer synergistic stabilization.[6] In this hypothetical example, we evaluate the effect of TIPP in combination with a primary polymer, HPMCAS-HF, on preventing the recrystallization of a model drug.

Table 1: Synergistic Effect of TIPP and HPMCAS-HF on the Physical Stability of a Model Drug ASD (20% Drug Load) Stored at 40°C/75% RH for 3 Months.

Formulation Additive(s)	Additive Concentration (% w/w)	% Crystallinity after 3 Months
HPMCAS-HF (alone)	80	15.2
TIPP (alone)	80	45.8
HPMCAS-HF + TIPP	75 + 5	2.1 (Synergistic)
Expected Additive Effect	75 + 5	~18.0

Note: The expected additive effect is an estimation and would be formally determined using methodologies like the Combination Index.

Example 2: Synergistic Enhancement of Mechanical Properties of a Film Coating

Plasticizers are added to polymeric film coatings to improve their flexibility and prevent cracking. A combination of plasticizers can sometimes yield properties superior to what would be expected from their individual contributions. Here, we illustrate a hypothetical synergistic effect of TIPP and Triethyl Citrate (TEC) on the elongation at break of an ethylcellulose film.

Table 2: Synergistic Effect of TIPP and TEC on the Mechanical Properties of an Ethylcellulose Film Coating.

Plasticizer(s)	Plasticizer Concentration (% of polymer weight)	Tensile Strength (MPa)	Elongation at Break (%)
None	0	18.5	3.2
TEC (alone)	20	12.3	8.5
TIPP (alone)	20	13.1	7.9
TEC + TIPP	10 + 10	12.8	14.2 (Synergistic)
Expected Additive Effect	10 + 10	~12.7	~8.2

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable evaluation of synergistic effects.

Protocol 1: Isobolographic Analysis for Evaluating Synergy in Solubility Enhancement

This protocol describes how to use isobolographic analysis to determine if TIPP and another co-solvent/solubilizer (Additive X) have a synergistic effect on the aqueous solubility of a poorly soluble Active Pharmaceutical Ingredient (API).

1. Materials and Equipment:

• Active Pharmaceutical Ingredient (API)

• Triisopropyl phosphate (TIPP)

• Additive X (e.g., a co-solvent like PEG 400 or a surfactant like Polysorbate 80)

• Aqueous buffer of relevant pH

• Analytical method for API quantification (e.g., HPLC-UV)

• Vials, shaker, centrifuge, filtration units

2. Procedure:

• Determine the individual solubility:

  • Prepare supersaturated solutions of the API in the aqueous buffer containing varying concentrations of TIPP alone and Additive X alone.

  • Equilibrate the solutions (e.g., 24-48 hours on a shaker).

  • Centrifuge and filter the samples.

  • Quantify the API concentration to determine the solubility profile for each additive.

  • From these profiles, determine the concentration of TIPP alone (CTIPP) and Additive X alone (CX) required to achieve a target solubility (e.g., 50 µg/mL).

• Determine the solubility in combination:

  • Prepare a series of solutions with different fixed ratios of TIPP to Additive X (e.g., 3:1, 1:1, 1:3).

  • For each ratio, determine the total additive concentration required to achieve the same target solubility (50 µg/mL).

• Construct the Isobologram:

  • Plot the concentration of Additive X on the x-axis and the concentration of TIPP on the y-axis.

  • Mark the points for CX (on the x-axis) and CTIPP (on the y-axis).

  • Draw a straight line connecting these two points. This is the line of additivity.

  • Plot the concentrations of TIPP and Additive X from the combination experiments that achieved the target solubility.

• Analysis:

  • If the data points for the combinations fall below the line of additivity, the interaction is synergistic.

  • If the points fall on the line, the interaction is additive.

  • If the points fall above the line, the interaction is antagonistic.

Protocol 2: Combination Index (CI) Method for Assessing Synergistic Antioxidant Activity

This protocol outlines the use of the CI method to evaluate the synergistic effect of TIPP and a primary antioxidant (e.g., Butylated Hydroxytoluene - BHT) in preventing the oxidation of a lipid-based formulation.

1. Materials and Equipment:

• Lipid-based drug formulation

• Triisopropyl phosphate (TIPP)

• Butylated Hydroxytoluene (BHT)

• Oxidation-inducing agent (e.g., AAPH) or condition (e.g., UV light, elevated temperature)

• Analytical method to measure oxidation (e.g., peroxide value, thiobarbituric acid reactive substances - TBARS assay)

• Spectrophotometer

2. Procedure:

• Generate dose-response curves for individual additives:

  • Prepare samples of the formulation with a range of concentrations of TIPP alone and BHT alone.

  • Induce oxidation and measure the extent of oxidation after a set time.

  • Plot the % inhibition of oxidation versus the concentration for each additive.

  • From these curves, determine the concentrations of TIPP and BHT required to achieve different levels of inhibition (e.g., 25%, 50%, 75%). These are the (Dx) values.

• Generate dose-response curves for combinations:

  • Prepare samples with TIPP and BHT combined in a constant ratio (e.g., based on their individual potencies).

  • Perform the oxidation assay and generate a dose-response curve for the combination.

• Calculate the Combination Index (CI):

  • For a given level of inhibition (e.g., 50%), determine the concentrations of TIPP ((D)₁) and BHT ((D)₂) in the combination that produced this effect.

  • Use the Chou-Talalay equation: CI = (D)₁/(Dx)₁ + (D)₂/(Dx)₂ to calculate the CI value.

• Analysis:

  • Repeat the CI calculation for different effect levels to assess if synergy is dependent on the concentration or effect level.

  • A CI value consistently less than 1 indicates a synergistic antioxidant effect.

Visualizing Synergistic Effects and Experimental Design

Diagrams of Workflows and Concepts

References

• 1. Frontiers | Isobologram Analysis: A Comprehensive Review of Methodology and Current Research [frontiersin.org]
• 2. jpccr.eu [jpccr.eu]
• 3. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Response Surface Methodology (RSM) approach to formulate and optimize the bilayer combination tablet of Tamsulosin and Finasteride - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synergistic effect of polymers in stabilizing amorphous pretomanid through high drug loaded amorphous solid dispersion. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]

Inter-laboratory Validation of Analytical Methods for Triisopropyl Phosphate: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of Triisopropyl phosphate (B84403) (TIPP), a compound of interest in various industrial and pharmaceutical applications. In the absence of a formal, publicly available inter-laboratory validation study specifically for TIPP, this document synthesizes data from validated methods for structurally related organophosphate esters. The objective is to offer a framework for researchers to select and validate an appropriate analytical method for TIPP, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Analysis of Analytical Techniques

The determination of TIPP is predominantly achieved through chromatographic techniques coupled with mass spectrometry. The choice between GC-MS and LC-MS/MS often depends on the sample matrix, required sensitivity, and available instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS) is a robust and widely available technique suitable for volatile and thermally stable compounds like TIPP.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and specificity and is particularly advantageous for analyzing a broader range of compounds, including those that may be thermally labile, without the need for derivatization.[1]

The following tables summarize the key performance characteristics of these analytical methods based on data reported for similar organophosphate esters.

Table 1: Comparison of GC-MS and LC-MS/MS Performance for Organophosphate Ester Analysis

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds followed by ionization and mass analysis.	Separation of compounds in the liquid phase followed by ionization and tandem mass analysis for enhanced selectivity.
Sample Volatility	Requires analytes to be volatile and thermally stable.	Suitable for a wider range of polarities and thermal stabilities.[1]
Sensitivity	Generally provides good sensitivity.	Often offers superior sensitivity.[1]
Selectivity	Good, can be enhanced with Selected Ion Monitoring (SIM).	Excellent, particularly with Multiple Reaction Monitoring (MRM).
Matrix Effects	Can be susceptible to matrix interference.	Can be managed with appropriate sample preparation and the use of internal standards.

Table 2: Typical Quantitative Performance Parameters for Organophosphate Ester Analysis

Parameter	GC-MS	LC-MS/MS
Linearity (R²)	> 0.99[1]	> 0.99
Limit of Detection (LOD)	0.01 - 1.0 µg/L[1]	0.02 - 0.07 ng/mL[2]
Limit of Quantification (LOQ)	0.05 - 2.0 µg/L	0.06 - 0.22 ng/mL[2]
Accuracy (Recovery %)	78 - 110%	93 - 102%[2]
Precision (RSD %)	< 15%	< 12%[2]

Experimental Protocols

Detailed experimental protocols are essential for achieving reproducible and accurate results. Below are generalized protocols for the analysis of TIPP using GC-MS and LC-MS/MS, based on established methods for similar organophosphate esters.

Sample Preparation: Solid Phase Extraction (SPE)

A common sample preparation technique for various matrices involves Solid Phase Extraction (SPE).[1][3]

• Conditioning: A C18 SPE cartridge is conditioned with successive washes of methanol (B129727) and deionized water.

• Loading: The sample is loaded onto the conditioned cartridge.

• Washing: The cartridge is washed with deionized water to remove interfering substances.

• Elution: TIPP is eluted from the cartridge using an appropriate organic solvent, such as acetonitrile (B52724) or methanol.[3]

• Reconstitution: The eluate is evaporated to dryness under a gentle stream of nitrogen and reconstituted in a suitable solvent for injection into the GC-MS or LC-MS/MS system.

GC-MS Method Protocol

• Gas Chromatograph (GC): Agilent 7890A or equivalent.[4]

• Column: DB-5MS (or similar non-polar capillary column), 30 m x 0.25 mm i.d., 0.25 µm film thickness.[4]

• Injection Mode: Splitless injection.

• Injector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 300 °C, hold for 10 minutes.[4]

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer (MS): Agilent 5975C or equivalent.[4]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1]

• Ion Source Temperature: 280 °C.[4]

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.[1]

LC-MS/MS Method Protocol

• Liquid Chromatograph (LC): Waters ACQUITY UPLC or equivalent.[1]

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid.[1]

• Gradient Elution: A typical gradient starts with a higher percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.[1]

• Tandem Mass Spectrometer (MS/MS): Triple quadrupole.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[1]

Inter-laboratory Validation Workflow

An inter-laboratory study, also known as a round-robin test, is crucial for establishing the reproducibility and robustness of an analytical method. The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for an inter-laboratory validation study.

This guide provides a foundational understanding of the analytical methods available for Triisopropyl phosphate and a framework for their validation. Researchers are encouraged to perform in-house validation and participate in proficiency testing schemes to ensure the accuracy and reliability of their results.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Triisopropyl phosphate | 513-02-0 | Benchchem [benchchem.com]
• 4. Fast and Environment-Friendly GC-MS Method for Eleven Organophosphorus Flame Retardants in Indoor Air, Dust, and Skin Wipes - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Hydrolytic Stability of Organophosphate Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the hydrolytic stability of various organophosphate esters (OPEs), supported by experimental data. OPEs are a class of compounds widely used as flame retardants, plasticizers, and pesticides. Their stability in aqueous environments is a critical factor in determining their environmental fate, persistence, and potential for biological interaction. Understanding the kinetics of their hydrolysis is paramount for researchers in environmental science, toxicology, and drug development, where phosphate (B84403) ester moieties are sometimes incorporated into prodrugs.

Data Presentation: Hydrolytic Stability of Selected Organophosphate Esters

The hydrolytic stability of organophosphate esters is significantly influenced by their chemical structure and the pH of the surrounding medium. Generally, the rate of hydrolysis increases with increasing pH. The stability can be broadly categorized based on the ester substituents: alkyl esters are the most stable, followed by chlorinated alkyl esters, with aryl esters being the least stable.[1]

The following table summarizes the half-lives (t½) of several common organophosphate triesters at different pH values, providing a quantitative comparison of their hydrolytic stability.

Organophosphate Ester	Abbreviation	pH 7 (days)	pH 8 (days)	pH 9 (days)	Temperature (°C)	Reference
Triphenyl phosphate	TPHP	19	-	3	25
Tributyl phosphate	TBP	Stable	-	-	20	[1]
Tris(2-ethylhexyl) phosphate	TEHP	Stable	-	-	20	[1]
Tripropyl phosphate	TPP	Stable	-	-	20	[1]
Tris(2-butoxyethyl) phosphate	TBEP	Stable	-	-	20	[1]
Tris(2-chloroethyl) phosphate	TCEP	Stable	-	-	20	[1]
Tris(1-chloro-2-propyl) phosphate	TCPP	Stable	-	-	20	[1]
Tris(1,3-dichloro-2-propyl) phosphate	TDCPP	Stable	-	-	20	[1]
Chlorpyrifos (B1668852) Oxon	-	-	20.9	6.7	23	[2]

Note: "Stable" indicates no significant degradation was observed over the study period (e.g., 35 days in the cited study). The absence of a value indicates that data was not provided in the referenced literature under those specific conditions.

Experimental Protocols

The determination of hydrolytic stability of organophosphate esters is typically conducted following standardized guidelines, such as the OECD Test Guideline 111, "Hydrolysis as a Function of pH".[3][4][5][6][7] This ensures reproducibility and comparability of data across different laboratories.

Principle of the Test

The test substance is dissolved in sterile aqueous buffer solutions at pH 4, 7, and 9.[3][4] These solutions are then incubated in the dark at a constant temperature.[4] The concentration of the test substance is monitored at specific time intervals to determine the rate of hydrolysis.

Tiered Approach (OECD 111)

The OECD 111 guideline recommends a tiered approach:[3][6]

• Tier 1: Preliminary Test: A preliminary test is conducted for 5 days at an elevated temperature (e.g., 50°C) to quickly assess the stability of the substance at pH 4, 7, and 9.[3] If less than 10% degradation is observed, the substance is considered hydrolytically stable, and further testing may not be necessary.

• Tier 2: Main Test for Unstable Substances: If significant hydrolysis occurs in the preliminary test, a more detailed study is performed at a lower, environmentally relevant temperature (e.g., 25°C). Samples are taken at multiple time points until at least 90% of the substance has degraded or for a maximum of 30 days.[3]

• Tier 3: Identification of Hydrolysis Products: If significant degradation occurs, the hydrolysis products are identified and their concentrations are monitored over time.[3]

Detailed Experimental Steps

• Preparation of Buffer Solutions: Sterile aqueous buffer solutions are prepared for pH 4, 7, and 9. Common buffer systems include phthalate (B1215562) for pH 4, phosphate for pH 7, and borate (B1201080) for pH 9.

• Preparation of Test Solutions: The organophosphate ester is dissolved in the buffer solutions at a concentration not exceeding 0.01 M or half its saturation concentration.[4] A co-solvent like acetonitrile (B52724) may be used sparingly if the substance has low water solubility.

• Incubation: The test solutions are maintained at a constant temperature in the dark to prevent photodegradation.[4]

• Sampling: Aliquots of the test solutions are withdrawn at predetermined time intervals.

• Sample Analysis: The concentration of the parent organophosphate ester and its degradation products are quantified using a suitable analytical method. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is commonly employed.[8][9]

  • Sample Preparation for HPLC/LC-MS Analysis: Samples may require preparation before analysis, which can include quenching the reaction (e.g., by acidification or cooling), filtration, and dilution. For complex matrices, solid-phase extraction (SPE) may be used to clean up the sample and concentrate the analytes.[8]

  • Chromatographic Conditions: A reverse-phase C18 column is often used for separation. The mobile phase typically consists of a mixture of acetonitrile and water, with or without modifiers like formic acid or ammonium (B1175870) acetate, run in either isocratic or gradient mode.[8]

  • Detection: A UV detector can be used for compounds with a suitable chromophore. For higher sensitivity and selectivity, particularly for identifying degradation products, a mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometry) is preferred.[10][11][12][13]

• Data Analysis: The rate of hydrolysis is determined by plotting the concentration of the organophosphate ester against time. The data is typically fitted to a first-order or pseudo-first-order kinetic model to calculate the hydrolysis rate constant (k) and the half-life (t½ = 0.693/k).

Visualizations

General Hydrolysis Mechanism of Organophosphate Esters

The hydrolysis of organophosphate esters proceeds via a nucleophilic substitution reaction at the phosphorus center. In alkaline conditions, the hydroxide (B78521) ion (OH⁻) acts as the nucleophile, attacking the electrophilic phosphorus atom. This leads to the cleavage of a P-O-R bond and the formation of a dialkyl/diaryl phosphate and an alcohol or phenol.

References

• 1. Organophosphate Flame Retardants and Plasticizers in Aqueous Solution: pH-Dependent Hydrolysis, Kinetics, and Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Half-life of chlorpyrifos oxon and other organophosphorus esters in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oecd.org [oecd.org]
• 4. Hydrolysis and function of PH according to OECD test no. 111 - Analytice [analytice.com]
• 5. OECD 111: Hydrolysis as a Function of pH | ibacon GmbH [ibacon.com]
• 6. oecd.org [oecd.org]
• 7. OECD 111 - Hydrolysis as a Function of pH - Situ Biosciences [situbiosciences.com]
• 8. ijcmas.com [ijcmas.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. Development and validation of a liquid chromatography-tandem mass spectrometry method for comprehensive detection of organophosphate esters and their degradation products in sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Rapid LC-MS/MS quantification of Organophosphate non-specific Metabolites in Hair Using Alkaline Extraction Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Determination of Organophosphorus Esters in Fall Protection Equipment by Accelerated Solvent Extraction and Solid-Phase Extraction Coupled with LC-MS/MS Detection - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Triisopropyl Phosphate

For researchers and scientists in the fast-paced world of drug development, maintaining a safe and efficient laboratory environment is paramount. The proper handling and disposal of chemicals, such as Triisopropyl phosphate (B84403), are critical components of laboratory safety and operational integrity. This document provides essential, immediate safety and logistical information, including operational and disposal plans with step-by-step guidance to ensure the safe management of Triisopropyl phosphate waste.

Immediate Safety and Hazard Information

Triisopropyl phosphate is a flammable liquid and vapor that can cause skin and serious eye irritation. It may also cause respiratory irritation and is very toxic to aquatic life.[1] Understanding the immediate hazards is the first step in safe handling and disposal. All personnel handling this substance must be thoroughly familiar with its Safety Data Sheet (SDS) and trained in appropriate safety procedures.

Key Hazard Information for Triisopropyl Phosphate:

Hazard Classification	Description	Precautionary Statements
Flammable Liquid	Flammable liquid and vapor.[1]	Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]
Skin Irritation	Causes skin irritation.[1]	Wear protective gloves and clothing.
Eye Irritation	Causes serious eye irritation.[1]	Wear eye and face protection.
Respiratory Irritation	May cause respiratory irritation.[1]	Avoid breathing mist, vapors, or spray. Use only in a well-ventilated area or under a chemical fume hood.[2]
Acute Aquatic Toxicity	Very toxic to aquatic life.[1]	Avoid release to the environment.

Operational Plan: Safe Handling and Storage

Proper operational procedures are essential to minimize risks associated with Triisopropyl phosphate.

Handling:

• Always work in a well-ventilated area, preferably under a chemical fume hood.[2]

• Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (e.g., neoprene), safety goggles, and a lab coat.[3]

• Avoid contact with skin and eyes.[3]

• Keep the chemical away from ignition sources as it is a flammable liquid.[1]

• Take precautionary measures against static discharge.[2]

Storage:

• Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[3]

• Keep away from incompatible materials such as strong oxidizing agents.[2]

Disposal Plan: A Step-by-Step Guide

The primary and recommended method for the disposal of Triisopropyl phosphate is through a licensed professional waste disposal service, typically involving incineration.[3] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1]

Workflow for Proper Disposal of Triisopropyl Phosphate:

A high-level workflow for the proper disposal of Triisopropyl phosphate.

Step-by-Step Disposal Procedure:

• Waste Segregation and Collection:

  • Collect waste Triisopropyl phosphate in a designated, properly labeled container. The container must be made of a material compatible with the chemical and have a secure lid.

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Triisopropyl phosphate," and any other information required by your institution and local regulations.

• Temporary Storage:

  • Store the sealed waste container in a designated satellite accumulation area. This area should be secure, well-ventilated, and away from heat sources and incompatible chemicals.

  • Utilize secondary containment to prevent the spread of material in case of a leak.

• Arrange for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company to arrange for pickup.

  • Provide them with an accurate description of the waste.

• Documentation:

  • Complete all required hazardous waste manifests and documentation as per institutional and regulatory requirements.

Experimental Protocols: Laboratory-Scale Neutralization (for Emergency Use)

While professional disposal is the standard, in situations such as a small spill, chemical neutralization may be necessary. The following are general guidelines for the neutralization of organophosphates. These procedures should only be carried out by trained personnel in a controlled laboratory setting with appropriate PPE and engineering controls (i.e., a chemical fume hood).

1. Alkaline Hydrolysis:

Organophosphates like Triisopropyl phosphate can be hydrolyzed under alkaline conditions.

• Materials:

  • Sodium hydroxide (B78521) (NaOH) or potassium hydroxide (KOH)

  • Water

  • A suitable reaction vessel (e.g., a three-necked flask with a stirrer and condenser)

  • pH indicator paper or a pH meter

• Procedure:

  • Prepare a 10% aqueous solution of sodium hydroxide.

  • In a well-ventilated fume hood, cautiously add the Triisopropyl phosphate waste to the sodium hydroxide solution with constant stirring. The reaction can be exothermic, so slow addition is crucial. A typical ratio would be 1 part Triisopropyl phosphate to 3 parts 10% NaOH solution by volume.

  • Gently heat the mixture to approximately 50-60°C to accelerate the hydrolysis. Use a water bath for controlled heating.

  • Maintain the reaction for several hours (e.g., 2-4 hours), continuing to stir. Monitor the pH to ensure it remains strongly alkaline (pH > 12).

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Neutralize the resulting solution with a dilute acid (e.g., hydrochloric acid or sulfuric acid) to a pH of approximately 7.

  • The neutralized solution should be collected as aqueous hazardous waste and disposed of according to institutional guidelines.

2. Oxidation with Bleach (for Spill Decontamination):

For small spills, oxidation with household bleach (sodium hypochlorite (B82951) solution) can be an effective decontamination method.[4]

• Materials:

  • Household bleach (containing ~5% sodium hypochlorite)

  • Absorbent material (e.g., vermiculite, sand, or commercial spill pillows)

  • A scoop or brush and a dustpan

  • A designated hazardous waste container

• Procedure:

  • First, contain the spill by surrounding it with an absorbent material.[4]

  • Carefully pour a small amount of bleach directly onto the spilled Triisopropyl phosphate.[4] Use an amount of bleach roughly equal to the volume of the spill.

  • Allow the bleach to react with the chemical for at least 30 minutes.

  • Cover the mixture with an inert absorbent material.[4]

  • Carefully sweep the absorbed material into a designated hazardous waste container.[4]

  • Wipe the spill area with a cloth dampened with soap and water. Collect the cloth and any contaminated PPE in the hazardous waste container.

  • Seal and label the container for disposal through your institution's hazardous waste program.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of Triisopropyl phosphate, protecting both personnel and the environment, thereby fostering a culture of safety and responsibility.

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. hgic.clemson.edu [hgic.clemson.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Triisopropyl Phosphate

For laboratory professionals engaged in the dynamic fields of research and drug development, the safe handling of chemicals is paramount. This guide provides essential, immediate safety and logistical information for the use of Triisopropyl phosphate (B84403), ensuring that your work can proceed with the highest degree of safety and confidence.

Immediate Safety Protocols

Triisopropyl phosphate is a flammable liquid and vapor that can cause skin and serious eye irritation.[1] It may also cause respiratory irritation.[1][2] In the event of exposure, immediate action is critical.

First Aid Measures:

• Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial respiration and seek immediate medical attention.[1][2][3]

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area thoroughly with soap and plenty of water.[1][2][4] If skin irritation occurs, consult a physician.[5]

• Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if present and easy to do. Continue rinsing and consult a physician immediately.[1][2][4]

• Ingestion: Do NOT induce vomiting.[1][6] Rinse the mouth with water and never give anything by mouth to an unconscious person.[1][2][3] Seek immediate medical attention.[1][7]

In all cases of exposure, it is crucial to consult a physician and show them the Safety Data Sheet (SDS) for Triisopropyl phosphate.[1][2][3]

Personal Protective Equipment (PPE)

A thorough risk assessment should precede the handling of Triisopropyl phosphate to ensure the appropriate level of protection. The following PPE is mandatory:

PPE Category	Specification
Eye/Face Protection	Safety glasses with side-shields or a face shield are required. Use equipment tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1][2]
Skin Protection	Handle with gloves that have been inspected prior to use.[1][2] Use proper glove removal technique to avoid skin contact.[1][2] Impervious clothing and flame-retardant antistatic protective clothing are also recommended.[1]
Respiratory Protection	If a risk assessment indicates that air-purifying respirators are necessary, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges as a backup to engineering controls.[1] For higher-level protection, a full-face supplied air respirator may be required.[1]

Operational Plan for Handling and Storage

Adherence to a strict operational plan is essential for minimizing risks associated with Triisopropyl phosphate.

Handling:

• Engineering Controls: Always handle Triisopropyl phosphate in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation of vapors.[6][8] Ensure that eyewash stations and safety showers are readily accessible.[8]

• Preventing Ignition: This chemical is a flammable liquid and vapor.[1] Keep it away from heat, sparks, open flames, and other ignition sources.[4][5] No smoking in the handling area.[4] Take precautionary measures against static discharge.[1]

• Safe Practices: Avoid contact with skin and eyes.[1][2] Do not breathe mist, vapors, or spray.[1][6] Wash hands thoroughly after handling and before breaks.[1][6]

Storage:

• Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.[1][4][5] If a container is opened, it must be carefully resealed and kept upright to prevent leakage.[1]

• Storage Conditions: Store in a cool place.[1][5] Store locked up.[4][5]

Spill and Disposal Management

A clear and practiced plan for spill containment and waste disposal is a critical component of laboratory safety.

Spill Response:

• Immediate Actions: Evacuate personnel from the spill area.[1][2] Remove all sources of ignition.[1][6]

• Containment: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the product to enter drains.[1][2]

• Clean-up: Contain the spillage and then collect it with a non-combustible absorbent material such as sand, earth, diatomaceous earth, or vermiculite.[1] Place the collected material in a suitable container for disposal according to local regulations.[1]

Disposal Plan:

• Waste Chemical: Offer surplus and non-recyclable solutions to a licensed disposal company.[1] Waste material must be disposed of in accordance with local, regional, and national regulations.[1][7] Do not mix with other waste.[1]

• Contaminated Packaging: Handle uncleaned containers as you would the product itself.[1] Dispose of them as unused product.[1][3][9]

Quantitative Data Summary

Property	Value
Relative Density	0.97 g/cm³ at 25 °C[1]
Boiling Point	224 °C[7]
Partition Coefficient: n-octanol/water (log Pow)	1.923[7]

Note: Occupational exposure limits were not specified in the consulted resources.

Experimental Workflow: Handling a Triisopropyl Phosphate Spill

The following diagram outlines the logical workflow for safely managing a Triisopropyl phosphate spill in a laboratory setting.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. capotchem.com [capotchem.com]
• 3. capotchem.cn [capotchem.cn]
• 4. bg.cpachem.com [bg.cpachem.com]
• 5. guidechem.com [guidechem.com]
• 6. fishersci.com [fishersci.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. zoro.com [zoro.com]
• 9. chemicalbook.com [chemicalbook.com]